Orobol

• CAS: 480-23-9

Core Science & Biosynthesis

The Chemical Landscape of Orobol: A Technical Guide for Researchers

Abstract

Orobol, a naturally occurring isoflavone (B191592), has garnered significant attention within the scientific community for its diverse biological activities. This document provides a comprehensive technical overview of Orobol, focusing on its chemical structure, physicochemical properties, and established biological functions. Detailed experimental protocols for its isolation and analysis are presented, alongside a summary of its quantitative data from various studies. Furthermore, key signaling pathways modulated by Orobol are visualized to facilitate a deeper understanding of its mechanism of action. This guide is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of this isoflavonoid.

Chemical Structure and Properties of Orobol

Orobol, systematically named 3',4',5,7-Tetrahydroxyisoflavone, is classified as an isoflavone, a type of flavonoid. Its chemical structure is characterized by a 3-phenylchromen-4-one backbone with hydroxyl groups substituted at the 3', 4', 5, and 7 positions. This substitution pattern is crucial for its biological activity.

Chemical Identifiers:

• IUPAC Name: 5,7-dihydroxy-3-(3,4-dihydroxyphenyl)chromen-4-one

• Molecular Formula: C₁₅H₁₀O₆

• Molar Mass: 286.24 g/mol

• CAS Number: 552-59-0

• PubChem CID: 5281698

• SMILES: C1=CC(=C(C=C1C2=COC3=C(C2=O)C=C(C=C3O)O)O)O

• InChI: InChI=1S/C15H10O6/c16-7-3-1-6(2-4-7)12-10(19)5-11-9(18)14(21-15(11)12)8-13(20)17/h1-5,8,16-18,20H

Table 1: Physicochemical Properties of Orobol

Property	Value	Reference
Molecular Weight	286.24 g/mol
XLogP3	2.1
Hydrogen Bond Donor Count	4
Hydrogen Bond Acceptor Count	6
Rotatable Bond Count	1
Exact Mass	286.047738 g/mol
Topological Polar Surface Area	111 Ų
Heavy Atom Count	21
Complexity	467

Biological Activities and Therapeutic Potential

Orobol has been reported to exhibit a wide range of biological activities, making it a compound of interest for therapeutic applications. Its primary functions include:

• Antioxidant Activity: Orobol demonstrates significant free radical scavenging properties, which are attributed to its polyphenolic structure. It can effectively neutralize reactive oxygen species (ROS), thereby reducing oxidative stress.

• Anti-inflammatory Effects: Studies have shown that Orobol can inhibit the production of pro-inflammatory mediators. This is achieved through the modulation of various signaling pathways involved in the inflammatory response.

• Enzyme Inhibition: Orobol has been identified as an inhibitor of several enzymes, including those involved in metabolic pathways and cellular signaling.

Experimental Protocols

Isolation of Orobol from Natural Sources (e.g., Lathyrus sativus)

This protocol outlines a general procedure for the extraction and isolation of Orobol from plant material.

Workflow for Orobol Isolation:

Caption: Figure 1: A generalized workflow for the isolation and purification of Orobol from plant sources.

Methodology:

• Extraction: Powdered plant material is extracted with a polar solvent, typically aqueous methanol (B129727) or ethanol, at room temperature with agitation.

• Concentration: The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity. Orobol typically partitions into the ethyl acetate fraction.

• Chromatographic Separation: The ethyl acetate fraction is subjected to column chromatography over silica gel or Sephadex LH-20. The column is eluted with a gradient of solvents (e.g., chloroform-methanol or hexane-ethyl acetate) to separate the different components.

• Purification: Fractions containing Orobol, as identified by thin-layer chromatography (TLC), are pooled and further purified using preparative high-performance liquid chromatography (HPLC).

• Structural Characterization: The purified Orobol is then structurally elucidated using spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Quantification of Orobol by High-Performance Liquid Chromatography (HPLC)

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of Orobol standard in methanol and create a series of dilutions to generate a calibration curve.

• Sample Preparation: Extract the sample containing Orobol with a suitable solvent, filter the extract through a 0.45 µm syringe filter.

• Analysis: Inject the prepared standards and samples into the HPLC system.

• Quantification: Identify the Orobol peak in the sample chromatogram by comparing the retention time with the standard. Quantify the amount of Orobol by using the calibration curve generated from the standards.

Signaling Pathway Modulation

Orobol has been shown to modulate several key signaling pathways, which underlies its anti-inflammatory and other biological effects. One such pathway is the NF-κB signaling pathway.

Orobol's Inhibition of the NF-κB Signaling Pathway:

Caption: Figure 2: A diagram illustrating the inhibitory effect of Orobol on the NF-κB signaling pathway.

Quantitative Data Summary

Table 2: ¹³C-NMR Spectral Data of Orobol (125 MHz, DMSO-d₆)

Carbon Position	Chemical Shift (δ, ppm)
2	154.2
3	122.8
4	180.5
5	162.3
6	98.9
7	164.5
8	93.7
9	157.6
10	104.9
1'	121.7
2'	113.8
3'	145.2
4'	145.0
5'	115.8
6'	118.9

Note: Chemical shifts can vary slightly depending on the solvent and experimental conditions.

Table 3: In Vitro Bioactivity of Orobol

Assay	Target	Activity (IC₅₀)	Reference
Antioxidant Activity	DPPH radical scavenging	~15 µM	Varies by study
Anti-inflammatory	LPS-induced NO production in RAW 264.7 cells	~25 µM	Varies by study
Enzyme Inhibition	Aldose Reductase	~5 µM	Varies by study

Disclaimer: The IC₅₀ values presented are approximate and can vary significantly based on the specific experimental setup. Researchers should consult the primary literature for detailed information.

Conclusion

Orobol is a promising natural isoflavone with a well-defined chemical structure and a range of interesting biological activities. Its antioxidant, anti-inflammatory, and enzyme-inhibitory properties make it a valuable candidate for further investigation in the context of drug discovery and development. The experimental protocols and data provided in this guide offer a solid foundation for researchers to build upon in their exploration of Orobol's therapeutic potential. Future studies should focus on its in vivo efficacy, safety profile, and the elucidation of its detailed mechanisms of action.

Orobol vs. Genistein: A Comprehensive Technical Guide to their Chemical and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoflavones, a class of phytoestrogens predominantly found in soybeans and other legumes, have garnered significant scientific interest for their potential therapeutic applications. Among these, genistein (B1671435) has been extensively studied for its diverse biological activities. Orobol, a metabolite of genistein, is emerging as a compound with distinct and potent effects. This technical guide provides an in-depth comparison of the chemical properties and biological activities of orobol and genistein, with a focus on their impact on key signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development.

Comparative Chemical Properties

A thorough understanding of the physicochemical properties of orobol and genistein is fundamental to elucidating their mechanisms of action and optimizing their therapeutic potential. The structural difference between the two—an additional hydroxyl group on the B-ring of orobol—significantly influences their chemical characteristics. A summary of their key quantitative properties is presented in Table 1.

Property	Orobol	Genistein
Chemical Structure	3',4',5,7-Tetrahydroxyisoflavone	4',5,7-Trihydroxyisoflavone
Molecular Formula	C₁₅H₁₀O₆[1]	C₁₅H₁₀O₅[2]
Molecular Weight	286.24 g/mol [1]	270.24 g/mol [3]
pKa (estimated)	~7.5	7.63 (estimated)[3]
LogP (estimated)	2.3	2.7
Solubility	Inferred to be slightly more water-soluble than genistein due to an additional hydroxyl group.	Practically insoluble in water; soluble in organic solvents like DMSO, ethanol, and methanol (B129727).[4]
Appearance	Not explicitly found	Off-white to yellow powder[4]

Table 1: Comparison of the Chemical Properties of Orobol and Genistein

Comparative Biological Activities and Signaling Pathways

Orobol and genistein, while structurally similar, exhibit distinct biological activities, particularly in their modulation of key cellular signaling pathways. Their effects on the PI3K/Akt and PKA pathways are of significant interest due to the central role of these pathways in cell growth, proliferation, and metabolism.

Phosphoinositide 3-Kinase (PI3K)/Akt Signaling Pathway

The PI3K/Akt pathway is a critical intracellular signaling cascade that regulates a wide range of cellular processes, including cell survival, growth, proliferation, and metabolism.

Genistein's Role: Genistein has been shown to inhibit the PI3K/Akt pathway in various cancer cell lines.[5][6] This inhibition is often linked to its ability to bind to estrogen receptors (ERs), particularly ERβ, which can then modulate downstream signaling.[6][7] By inhibiting PI3K, genistein can suppress the phosphorylation of Akt, a key downstream effector, leading to decreased cell proliferation and induction of apoptosis.[5]

Orobol's Role: Orobol has been identified as a potent inhibitor of PI3K isoforms, with IC50 values in the low micromolar range for PI3K α/β/γ/δ.[8] This direct inhibition of PI3K suggests that orobol may exert its biological effects, at least in part, through the modulation of this pathway.

Figure 1: PI3K/Akt Signaling Pathway Modulation

Protein Kinase A (PKA) Signaling Pathway

The PKA signaling pathway, activated by cyclic AMP (cAMP), is crucial for regulating various cellular functions, including metabolism, gene expression, and cell growth.

Genistein's Role: Genistein has been shown to activate the cAMP/PKA signaling pathway.[9] This can lead to the phosphorylation of cAMP response element-binding protein (CREB), a transcription factor that regulates the expression of genes involved in various cellular processes. For instance, genistein-induced activation of PKA can up-regulate the expression of endothelial nitric oxide synthase (eNOS).[9]

Orobol's Role: While direct activation of PKA by orobol is not as well-documented, it has been shown to be a potent inhibitor of Casein Kinase 1 epsilon (CK1ε), a kinase involved in circadian rhythm and other cellular processes.[10][11] The interplay between CK1ε and PKA signaling is complex, and orobol's inhibition of CK1ε may indirectly influence PKA-mediated events. For example, orobol's anti-obesity effects are attributed to its targeting of CK1ε.[10][11]

Figure 2: PKA Signaling Pathway Modulation

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of orobol and genistein.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of orobol and genistein on the viability of cell lines.

Materials:

• 96-well plates

• Cell line of interest (e.g., HT29 colon cancer cells)

• Complete culture medium

• Orobol and Genistein stock solutions (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of orobol or genistein (typically ranging from 1 to 100 µM) for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO) and a negative control (untreated cells).

• After the treatment period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Antioxidant Activity Assay (DPPH Radical Scavenging Assay)

This assay measures the ability of orobol and genistein to scavenge the stable free radical DPPH.[12]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (e.g., 0.1 mM)

• Orobol and Genistein solutions of various concentrations in methanol

• Methanol

• 96-well plate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure:

• Prepare a series of dilutions of orobol and genistein in methanol.

• In a 96-well plate, add 100 µL of each sample dilution to the wells.

• Add 100 µL of DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Methanol is used as a blank, and a control containing methanol and DPPH solution is also measured.

• Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined from a plot of scavenging activity versus concentration.

Adipogenesis and Lipid Accumulation Assay (Oil Red O Staining)

This protocol is used to assess the effects of orobol and genistein on the differentiation of preadipocytes (e.g., 3T3-L1 cells) into adipocytes and the subsequent accumulation of lipids.[13][14]

Materials:

• 3T3-L1 preadipocytes

• Differentiation medium (e.g., DMEM with 10% FBS, insulin, dexamethasone, and IBMX)

• Oil Red O stock solution (e.g., 0.5% in isopropanol)

• Oil Red O working solution (e.g., 6 parts stock solution to 4 parts water, filtered)

• 10% formalin

• 60% isopropanol

• Phosphate-buffered saline (PBS)

• Microscope

Procedure:

• Culture 3T3-L1 preadipocytes to confluence in a multi-well plate.

• Induce differentiation by replacing the growth medium with differentiation medium containing various concentrations of orobol or genistein.

• After 2-3 days, replace the medium with a maintenance medium (e.g., DMEM with 10% FBS and insulin) and continue to culture for another 4-6 days, changing the medium every 2 days.

• Wash the cells with PBS and fix with 10% formalin for at least 1 hour.

• Wash the cells with water and then with 60% isopropanol.

• Allow the cells to dry completely.

• Stain the cells with Oil Red O working solution for 10-15 minutes at room temperature.

• Wash the cells with water multiple times until the water is clear.

• Visualize the lipid droplets (stained red) under a microscope and capture images.

• For quantification, the stain can be eluted with isopropanol, and the absorbance can be measured at a specific wavelength (e.g., 510 nm).

Estrogenic Activity Assay (E-screen Assay)

This bioassay measures the estrogenic activity of compounds by assessing their ability to induce the proliferation of estrogen-responsive cells, such as MCF-7 breast cancer cells.[11]

Materials:

• MCF-7 cells

• Hormone-free culture medium (e.g., phenol (B47542) red-free DMEM with charcoal-stripped FBS)

• 17β-estradiol (positive control)

• Orobol and Genistein solutions

• Multi-well plates

• Cell counting method (e.g., Coulter counter, hemocytometer, or a colorimetric assay like SRB)

Procedure:

• Maintain MCF-7 cells in their regular growth medium.

• For the assay, seed the cells in a multi-well plate in hormone-free medium and allow them to attach and stabilize for 24 hours.

• Replace the medium with fresh hormone-free medium containing a range of concentrations of orobol, genistein, or 17β-estradiol. Include a vehicle control.

• Incubate the cells for 6 days.

• At the end of the incubation period, determine the cell number in each well using a suitable cell counting method.

• The proliferative effect is calculated relative to the hormone-free control. The relative proliferative potency of the test compounds can be compared to that of 17β-estradiol.

Oxidative DNA Damage Assay (8-oxodG Quantification)

This assay quantifies the levels of 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG), a common marker of oxidative DNA damage, in cells treated with orobol or genistein.[1][9]

Materials:

• Cell line of interest

• Orobol and Genistein

• DNA extraction kit

• Nuclease P1

• Alkaline phosphatase

• 8-oxodG ELISA kit

• Microplate reader

Procedure:

• Culture and treat cells with orobol or genistein.

• Harvest the cells and extract genomic DNA using a commercial kit or standard protocols.

• Digest the DNA to single nucleosides by incubating with nuclease P1 followed by alkaline phosphatase.

• Quantify the amount of 8-oxodG in the digested DNA samples using a competitive ELISA kit according to the manufacturer's instructions.

• The concentration of 8-oxodG is typically normalized to the total amount of deoxyguanosine in the sample.

Conclusion

This technical guide provides a detailed comparative analysis of the chemical and biological properties of orobol and genistein. The addition of a hydroxyl group in orobol leads to subtle but significant differences in its physicochemical properties, which in turn influence its biological activities. Both compounds are potent modulators of key signaling pathways, including the PI3K/Akt and PKA pathways, although they may exert their effects through different mechanisms. The provided experimental protocols offer a foundation for researchers to further investigate the therapeutic potential of these promising isoflavones. As research continues to unfold the distinct molecular actions of orobol and genistein, their potential applications in the prevention and treatment of a range of diseases are likely to expand.

References

• 1. Orobol | C15H10O6 | CID 5281801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Genistein - Wikipedia [en.wikipedia.org]
• 3. Genistein | C15H10O5 | CID 5280961 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. You are being redirected... [bio-world.com]
• 5. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 6. The anticancer activity of genistein is increased in estrogen receptor beta 1-positive breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular docking of genistein on estrogen receptors, promoter region of BCLX, caspase-3, Ki-67, cyclin D1, and telomere activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Orobol | Caspase | PI3K | BCL | TargetMol [targetmol.com]
• 9. Phytoestrogen Genistein Up-Regulates Endothelial Nitric Oxide Synthase Expression Via Activation of cAMP Response Element-Binding Protein in Human Aortic Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Xenoestrogen - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

The Biosynthesis of Orobol from Genistein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orobol, a hydroxylated derivative of the soy isoflavone (B191592) genistein (B1671435), has garnered significant interest in the scientific community for its potential therapeutic properties. This technical guide provides an in-depth overview of the biosynthetic pathway of orobol from genistein, focusing on the enzymatic conversion. It details the key enzymes involved, namely cytochrome P450 monooxygenases in microbial and mammalian systems, and isoflavone 3'-hydroxylase in plants. This document summarizes available quantitative data on the efficiency of this biotransformation and provides representative experimental methodologies. Furthermore, signaling pathways and experimental workflows are illustrated using Graphviz diagrams to offer a clear and comprehensive understanding of the processes involved. This guide is intended to be a valuable resource for researchers and professionals engaged in the study and application of isoflavones and their metabolites.

Introduction

Genistein, a prominent isoflavone found in soybeans and other legumes, is well-known for its wide range of biological activities. Its metabolic transformation in vivo and through biotechnological processes can lead to the formation of various derivatives with potentially enhanced or altered pharmacological profiles. One such derivative is orobol, also known as 3'-hydroxygenistein. The introduction of a hydroxyl group at the 3' position of the B-ring of genistein to form orobol is a critical metabolic step that can influence its biological activity. Recent studies have highlighted the potential of orobol in various therapeutic areas, making its efficient and controlled synthesis a key area of research. This guide focuses on the enzymatic biosynthesis of orobol from genistein, providing a technical overview for researchers in the field.

The Biosynthetic Pathway: From Genistein to Orobol

The conversion of genistein to orobol is a single-step hydroxylation reaction. This reaction is catalyzed by specific enzymes that introduce a hydroxyl group at the 3' position of the B-ring of the genistein molecule.

Key Enzymes in Orobol Biosynthesis

Two main classes of enzymes are known to catalyze the conversion of genistein to orobol:

• Cytochrome P450 Monooxygenases (CYPs): This superfamily of heme-containing enzymes is crucial for the metabolism of a wide variety of compounds in mammals, insects, and microorganisms. In the context of genistein metabolism, specific CYP enzymes can hydroxylate genistein to form orobol. Notably, human liver microsomes, containing various CYP isoforms, have been shown to metabolize genistein, with CYP1A2 being a major contributor to its oxidation. Engineered variants of microbial CYPs, such as CYP102A1 (P450 BM3) from Bacillus megaterium, have also been successfully employed for the regioselective hydroxylation of genistein to produce orobol[1].

• Isoflavone 3'-Hydroxylase (I3'H): In plants, the hydroxylation of isoflavones is primarily carried out by specific flavonoid 3'-hydroxylases (F3'H), which are also cytochrome P450 enzymes belonging to the CYP75B subfamily. Isoflavone 3'-hydroxylase is the specific enzyme responsible for the conversion of genistein to orobol. These enzymes play a crucial role in the biosynthesis of various flavonoids and isoflavonoids in leguminous plants.

Quantitative Analysis of Orobol Synthesis

The efficiency of the enzymatic conversion of genistein to orobol can vary significantly depending on the enzyme source, reaction conditions, and whether the process is conducted in vitro or in a whole-cell biotransformation system. The following table summarizes some of the reported quantitative data for orobol production.

Enzyme/System	Substrate	Product	Conversion Rate / Titer	Reference
Engineered Saccharomyces cerevisiae	Naringenin (precursor)	3'-Hydroxygenistein (Orobol)	13.23 ± 0.27 mg/L	[2]
Engineered Saccharomyces cerevisiae (de novo)	-	3'-Hydroxygenistein (Orobol)	1.40 ± 0.02 mg/L	[2]
Engineered Cytochrome P450 BM3 variant	Genistein	3'-Hydroxygenistein (Orobol)	4% (initial)	[1]

Experimental Protocols

This section provides a representative methodology for the enzymatic synthesis of orobol from genistein based on published literature. It is important to note that specific parameters may require optimization depending on the enzyme and experimental setup.

Recombinant Enzyme Production and Purification

The production of recombinant hydroxylase enzymes is a common prerequisite for in vitro synthesis of orobol.

• Gene Cloning and Expression: The gene encoding the desired hydroxylase (e.g., a microbial CYP450 or a plant I3'H) is cloned into a suitable expression vector (e.g., pET vector for E. coli or pYES for yeast). The expression host is then transformed with the vector.

• Cell Culture and Induction: The recombinant microbial cells are cultured in an appropriate medium to a desired cell density. Gene expression is then induced by adding an inducer (e.g., IPTG for E. coli or galactose for yeast).

• Cell Lysis and Protein Purification: After incubation, the cells are harvested by centrifugation. The cell pellet is resuspended in a lysis buffer and disrupted using methods like sonication or high-pressure homogenization. The crude cell lysate is then clarified by centrifugation. The recombinant enzyme is purified from the soluble fraction using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins). The purity of the enzyme is assessed by SDS-PAGE.

In Vitro Enzymatic Conversion of Genistein to Orobol

• Reaction Mixture: A typical reaction mixture includes the purified enzyme, the substrate (genistein), a suitable buffer to maintain optimal pH, and necessary cofactors. For cytochrome P450 enzymes, a cofactor regeneration system is often required, which typically includes NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

• Reaction Conditions:

  • Substrate Concentration: Genistein is typically dissolved in a solvent like DMSO before being added to the reaction mixture. The final concentration can range from µM to mM, depending on the enzyme's kinetic properties.

  • Enzyme Concentration: The concentration of the purified enzyme is optimized for efficient conversion.

  • Temperature and Incubation Time: The reaction is incubated at an optimal temperature (e.g., 37°C) for a specific duration (e.g., 2-24 hours) with shaking.

• Reaction Termination and Product Extraction: The reaction is stopped, often by adding a solvent like ethyl acetate. The product, orobol, is then extracted from the aqueous phase into the organic solvent.

Product Analysis and Quantification

• High-Performance Liquid Chromatography (HPLC): The extracted product is analyzed by reverse-phase HPLC. A C18 column is commonly used with a mobile phase consisting of a gradient of acetonitrile (B52724) and water, often with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

• Detection and Quantification: Orobol and any remaining genistein are detected using a UV detector at their respective maximum absorbance wavelengths. The concentration of the product can be determined by comparing the peak area to a standard curve generated with a pure orobol standard. Mass spectrometry (LC-MS) can be used for confirmation of the product's identity.

Visualizing the Biosynthetic Pathway and Experimental Workflow

Biosynthetic Pathway of Orobol from Genistein

Caption: Enzymatic conversion of genistein to orobol.

Experimental Workflow for Orobol Production

Caption: Workflow for enzymatic production and analysis of orobol.

Conclusion

The enzymatic biosynthesis of orobol from genistein represents a promising avenue for the production of this bioactive isoflavone metabolite. Both microbial cytochrome P450 enzymes and plant-derived isoflavone 3'-hydroxylases have demonstrated the ability to catalyze this specific hydroxylation. While progress has been made in utilizing engineered microorganisms for orobol production, further optimization of enzyme activity, reaction conditions, and downstream processing is necessary to achieve high-yield, cost-effective synthesis. This technical guide provides a foundational understanding of the biosynthetic pathway and experimental considerations, serving as a valuable resource for researchers and professionals aiming to explore the potential of orobol in drug development and other applications. Continued research into the discovery and engineering of novel and more efficient enzymes will be critical for advancing this field.

References

• 1. Altering the Regioselectivity of Cytochrome P450 BM3 Variant M13 toward Genistein through Protein Engineering and Variation of Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Engineering Saccharomyces cerevisiae for De Novo Biosynthesis of 3'-Hydroxygenistein - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Properties of Orobol: A Technical Guide

Abstract

Orobol, a hydroxylated isoflavone (B191592) metabolite of genistein, has emerged as a molecule of significant interest in pharmacological research. This document provides a comprehensive overview of the known pharmacological properties of Orobol, with a focus on its molecular mechanisms of action. Drawing from a range of preclinical studies, this guide details its inhibitory effects on various protein kinases, its role in modulating key signaling pathways, and its potential therapeutic applications in inflammation, obesity, skin aging, cancer, and neurodegenerative diseases. Quantitative data on its bioactivity are presented in tabular format for clarity, and key signaling pathways and experimental workflows are visualized using diagrams. Detailed experimental protocols for foundational research into Orobol's effects are also provided to facilitate further investigation by researchers, scientists, and drug development professionals.

Introduction

Orobol (3',4',5,7-tetrahydroxyisoflavone) is a naturally occurring isoflavone found in sources such as fermented soybeans. As a metabolite of genistein, it has demonstrated a distinct and often more potent pharmacological profile than its precursor. Its multifaceted activities stem from its ability to interact with a variety of cellular targets, leading to the modulation of critical signaling cascades involved in numerous pathological conditions. This guide synthesizes the current understanding of Orobol's pharmacological properties, offering a technical resource for the scientific community.

Kinase Inhibition Profile

A primary mechanism through which Orobol exerts its effects is the inhibition of protein kinases. Orobol has been identified as a potent inhibitor of several kinases, often in an ATP-competitive manner.

Table 1: Inhibitory Concentration (IC50) of Orobol against Various Kinases

Kinase Target	IC50 (µM)	Notes	Reference(s)
Casein Kinase 1 Epsilon (CK1ε)	1.24	ATP-competitive inhibition.
Phosphoinositide 3-kinase α (PI3Kα)	3.46
Phosphoinositide 3-kinase β (PI3Kβ)	4.21
Phosphoinositide 3-kinase γ (PI3Kγ)	5.27
Phosphoinositide 3-kinase δ (PI3Kδ)	4.88
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)	1.24 - 4.45
Mitogen-Activated Protein Kinase Kinase Kinase Kinase 5 (MAP4K5)	1.24 - 4.45
Mitogen-Activated Protein Kinase-Interacting Kinase 1 (MNK1)	1.24 - 4.45
Muscle-Specific Kinase (MUSK)	1.24 - 4.45
T-LAK Cell-Originated Protein Kinase (TOPK)	1.24 - 4.45
TRAF2 and NCK-Interacting Kinase (TNIK)	1.24 - 4.45

Pharmacological Effects and Mechanisms of Action

Anti-Inflammatory Properties

Orobol has demonstrated significant anti-inflammatory effects, particularly in the context of skin inflammation. Studies utilizing human keratinocytes (HaCaT cells) have shown that Orobol can suppress the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Interleukin-1α (IL-1α) induced by pathogens like Propionibacterium acnes. This effect is mediated through the inhibition of key inflammatory signaling pathways.

Caption: Orobol inhibits P. acnes-induced inflammation by blocking MAPK and NF-κB signaling.

Anti-Obesity Effects

Orobol has been identified as a potential agent for combating obesity. Its anti-obesity effects are primarily attributed to its potent inhibition of Casein Kinase 1 Epsilon (CK1ε). In vitro studies using 3T3-L1 preadipocytes have shown that Orobol inhibits adipogenesis, the process of fat cell formation. In vivo studies in mice fed a high-fat diet demonstrated that Orobol administration can attenuate weight gain and reduce lipid accumulation.

Caption: Workflow for assessing Orobol's anti-adipogenic effects in 3T3-L1 cells.

Anti-Skin-Aging Properties

Orobol exhibits protective effects against skin aging. It has been shown to suppress the expression of matrix metalloproteinase-1 (MMP-1), an enzyme that degrades collagen, in human keratinocytes and dermal fibroblasts. This suggests that Orobol could be a valuable ingredient in cosmetic and dermatological formulations aimed at preventing and treating skin aging.

Anticancer Potential

Emerging evidence suggests that Orobol possesses anticancer properties. Its ability to inhibit kinases involved in cell proliferation and survival, such as PI3K and TOPK, points to its potential as a therapeutic agent in oncology. For instance, Orobol has been shown to sensitize human ovarian carcinoma cells to cisplatin, a chemotherapy drug.

Neuroprotective Effects

Orobol has demonstrated neuroprotective potential in preclinical models. It is reported to have anti-Alzheimer's disease properties, which include modulating the aggregation of amyloid-β, scavenging free radicals, and inhibiting acetylcholinesterase. These multifunctional activities suggest that Orobol could be a promising candidate for the development of therapies for neurodegenerative disorders.

Experimental Protocols

Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory effect of Orobol on a specific kinase.

• Reagents and Materials:

  • Recombinant human kinase

  • Kinase-specific substrate

  • ATP

  • Orobol stock solution (in DMSO)

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay kit (or similar)

  • 384-well plates

  • Plate reader

• Procedure:

  • Prepare serial dilutions of Orobol in kinase assay buffer.

  • Add the kinase and its specific substrate to the wells of a 384-well plate.

  • Add the different concentrations of Orobol to the respective wells. Include a vehicle control (DMSO) and a positive control (a known inhibitor of the kinase).

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for 1 hour.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

  • Determine the IC50 value by plotting the percentage of kinase inhibition against the logarithm of Orobol concentration.

Western Blot Analysis of MAPK and NF-κB Phosphorylation in HaCaT Cells

• Cell Culture and Treatment:

  • Culture HaCaT cells in DMEM supplemented with 10% FBS.

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • Starve the cells in serum-free DMEM for 12-24 hours.

  • Pre-treat the cells with various concentrations of Orobol for 1 hour.

  • Stimulate the cells with heat-killed P. acnes (or another inflammatory stimulus like LPS) for 15-30 minutes.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against phosphorylated and total forms of ERK, JNK, p38, IKKα/β, and IκBα. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an ECL detection system.

  • Quantify the band intensities using densitometry software.

Conclusion

Orobol is a promising bioactive isoflavone with a wide range of pharmacological properties. Its ability to inhibit multiple kinases and modulate key signaling pathways underpins its potential therapeutic applications in a variety of diseases, including inflammatory conditions, obesity, skin aging, cancer, and neurodegenerative disorders. The data and protocols presented in this technical guide are intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, encouraging further investigation into the therapeutic potential of Orobol.

Orobol's Mechanism of Action in Neurodegenerative Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Orobol, a naturally occurring isoflavone, has emerged as a promising multifunctional agent for the potential treatment of neurodegenerative diseases, particularly Alzheimer's disease. Its neuroprotective effects are attributed to a multifaceted mechanism of action that includes the modulation of amyloid-β (Aβ) aggregation, potent antioxidant activity, inhibition of acetylcholinesterase (AChE), and potential modulation of key intracellular signaling pathways. This technical guide provides an in-depth overview of the experimental evidence for Orobol's mechanisms of action, including detailed experimental protocols and a summary of quantitative data. Furthermore, it visualizes the implicated signaling pathways and experimental workflows to facilitate a deeper understanding of its therapeutic potential.

Core Mechanisms of Action

Orobol's neuroprotective properties stem from its ability to concurrently target several pathological features of neurodegenerative diseases.[1]

Modulation of Amyloid-β Aggregation

Orobol has been shown to interfere with the aggregation of Aβ peptides, a key event in the pathogenesis of Alzheimer's disease.[1] It can modulate the aggregation pathways of both metal-free and metal-bound Aβ.[1]

Antioxidant Activity

As a phenolic compound, Orobol exhibits significant free radical scavenging capabilities.[1] This antioxidant activity is crucial in combating the oxidative stress that is a common feature of neurodegenerative disorders.

Acetylcholinesterase Inhibition

Orobol acts as an inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[1] By inhibiting AChE, Orobol can help to restore cholinergic function, which is often impaired in Alzheimer's disease.

Metal Ion Interaction

The ability of Orobol to interact with metal ions is another important aspect of its neuroprotective profile.[1] Dysregulation of metal ion homeostasis is implicated in Aβ aggregation and oxidative stress in neurodegenerative diseases.

Quantitative Data

The following table summarizes the available quantitative data for Orobol's bioactivities.

Activity	Assay Method	Quantitative Value	Reference
Acetylcholinesterase Inhibition	Fluorometric Assay	IC50 : 11.8 ± 1.2 µM	[Supporting Information]
Antioxidant Capacity	ABTS Assay	TEAC : 1.57 ± 0.04	[Supporting Information]

IC50 : The half maximal inhibitory concentration. TEAC : Trolox Equivalent Antioxidant Capacity.

Signaling Pathways

While direct evidence for Orobol's modulation of specific signaling pathways is still emerging, the neuroprotective effects of flavonoids are often mediated through the Nrf2, PI3K/Akt, and MAPK signaling pathways. The following diagrams illustrate the hypothesized involvement of these pathways in Orobol's mechanism of action.

Figure 1: Hypothesized Nrf2 Pathway Activation by Orobol.

Figure 2: Potential Modulation of the PI3K/Akt Pathway by Orobol.

Figure 3: Possible Interaction of Orobol with the MAPK Signaling Pathway.

Detailed Experimental Protocols

The following protocols are based on methodologies reported for the investigation of Orobol and other flavonoids.

Acetylcholinesterase (AChE) Inhibition Assay

This protocol is adapted from the fluorometric assay used to determine the AChE inhibitory activity of Orobol.

Materials:

• AChE from electric eel (eeAChE)

• Acetylcholine (ACh)

• AChE probe (e.g., Amplex Red)

• Horseradish peroxidase (HRP)

• Assay buffer (e.g., 0.1 M sodium phosphate (B84403) buffer, pH 7.4)

• Orobol stock solution (in DMSO)

• 96-well black microplate

• Fluorometric microplate reader (Ex/Em = ~540/590 nm)

Procedure:

• Prepare a working solution of eeAChE in assay buffer.

• Add 50 µL of the eeAChE solution to each well of the 96-well plate.

• Add various concentrations of Orobol (or vehicle control) to the wells.

• Pre-incubate the mixture for 15 minutes at room temperature with shaking.

• Prepare a reaction mixture containing ACh, the AChE probe, and HRP in assay buffer.

• Initiate the reaction by adding the reaction mixture to each well.

• Measure the fluorescence intensity at 15-minute intervals.

• Calculate the percentage of AChE inhibition relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of Orobol concentration.

Antioxidant Capacity (ABTS Assay)

This protocol describes the measurement of Orobol's antioxidant capacity using the ABTS radical cation decolorization assay.

Materials:

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• Potassium persulfate

• Ethanol (B145695)

• Trolox (standard)

• Orobol stock solution (in DMSO)

• 96-well clear microplate

• Spectrophotometric microplate reader (734 nm)

Procedure:

• Prepare the ABTS radical cation (ABTS•+) solution by reacting ABTS with potassium persulfate in water and incubating in the dark for 12-16 hours.

• Dilute the ABTS•+ solution with ethanol to an absorbance of ~0.7 at 734 nm.

• Add 200 µL of the diluted ABTS•+ solution to each well of the 96-well plate.

• Incubate for 5 minutes at 25°C.

• Add various concentrations of Orobol or Trolox to the wells.

• Incubate at 25°C for various time points (e.g., 1, 3, 6, and 10 minutes).

• Measure the absorbance at 734 nm.

• Calculate the percentage of inhibition of the ABTS•+ radical.

• Calculate the Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the slope of the dose-response curve of Orobol to that of Trolox.

Amyloid-β (Aβ) Aggregation Assay (Thioflavin T)

This is a common method to monitor Aβ aggregation and the effect of inhibitors like Orobol.

Materials:

• Aβ1-42 peptide

• Hexafluoroisopropanol (HFIP)

• DMSO

• Thioflavin T (ThT)

• Assay buffer (e.g., 50 mM phosphate buffer, pH 7.4)

• Orobol stock solution (in DMSO)

• 96-well black microplate with a clear bottom

• Fluorometric microplate reader (Ex/Em = ~440/485 nm)

Procedure:

• Prepare monomeric Aβ1-42 by dissolving the peptide in HFIP, followed by evaporation and resuspension in DMSO.

• Dilute the Aβ1-42 stock solution into the assay buffer to the desired final concentration (e.g., 10 µM).

• Add various concentrations of Orobol (or vehicle control) to the Aβ1-42 solution.

• Add ThT to a final concentration of ~10 µM.

• Incubate the plate at 37°C with intermittent shaking.

• Monitor the fluorescence intensity over time.

• Plot fluorescence intensity versus time to observe the aggregation kinetics.

Western Blot Analysis for Signaling Pathway Activation

This general protocol can be adapted to investigate the effect of Orobol on the Nrf2, PI3K/Akt, and MAPK pathways in neuronal cells (e.g., SH-SY5Y).

Materials:

• SH-SY5Y cells

• Cell culture medium and supplements

• Orobol

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-Nrf2, anti-phospho-Akt, anti-total-Akt, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture SH-SY5Y cells to ~80% confluency.

• Treat cells with various concentrations of Orobol for different time points. Include appropriate controls.

• Lyse the cells and collect the protein lysates.

• Determine protein concentration using a BCA assay.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the desired primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin or GAPDH). For phosphorylated proteins, normalize to the total protein levels.

Figure 4: General Experimental Workflow for Western Blot Analysis.

Conclusion

Orobol demonstrates significant potential as a therapeutic agent for neurodegenerative diseases due to its multifaceted mechanism of action. The available data on its acetylcholinesterase inhibition and antioxidant capacity provide a solid foundation for its further investigation. Future research should focus on elucidating the specific molecular targets of Orobol within key neuroprotective signaling pathways, such as Nrf2, PI3K/Akt, and MAPK, and on obtaining more comprehensive quantitative data for its effects on amyloid-β aggregation, metal chelation, and neuroinflammation. The detailed protocols provided in this guide offer a framework for researchers to further explore and validate the promising neuroprotective properties of Orobol.

References

• 1. Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

The Anti-Inflammatory Potential of Orobol Isoflavone: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orobol, a metabolite of the soy isoflavone (B191592) genistein, is emerging as a compound of significant interest in the field of inflammation research. This technical guide provides a comprehensive overview of the current understanding of Orobol's anti-inflammatory effects, with a focus on its mechanisms of action, relevant signaling pathways, and the experimental models used to elucidate its properties. This document is intended to serve as a resource for researchers and professionals in drug development, offering a compilation of available data, detailed experimental methodologies, and visual representations of key biological processes. While research into Orobol's full potential is ongoing, this guide consolidates existing knowledge to facilitate further investigation and development of this promising isoflavone.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While a critical component of the innate immune system, chronic or dysregulated inflammation is a key driver of numerous diseases, including autoimmune disorders, cardiovascular diseases, and cancer.[1][2] Isoflavones, a class of phytoestrogens found abundantly in soybeans and other legumes, have garnered considerable attention for their potential health benefits, including anti-inflammatory properties.[2][3] Orobol, a 3',4',5,7-tetrahydroxyisoflavone and a metabolite of genistein, has demonstrated noteworthy anti-inflammatory activity, suggesting its potential as a therapeutic agent.[4] This guide will delve into the technical details of Orobol's anti-inflammatory effects, providing a foundation for future research and development.

Mechanisms of Anti-Inflammatory Action

Orobol exerts its anti-inflammatory effects primarily through the modulation of key signaling pathways involved in the inflammatory response. The available evidence points to its significant impact on the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory process, regulating the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[5] Orobol has been shown to inhibit the activation of the NF-κB pathway.[4] Specifically, it has been observed to decrease the phosphorylation of IκB kinase (IKK) and the inhibitor of NF-κB alpha (IκBα).[4] The phosphorylation and subsequent degradation of IκBα are critical steps for the translocation of the NF-κB p65 subunit to the nucleus, where it initiates the transcription of pro-inflammatory genes. By inhibiting IKK and IκBα phosphorylation, Orobol effectively blocks this translocation and subsequent gene expression.

Modulation of the MAPK Signaling Pathway

The MAPK pathway, comprising cascades such as ERK1/2, JNK, and p38, plays a crucial role in transducing extracellular signals into cellular responses, including the production of inflammatory mediators.[6] Studies have indicated that Orobol can inhibit the phosphorylation of key MAPK proteins.[4] This inhibition of MAPK signaling further contributes to the reduction of pro-inflammatory cytokine production, highlighting a multi-pronged mechanism of action for Orobol.

Potential Effects on Other Inflammatory Pathways

While direct evidence for Orobol's effects on other inflammatory pathways is currently limited, its structural similarity to other isoflavones suggests potential interactions with pathways such as the Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway. The JAK-STAT pathway is critical for signaling initiated by numerous cytokines and growth factors.[7] Further research is warranted to explore Orobol's potential to modulate JAK-STAT signaling, as well as its effects on the expression of pro-inflammatory enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are key mediators of inflammation.[8][9]

Quantitative Data on Anti-Inflammatory Effects

Quantitative data is essential for evaluating the potency and efficacy of a potential therapeutic agent. While specific IC50 values for Orobol's anti-inflammatory effects are not extensively reported in the literature, existing studies provide valuable dose-dependent data on its ability to reduce pro-inflammatory markers.

Table 1: Effect of Orobol on Pro-Inflammatory Cytokine Production in HaCaT Keratinocytes

Treatment	Concentration	% Reduction in IL-1α	% Reduction in IL-6
Orobol	10 µM	Data not specified	~25%
Orobol	50 µM	~50%	~60%
Orobol	100 µM	~70%	~80%

Data is estimated from graphical representations in the cited literature and should be considered indicative.[4]

Note: The IC50 values for Orobol's inhibition of various kinases have been reported in the context of its anti-obesity effects, but these are not directly transferable to its anti-inflammatory activity.[10] Further studies are required to determine the precise IC50 values for the inhibition of key inflammatory mediators like IL-1α, IL-6, TNF-α, and prostaglandins.

Experimental Protocols

The following sections provide generalized protocols for in vitro and in vivo experiments that can be adapted to study the anti-inflammatory effects of Orobol.

In Vitro Anti-Inflammatory Assays

• Cell Line: Human keratinocyte cell line (HaCaT) is a relevant model for studying skin inflammation.[4]

• Culture Conditions: Culture HaCaT cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Induction of Inflammation: Stimulate inflammation by treating the cells with an inflammatory agent such as heat-killed Propionibacterium acnes (10 µg/mL) or lipopolysaccharide (LPS) (1 µg/mL).[4]

• Orobol Treatment: Pre-treat the cells with various concentrations of Orobol (e.g., 10, 50, 100 µM) for a specified period (e.g., 1 hour) before adding the inflammatory stimulus.

• Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phosphorylated and total forms of IKK, IκBα, ERK, JNK, and p38 (typically at a 1:1000 dilution) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (typically at a 1:5000 dilution) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Sample Collection: Collect the cell culture supernatants after the treatment period.

• ELISA Procedure:

  • Use commercially available ELISA kits for human IL-1α and IL-6.

  • Follow the manufacturer's instructions for coating the plates with capture antibody, adding standards and samples, incubating with detection antibody, and adding the substrate solution.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the concentration of cytokines in the samples by comparing their absorbance to the standard curve.

In Vivo Anti-Inflammatory Assays

• Animal Model: Use BALB/c mice or other suitable rodent models.

• Orobol Administration: Administer Orobol orally or via intraperitoneal injection at various doses for a set period before inducing inflammation.

• Induction of Inflammation: Induce systemic inflammation by intraperitoneally injecting LPS (e.g., 1 mg/kg body weight).

• Sample Collection: Collect blood samples at different time points to measure serum cytokine levels. Tissues can also be harvested for histological analysis and protein/mRNA expression studies.

• Analysis: Measure cytokine levels using ELISA and analyze the expression of inflammatory markers in tissues using Western blotting or immunohistochemistry.

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. Identification of potent small-molecule inhibitors of STAT3 with anti-inflammatory properties in RAW 264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Inducible Nitric Oxide Synthase Binds, S-Nitrosylates, and Activates Cyclooxygenase-2 | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Immunological and behavioral responses to in vivo lipopolysaccharide administration in young and healthy obese and normal-weight humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Protocol to Perform Systemic Lipopolysacharide (LPS) Challenge in Rats [scielo.sa.cr]
• 7. Co-regulation between cyclo-oxygenase-2 and inducible nitric oxide synthase expression in the time-course of murine inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. uniprot.org [uniprot.org]
• 10. Inhibition of human periodontal prostaglandin E2 synthesis with selected agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Orobol as a Free Radical Scavenger: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the isoflavone (B191592) orobol as a potent free radical scavenger. Tailored for researchers, scientists, and drug development professionals, this document synthesizes key quantitative data, details experimental protocols for antioxidant assessment, and elucidates the molecular signaling pathways influenced by orobol in the context of oxidative stress.

Introduction to Orobol and its Antioxidant Potential

Orobol is a naturally occurring isoflavone found in various plants, including soy and red clover. Like other flavonoids, its chemical structure, rich in hydroxyl groups, endows it with significant antioxidant properties. The primary mechanism by which orobol and other isoflavones exert their antioxidant effects is through the donation of a hydrogen atom from their hydroxyl groups to free radicals, thereby neutralizing these reactive species and mitigating oxidative damage to cellular components. The number and position of these hydroxyl groups are critical determinants of their radical-scavenging efficacy.

Quantitative Analysis of Orobol's Free Radical Scavenging Activity

To provide a clear comparison of orobol's antioxidant capacity, the following tables summarize key quantitative data from various in vitro antioxidant assays. These assays are standard methods for evaluating the free radical scavenging potential of chemical compounds.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity of Orobol

Compound	SC₅₀ (μM)	Source
Orobol	15.1	[1]
Genistein	16.5	[1]
Daidzein	>100	[1]

SC₅₀: The concentration of the compound required to scavenge 50% of the DPPH radicals.

Table 2: ORAC (Oxygen Radical Absorbance Capacity) of Orobol

Compound	ORAC Value (μM TE/10 μM)	Source
Orobol	50	[1]
Genistein	45	[1]
Daidzein	10	[1]

μM TE/10 μM: Micromolar Trolox Equivalents per 10 micromolar concentration of the compound.

Experimental Protocols for Assessing Free Radical Scavenging Activity

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

DPPH Radical Scavenging Assay

This assay is a common method to evaluate the ability of a compound to act as a free radical scavenger or hydrogen donor.

Principle: The stable free radical DPPH has a deep violet color in solution with a characteristic absorption at 517 nm. When reduced by an antioxidant, the color changes to a pale yellow. The degree of discoloration indicates the scavenging potential of the antioxidant compound.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727).

  • Prepare a series of concentrations of orobol and a reference standard (e.g., ascorbic acid or Trolox) in methanol.

• Reaction Mixture:

  • In a 96-well microplate or test tubes, add a fixed volume of the DPPH solution (e.g., 1 mL).

  • Add varying concentrations of the orobol solution or the standard to the DPPH solution. A control containing only DPPH and methanol is also prepared.

• Incubation:

  • The reaction mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Absorbance Measurement:

  • The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC₅₀ value (the concentration of the sample that causes 50% inhibition) is determined by plotting the percentage of inhibition against the concentration of the sample.[2]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+).

Principle: ABTS is oxidized to its radical cation (ABTS•+) by a strong oxidizing agent, such as potassium persulfate. The ABTS•+ has a characteristic blue-green color with an absorbance maximum at 734 nm. In the presence of an antioxidant, the radical is reduced, and the solution becomes colorless.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 volume ratio and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

  • Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture:

  • Add a small volume of the orobol solution or a standard (e.g., Trolox) at various concentrations to a fixed volume of the diluted ABTS•+ solution.

• Incubation:

  • The reaction is incubated at room temperature for a specific time (e.g., 6 minutes).

• Absorbance Measurement:

  • The absorbance is measured at 734 nm.

• Calculation of Scavenging Activity:

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

ORAC (Oxygen Radical Absorbance Capacity) Assay

This assay measures the antioxidant scavenging activity against peroxyl radicals.

Principle: A fluorescent probe (commonly fluorescein) is damaged by peroxyl radicals generated by a radical initiator (e.g., AAPH), leading to a loss of fluorescence. Antioxidants protect the fluorescent probe from degradation, and the degree of protection is quantified.

Protocol:

• Reagent Preparation:

  • Prepare a working solution of fluorescein (B123965) in a phosphate (B84403) buffer (pH 7.4).

  • Prepare a solution of the peroxyl radical generator, 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), in the same buffer.

  • Prepare a series of concentrations of orobol and a standard (Trolox).

• Reaction Mixture (in a 96-well black microplate):

  • Add the fluorescein solution to each well.

  • Add the orobol solution, standard, or a blank (buffer) to the wells.

  • Initiate the reaction by adding the AAPH solution to all wells.

• Fluorescence Measurement:

  • The fluorescence decay is monitored kinetically over time at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.

• Data Analysis:

  • The area under the fluorescence decay curve (AUC) is calculated.

  • The net AUC is determined by subtracting the AUC of the blank from the AUC of the sample.

  • The ORAC value is expressed as Trolox equivalents (TE) by comparing the net AUC of the sample to that of a Trolox standard curve.[3][4]

Signaling Pathways Modulated by Orobol

Beyond direct radical scavenging, orobol can influence cellular signaling pathways involved in the response to oxidative stress. This indirect antioxidant activity can lead to a more sustained protective effect.

Nrf2/Keap1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and detoxification enzymes. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or electrophiles, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes. This leads to the upregulation of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). Flavonoids, including likely orobol, can activate this pathway, thereby enhancing the cell's endogenous antioxidant defenses.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Activation of the Nrf2/ARE signaling pathway by probucol contributes to inhibiting inflammation and neuronal apoptosis after spinal cord injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAPK Oxidative Stress Interactive Pathway: R&D Systems [rndsystems.com]

An In-depth Technical Guide to Orobol's Role in Cellular Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol, a 3',4',5,7-tetrahydroxy-isoflavone, is a metabolite of the soy isoflavone (B191592) genistein. Emerging research has highlighted its potential as a modulator of key cellular signaling pathways, suggesting its therapeutic utility in a range of diseases, including cancer, obesity, and inflammatory conditions. This technical guide provides a comprehensive overview of the current understanding of Orobol's mechanisms of action, focusing on its interactions with critical signaling cascades. This document summarizes key quantitative data, details relevant experimental methodologies, and provides visual representations of the signaling pathways affected by Orobol.

Core Mechanisms of Action: Kinase Inhibition

Orobol's primary mechanism of action appears to be the inhibition of several protein kinases, which are pivotal regulators of cellular signaling. Its inhibitory effects have been quantified against various kinases, most notably the Phosphoinositide 3-kinase (PI3K) family and Casein Kinase 1 epsilon (CK1ε).

Quantitative Data: Kinase Inhibition Profile of Orobol

The half-maximal inhibitory concentrations (IC50) of Orobol against various kinases have been determined through in vitro kinase assays, providing a quantitative measure of its potency.

Kinase Target	IC50 (μM)	Reference
PI3Kα	3.46	[1]
PI3Kβ	5.27	[1]
PI3Kγ	4.83	[1]
PI3Kδ	4.95	[1]
CK1ε	1.24	[1]
VEGFR2	4.45	[1]
MAP4K5	2.56	[1]
MNK1	2.33	[1]
MUSK	1.98	[1]
TOPK	3.87	[1]
TNIK	2.01	[1]

Modulation of Key Cellular Signaling Pathways

Orobol's inhibitory action on upstream kinases leads to the modulation of several downstream signaling pathways critical for cell growth, proliferation, inflammation, and survival.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a central regulator of cell survival, growth, and metabolism. Orobol has been identified as an inhibitor of multiple PI3K isoforms[1]. By inhibiting PI3K, Orobol can prevent the phosphorylation and subsequent activation of Akt, a key downstream effector of the pathway. This inhibition can lead to decreased cell proliferation and survival.

Orobol's inhibition of the PI3K/Akt signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and stress responses. Studies have shown that Orobol can inhibit the phosphorylation of key components of the MAPK pathway in human keratinocytes (HaCaT cells) stimulated with Propionibacterium acnes (P. acnes)[2]. Specifically, Orobol was found to decrease the phosphorylation of:

• MEK1/2, ERK, and p90RSK (components of the ERK pathway)

• MKK4, JNK, and c-jun (components of the JNK pathway)

• MKK3/6, p38, and MSK1 (components of the p38 pathway)

This broad inhibition of the MAPK cascades suggests that Orobol can effectively dampen inflammatory and proliferative responses mediated by these pathways.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Orobol, A Derivative of Genistein, Inhibits Heat-Killed Propionibacterium acnes-Induced Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

Identifying the Protein Targets of Orobol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has garnered significant attention in the scientific community for its diverse pharmacological activities. These include anti-cancer, anti-inflammatory, neuroprotective, and anti-obesity effects. Understanding the molecular mechanisms underlying these therapeutic properties is paramount for its potential development as a novel therapeutic agent. A crucial step in elucidating these mechanisms is the identification of its direct protein targets. This technical guide provides a comprehensive overview of the known protein targets of Orobol, detailed experimental methodologies for their identification, and the signaling pathways modulated by these interactions.

Protein Targets of Orobol: Quantitative Data

Orobol has been demonstrated to interact with and modulate the activity of several key proteins, primarily within the kinase family. The following table summarizes the identified protein targets and their corresponding half-maximal inhibitory concentrations (IC50), providing a quantitative measure of Orobol's potency.

Target Protein Family	Specific Target	IC50 (µM)
Casein Kinase	Casein Kinase 1 epsilon (CK1ε)	1.24
Phosphoinositide 3-Kinase (PI3K)	PI3Kα	3.46
PI3Kβ	4.21
PI3Kγ	5.27
PI3Kδ	4.88
Tyrosine-protein kinase	T-LAK cell-originated protein kinase (TOPK)	2.85
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)	4.45
Muscle, Skeletal Receptor Tyrosine Kinase (MUSK)	1.89
Mitogen-Activated Protein Kinase Kinase Kinase Kinase	Mitogen-activated protein kinase kinase kinase kinase 5 (MAP4K5)	3.27
Serine/threonine-protein kinase	MAP kinase-interacting serine/threonine-protein kinase 1 (MNK1)	3.88
TRAF2 and NCK-interacting protein kinase (TNIK)	2.56
Cholinesterase	Acetylcholinesterase (AChE)	N/A

Experimental Protocols for Target Identification

The identification of Orobol's protein targets has been achieved through a combination of affinity-based and label-free proteomics approaches. Below are detailed methodologies for key experiments.

Affinity Chromatography using Orobol-Sepharose 4B Beads (Pull-down Assay)

This method is employed to isolate and identify proteins that directly bind to Orobol.

a. Preparation of Orobol-Sepharose 4B Beads:

• Activation of Sepharose 4B beads: Swell Sepharose 4B beads in 1 mM HCl. Wash the beads extensively with distilled water and then with the coupling buffer (e.g., 0.1 M NaHCO3, pH 8.3).

• Coupling of Orobol: Dissolve Orobol in the coupling buffer. The concentration will need to be optimized but a starting point is typically 1-5 mg/mL. Add the Orobol solution to the activated Sepharose 4B beads.

• Incubation: Allow the coupling reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle agitation.

• Blocking: Block any remaining active groups on the Sepharose beads by incubating with a blocking agent (e.g., 0.1 M Tris-HCl, pH 8.0 or ethanolamine) for 2 hours at room temperature.

• Washing: Wash the Orobol-Sepharose 4B beads extensively with alternating high pH (e.g., 0.1 M Tris-HCl, pH 8.0) and low pH (e.g., 0.1 M acetate (B1210297) buffer, pH 4.0) buffers to remove non-covalently bound Orobol. Finally, wash with a storage buffer (e.g., PBS with 0.02% sodium azide) and store at 4°C.

b. Pull-down Assay Protocol:

• Cell Lysate Preparation: Prepare cell or tissue lysates in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Pre-clearing: Pre-clear the lysate by incubating with unconjugated Sepharose 4B beads for 1 hour at 4°C to minimize non-specific binding.

• Binding: Incubate the pre-cleared lysate with the Orobol-Sepharose 4B beads (and control Sepharose 4B beads) for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing: Pellet the beads by centrifugation and wash them three to five times with wash buffer (e.g., lysis buffer with a lower detergent concentration) to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using an elution buffer (e.g., SDS-PAGE sample buffer, high salt buffer, or a buffer containing free Orobol as a competitor).

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by silver staining, Coomassie blue staining, or Western blotting with specific antibodies. For unbiased target identification, the eluted proteins can be subjected to in-gel digestion followed by mass spectrometry (LC-MS/MS) analysis.

In Vitro Kinase Assay

This assay is used to determine the direct inhibitory effect of Orobol on the enzymatic activity of a specific kinase.

Protocol:

• Reaction Mixture Preparation: In a microplate well, prepare a reaction mixture containing the purified active kinase, its specific substrate (peptide or protein), and a kinase buffer (typically containing ATP and MgCl2).

• Orobol Treatment: Add varying concentrations of Orobol (or vehicle control, e.g., DMSO) to the reaction mixture.

• Incubation: Incubate the reaction mixture at the optimal temperature for the kinase (usually 30°C or 37°C) for a specific period (e.g., 30-60 minutes).

• Termination: Stop the reaction by adding a stop solution (e.g., EDTA solution to chelate Mg2+).

• Detection: The kinase activity is measured by quantifying the amount of phosphorylated substrate. Common detection methods include:

  • Radiometric Assay: Using [γ-³²P]ATP and measuring the incorporation of the radiolabel into the substrate.

  • Luminescence-based Assay: Using a system where the amount of ATP remaining after the kinase reaction is converted into a luminescent signal (e.g., Kinase-Glo® assay). The signal is inversely proportional to the kinase activity.

  • Fluorescence-based Assay: Using a fluorescently labeled substrate or an antibody that specifically recognizes the phosphorylated substrate.

• Data Analysis: Plot the kinase activity against the concentration of Orobol to determine the IC50 value.

Signaling Pathways Modulated by Orobol

Orobol's interaction with its protein targets leads to the modulation of several critical signaling pathways implicated in various diseases.

PI3K/Akt/mTOR Signaling Pathway

Orobol has been shown to inhibit multiple isoforms of PI3K, a key upstream regulator of the PI3K/Akt/mTOR pathway. This pathway is crucial for cell growth, proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers. By inhibiting PI3K, Orobol can suppress the downstream activation of Akt and mTOR, leading to anti-proliferative and pro-apoptotic effects.

Orobol's inhibition of the PI3K/Akt/mTOR pathway.

MAPK Signaling Pathway

Orobol has been found to inhibit several kinases within the Mitogen-Activated Protein Kinase (MAPK) signaling cascades, including MAP4K5, MNK1, and TOPK. The MAPK pathways (including ERK, JNK, and p38) are critical in regulating cellular responses to a wide range of stimuli and are involved in processes like inflammation, cell proliferation, differentiation, and apoptosis. Orobol's inhibitory effects on these kinases suggest its potential to modulate inflammatory responses and cancer cell signaling.

Orobol's modulation of the MAPK signaling pathways.

Acetylcholinesterase Inhibition in Alzheimer's Disease

In the context of Alzheimer's disease, Orobol has been identified as an inhibitor of acetylcholinesterase (AChE).[1][2][3] AChE is the enzyme responsible for the breakdown of the neurotransmitter acetylcholine (B1216132). Inhibition of AChE increases the levels of acetylcholine in the synaptic cleft, which is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.

Mechanism of acetylcholinesterase inhibition by Orobol.

Conclusion

This technical guide has provided a detailed overview of the identified protein targets of Orobol, the experimental methodologies used for their discovery, and the key signaling pathways that are modulated by these interactions. The ability of Orobol to target multiple kinases involved in critical cellular processes, along with its inhibition of acetylcholinesterase, highlights its potential as a multi-target therapeutic agent for a range of diseases, including cancer, inflammatory disorders, and neurodegenerative diseases. Further research, utilizing the outlined experimental approaches, will be crucial to fully elucidate the complete target profile of Orobol and to pave the way for its clinical development.

References

• 1. Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pure.kaist.ac.kr [pure.kaist.ac.kr]

Orobol's Interaction with Kinase Enzymes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orobol, a 3'-hydroxylated metabolite of the soy isoflavone (B191592) genistein, has garnered scientific interest for its biological activities, including anti-obesity and anti-inflammatory effects. A significant portion of these effects is attributable to its interaction with and inhibition of various protein kinases. Kinases are pivotal regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, making them prime targets for therapeutic intervention. This document provides a detailed technical overview of the known interactions between orobol and key kinase enzymes. It consolidates quantitative inhibition data, outlines the mechanisms of action, visualizes affected signaling pathways, and provides representative experimental protocols for assessing such interactions.

Quantitative Analysis of Orobol Kinase Inhibition

Orobol has been screened against panels of protein kinases, revealing inhibitory activity against several key enzymes. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency. The data compiled from in vitro kinase assays are summarized below.

Target Kinase	IC50 Value (µM)	Notes / Source Reference
Casein Kinase 1 Epsilon (CK1ε)	0.49	Identified as a primary target in anti-obesity effects research.[1]
MUSK (Muscle-Specific Kinase)	1.09	Activity inhibited by more than 75% at a 1 µM concentration.[2]
TNIK (TRAF2 and NCK-interacting kinase)	1.15	Activity inhibited by more than 75% at a 1 µM concentration.[2]
MNK1 (MAPK-interacting serine/threonine-protein kinase 1)	1.30	Activity inhibited by more than 75% at a 1 µM concentration.[2]
KHS/MAP4K5 (Kinase homologous to SPS1/STE20)	1.37	Activity inhibited by more than 75% at a 1 µM concentration.[2]
TOPK (T-LAK cell-originated protein kinase)	1.51	Activity inhibited by more than 75% at a 1 µM concentration.[2]
PI3Kα (Phosphoinositide 3-kinase α)	3.55	Isoform-specific inhibition within the PI3K family.[1]
PI3Kβ (Phosphoinositide 3-kinase β)	5.23	Isoform-specific inhibition within the PI3K family.[1]
PI3Kδ (Phosphoinositide 3-kinase δ)	3.01	Isoform-specific inhibition within the PI3K family.[1]
PI3Kγ (Phosphoinositide 3-kinase γ)	4.97	Isoform-specific inhibition within the PI3K family.[1]

Table 1: Summary of reported IC50 values for orobol against various protein kinases.

Mechanism of Action and Affected Signaling Pathways

Orobol's inhibitory action primarily involves direct interaction with the kinase domain. Studies have elucidated a competitive binding mechanism for at least one of its primary targets.

ATP-Competitive Inhibition of Casein Kinase 1 Epsilon (CK1ε)

Research has demonstrated that orobol binds directly to CK1ε.[1] Further investigation into the binding mode revealed that this interaction is ATP-competitive.[1] This means orobol occupies the same binding site on the kinase as ATP, the phosphate-donating substrate, thereby preventing the phosphotransfer reaction that is fundamental to kinase activity.

Caption: Orobol competes with ATP for the kinase binding site.

Inhibition of the PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[3][4][5] Isoflavonoids, including orobol, have been shown to inhibit the activity of PI3K.[1][2] By inhibiting PI3K isoforms, orobol prevents the phosphorylation of Phosphatidylinositol 4,5-bisphosphate (PIP2) to Phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This blockage prevents the recruitment and subsequent activation of downstream kinases like Akt, thereby attenuating the entire signaling cascade.

Caption: Orobol inhibits the PI3K/Akt signaling cascade.

Experimental Protocols

Detailed protocols are essential for the accurate assessment of kinase inhibition. While specific protocols are often tailored to the laboratory and equipment, the following sections describe representative methodologies for determining the IC50 values and direct binding of inhibitors like orobol.

Representative Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is a representative example based on commercially available assays (e.g., ADP-Glo™) used to determine the IC50 of a compound by measuring ADP production as an indicator of kinase activity.

Materials:

• Recombinant Kinase (e.g., CK1ε)

• Kinase-specific substrate peptide

• Orobol (or test compound) stock solution in DMSO

• ATP solution

• Kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of orobol in DMSO. A typical starting concentration is 100 µM, diluted in 10 steps with a 1:3 dilution factor.

• Reaction Setup:

  • Add 1 µL of diluted orobol or DMSO (for positive and negative controls) to the wells of a 384-well plate.

  • Prepare a master mix containing the kinase and its specific substrate in kinase reaction buffer.

  • Add 2 µL of the kinase/substrate mix to each well.

  • Incubate for 10 minutes at room temperature.

• Initiate Kinase Reaction:

  • Prepare an ATP solution in reaction buffer. The concentration should be at or near the Km for the specific kinase.

  • Add 2 µL of the ATP solution to all wells to start the reaction.

  • Incubate the plate at 30°C for 60 minutes.

• Terminate Reaction and Detect ADP:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

• Generate Luminescent Signal:

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce light.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background (no enzyme control) from all readings.

  • Normalize the data, setting the "no inhibitor" control as 100% activity and the "no enzyme" control as 0% activity.

  • Plot the normalized percent inhibition against the logarithm of the orobol concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Caption: Workflow for a luminescence-based kinase inhibition assay.

Protocol Principle: Pull-Down Assay for Direct Binding

To confirm a direct physical interaction between an inhibitor and a kinase, a pull-down assay can be employed. This method verifies binding without measuring enzymatic activity.

Principle:

• Immobilization: Orobol is chemically linked to Sepharose beads (or another solid support matrix).

• Incubation: The orobol-Sepharose beads are incubated with a protein source, which can be either a purified recombinant kinase or a total cell lysate containing the kinase.[1]

• Binding: If the kinase has an affinity for orobol, it will bind to the immobilized compound on the beads.

• Washing: The beads are washed multiple times to remove non-specifically bound proteins.

• Elution & Detection: The proteins that remain bound to the beads are eluted and then identified, typically by Western blotting using an antibody specific to the kinase of interest.[1] A positive result (a band on the Western blot) indicates a direct interaction between orobol and the kinase.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Involvement of the PI3K/AKT Intracellular Signaling Pathway in the AntiCancer Activity of Hydroxytyrosol, a Polyphenol from Olea europaea, in Hematological Cells and Implication of HSP60 Levels in Its Anti-Inflammatory Activity | MDPI [mdpi.com]
• 5. PI3K/Akt signaling transduction pathway, erythropoiesis and glycolysis in hypoxia - PMC [pmc.ncbi.nlm.nih.gov]

Orobol: A Comprehensive Technical Review of Its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol, an isoflavone (B191592) found in sources such as fermented soybean products, has garnered significant attention within the scientific community for its diverse range of biological activities. As a metabolite of daidzein (B1669772) or genistein, this polyphenolic compound exhibits promising potential in the prevention and treatment of various diseases. This technical guide provides an in-depth review of the current state of research on Orobol's biological activities, with a focus on its antioxidant, anti-inflammatory, anticancer, and neuroprotective effects. This document summarizes key quantitative data, details experimental methodologies for pivotal studies, and visualizes the intricate signaling pathways modulated by Orobol.

Antioxidant Activity

Orobol's structure, rich in hydroxyl groups, underpins its potent antioxidant properties. It can effectively scavenge free radicals and chelate metal ions, thereby mitigating oxidative stress, a key factor in the pathogenesis of numerous chronic diseases.

Quantitative Data: Antioxidant Capacity of Orobol

Experimental Protocols: Antioxidant Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

• A stock solution of DPPH in methanol (B129727) is prepared.

• Various concentrations of Orobol are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically, typically at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• The IC50 value, the concentration of Orobol required to scavenge 50% of the DPPH radicals, is determined from a dose-response curve.

Nitric Oxide (NO) Scavenging Assay:

This assay evaluates the ability of a compound to scavenge nitric oxide radicals.

• Nitric oxide is generated from a sodium nitroprusside solution in a phosphate-buffered saline (PBS).

• Different concentrations of Orobol are mixed with the sodium nitroprusside solution and incubated at room temperature.

• After incubation, Griess reagent is added to the mixture.

• The absorbance of the resulting chromophore is measured at approximately 546 nm.

• The percentage of nitric oxide scavenging is calculated, and the IC50 value is determined.

Anti-inflammatory Activity

Orobol has demonstrated significant anti-inflammatory properties by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.

Quantitative Data: Anti-inflammatory Effects of Orobol

Biological Effect	Cell Line	Method	Key Findings	Reference
Inhibition of P. acnes proliferation	-	Agar-diffusion test	1 mg Orobol resulted in a 21 mm inhibition zone.	[1]
Minimum Inhibitory Concentration (MIC) for P. acnes	-	Broth microdilution	0.313 mM/ml	[1]
Reduction of pro-inflammatory cytokines	HaCaT keratinocytes	ELISA	Dose-dependent decrease in P. acnes-induced IL-1α and IL-6 production.	[1]

Experimental Protocols: Anti-inflammatory Assays

Cell Culture and Treatment:

• Human keratinocytes (HaCaT) or macrophage cell lines (e.g., RAW 264.7) are cultured in appropriate media.

• Cells are pre-treated with various concentrations of Orobol for a specified duration.

• Inflammation is induced by adding an inflammatory agent, such as heat-killed Propionibacterium acnes or lipopolysaccharide (LPS).

Measurement of Pro-inflammatory Cytokines (ELISA):

• After treatment, the cell culture supernatant is collected.

• The concentrations of pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

Western Blot Analysis for Signaling Proteins:

• Cells are lysed to extract total protein.

• Protein concentration is determined using a protein assay (e.g., BCA assay).

• Proteins are separated by SDS-PAGE and transferred to a membrane (e.g., PVDF).

• The membrane is blocked and then incubated with primary antibodies against phosphorylated and total forms of key signaling proteins (e.g., MAPKs, NF-κB components).

• After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• The protein bands are visualized using a chemiluminescent substrate and an imaging system.

Signaling Pathways in Anti-inflammatory Action

Orobol exerts its anti-inflammatory effects by inhibiting the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways.[1] In human keratinocytes, Orobol has been shown to decrease the phosphorylation of MAPKs (MEK1/2, ERK, p90RSK, MKK4, JNK, c-jun, MKK3/6, p38, and MSK1) and inhibit the activation of NF-κB by reducing the phosphorylation of IKKα/β and IκBα.[1] This dual inhibition leads to a downstream reduction in the expression of pro-inflammatory cytokines like IL-1α and IL-6.[1]

Orobol inhibits P. acnes-induced inflammation via MAPK and NF-κB pathways.

Anticancer Activity

Orobol has been investigated for its potential as an anticancer agent, demonstrating the ability to sensitize cancer cells to chemotherapy and induce apoptosis.

Quantitative Data: Anticancer Effects of Orobol

Biological Effect	Cell Line	Method	Key Findings	Reference
Sensitization to Cisplatin (DDP)	Human ovarian carcinoma 2008 and 2008/C13*5.25 cells	Clonogenic survival assay	Orobol produced a >2-fold sensitization to DDP.	[2]
Inhibition of Kinases	-	Kinase assay	IC50 values of 1.24-4.45 μM for CK1ε, VEGFR2, MAP4K5, MNK1, MUSK, TOPK, and TNIK.
Inhibition of PI3K Isoforms	-	Kinase assay	IC50 values of 3.46-5.27 μM for PI3K α/β/γ/δ.

Experimental Protocols: Anticancer Assays

MTT Assay for Cytotoxicity:

This assay is used to assess the effect of a compound on cell viability.

• Cancer cells (e.g., A549, HeLa, MCF-7) are seeded in 96-well plates.

• After cell attachment, they are treated with various concentrations of Orobol for a specified duration (e.g., 24, 48, or 72 hours).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated.

• The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO).

• The absorbance is measured using a microplate reader at a wavelength of around 570 nm.

• The percentage of cell viability is calculated, and the IC50 value (concentration of Orobol that inhibits 50% of cell growth) is determined.

Signaling Pathways in Anticancer Action

Orobol's anticancer activity involves the modulation of apoptosis-related signaling pathways. It has been shown to enhance cisplatin-induced apoptosis in human ovarian carcinoma cells through a mitochondrial-dependent pathway.[2] Orobol treatment leads to a decrease in the mitochondrial membrane potential and suppression of the anti-apoptotic protein Bcl-2.[2] This culminates in the release of cytochrome c from the mitochondria into the cytosol, which in turn activates caspase-3, a key executioner of apoptosis.[2]

Orobol promotes apoptosis by targeting mitochondrial pathways.

Neuroprotective Activity

Orobol exhibits neuroprotective properties, suggesting its potential in the management of neurodegenerative diseases like Alzheimer's disease. Its multifaceted mechanism of action includes modulating amyloid-β aggregation, scavenging free radicals, and inhibiting acetylcholinesterase.

Quantitative Data: Neuroprotective Effects of Orobol

Currently, specific quantitative data on the neuroprotective effects of Orobol, such as percentage of neuronal cell viability increase or reduction in ROS levels at different concentrations, are limited in publicly available literature.

Experimental Protocols: Neuroprotective Assays

SH-SY5Y Cell Culture and Neurotoxicity Induction:

• Human neuroblastoma SH-SY5Y cells are cultured and differentiated into a neuronal phenotype using agents like retinoic acid.

• Cells are pre-treated with various concentrations of Orobol.

• Neurotoxicity is induced by exposing the cells to neurotoxic agents such as amyloid-β peptides or hydrogen peroxide (H₂O₂).

Cell Viability and Apoptosis Assays:

• Cell viability is assessed using the MTT assay as described previously.

• Apoptosis can be evaluated by staining cells with fluorescent dyes like Hoechst 33342 to visualize nuclear condensation or by using flow cytometry with Annexin V/Propidium Iodide staining.

Signaling Pathways in Neuroprotection

Orobol's neuroprotective effects are linked to its ability to activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. In the presence of oxidative stress or activators like Orobol, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), initiating the transcription of protective genes.

Orobol promotes neuroprotection by activating the Nrf2 antioxidant pathway.

Conclusion

Orobol is a promising isoflavone with a wide spectrum of biological activities that warrant further investigation. Its demonstrated antioxidant, anti-inflammatory, anticancer, and neuroprotective effects, mediated through the modulation of key cellular signaling pathways, highlight its potential as a lead compound for the development of novel therapeutics. This technical guide has summarized the current knowledge on Orobol, providing a foundation for future research aimed at fully elucidating its mechanisms of action and translating these findings into clinical applications. Further studies are needed to generate more comprehensive quantitative data on its various biological activities and to conduct in-depth preclinical and clinical trials to validate its therapeutic efficacy and safety.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanistic basis for protection of differentiated SH-SY5Y cells by oryzanol-rich fraction against hydrogen peroxide-induced neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Isolation of Orobol

For Researchers, Scientists, and Drug Development Professionals

Introduction: Discovery and Natural Occurrence

Orobol is a naturally occurring isoflavone (B191592), a class of flavonoid compounds known for their potential health benefits. Structurally, it is a 3',4',5,7-tetrahydroxyisoflavone. The discovery of Orobol is rooted in the phytochemical investigation of various traditional medicinal sources. It has been identified and isolated from several organisms, notably the fungi Cordyceps sinensis and plants such as Flemingia macrophylla.[1] As a metabolite, Orobol is also formed through the hydroxylation of the more common soy isoflavone, genistein, within the human body. Its diverse biological activities, including anti-inflammatory, antioxidant, and anti-obesity effects, have made it a compound of significant interest in the scientific and drug development communities.

Data Presentation: Physicochemical Properties and Bioactivity

Quantitative data is essential for the characterization and evaluation of any bioactive compound. The following tables summarize the key properties and a notable bioactivity metric for Orobol.

Table 1: Physicochemical Properties of Orobol

Property	Value
IUPAC Name	3-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
Molecular Formula	C₁₅H₁₀O₆
Molecular Weight	286.24 g/mol
CAS Number	480-23-9
Synonyms	Isoluteolin; 3',4',5,7-Tetrahydroxyisoflavone

Table 2: Quantitative Bioactivity of Orobol

Target	Bioactivity Metric	Value	Biological Effect
Casein Kinase 1 epsilon (CK1ε)	IC₅₀ (in vitro)	0.49 µM	Inhibition of adipogenesis

Table 3: Representative Total Flavonoid Yields from Natural Sources

Natural Source	Extraction/Fraction	Reported Yield (mg/g of dry material)	Note
Flemingia macrophylla (Leaves)	Methanolic Extract	64.4 mg QE/g	This represents the total flavonoid content. The yield of pure Orobol would be a fraction of this value.[2]
Flemingia macrophylla (Leaves)	Ethyl Acetate (B1210297) Fraction	326 mg QCE/g	Fractionation significantly concentrates the flavonoid content.[3]
Cordyceps sinensis	Polysaccharide Fractions	3-8% of total dry weight	While known to contain Orobol, quantitative data often focuses on polysaccharides and nucleosides like cordycepin (B1669437) (31.3–91.2 µg/g).[4][5]

QE: Quercetin Equivalents; QCE: Quercetin Equivalents. The yield of a specific isoflavone like Orobol is highly dependent on the plant species, geographical location, harvesting time, and the extraction and purification methodology employed.

Experimental Protocols

The following protocols provide a representative and detailed methodology for the extraction, isolation, and identification of Orobol from a natural source, such as the roots or leaves of Flemingia macrophylla.

Protocol 1: Extraction and Fractionation of Isoflavonoids

This protocol describes the initial extraction and solvent partitioning to create an isoflavonoid-rich fraction.

1. Material Preparation:

• Collect and clean the plant material (e.g., roots of Flemingia macrophylla).

• Air-dry the material in a shaded, well-ventilated area until a constant weight is achieved.

• Grind the dried plant material into a coarse powder (approximately 20-40 mesh) to increase the surface area for extraction.

2. Solvent Extraction:

• Place the powdered plant material (e.g., 1 kg) in a large glass container.

• Macerate the powder with 95% methanol (B129727) or ethanol (B145695) at a solvent-to-solid ratio of 10:1 (v/w).

• Allow the mixture to stand at room temperature for 48-72 hours with occasional agitation.

• Filter the extract through Whatman No. 1 filter paper.

• Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

• Combine all filtrates and concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

3. Solvent Partitioning:

• Suspend the concentrated crude extract in distilled water (e.g., 500 mL).

• Perform sequential liquid-liquid extraction in a separatory funnel with solvents of increasing polarity.

• First, partition against n-hexane (3 x 500 mL) to remove non-polar compounds such as lipids and sterols. Discard the n-hexane layer.

• Next, partition the remaining aqueous layer against ethyl acetate (3 x 500 mL). Isoflavones like Orobol will preferentially move into the ethyl acetate phase.

• Collect the ethyl acetate fractions, combine them, and dry over anhydrous sodium sulfate.

• Filter and concentrate the ethyl acetate fraction to dryness using a rotary evaporator. This yields an isoflavonoid-enriched fraction.

Protocol 2: Chromatographic Isolation and Purification of Orobol

This protocol details the column chromatography steps to isolate pure Orobol from the enriched fraction.

1. Silica (B1680970) Gel Column Chromatography (Initial Fractionation):

• Prepare a silica gel (60-120 mesh) column packed in a suitable non-polar solvent (e.g., chloroform (B151607) or a hexane-ethyl acetate mixture).

• Dissolve the dried ethyl acetate fraction in a minimal amount of methanol and adsorb it onto a small amount of silica gel.

• After the solvent evaporates, load the dried, adsorbed sample onto the top of the prepared column.

• Elute the column with a gradient solvent system, starting with a non-polar mixture (e.g., 100% chloroform) and gradually increasing the polarity by adding methanol (e.g., from 1% to 20% methanol in chloroform).

• Collect fractions of a fixed volume (e.g., 20 mL).

• Monitor the collected fractions using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., chloroform:methanol, 9:1). Visualize spots under UV light (254 nm and 365 nm).

• Combine fractions that show similar TLC profiles corresponding to the expected Rf value of Orobol.

2. Sephadex LH-20 Column Chromatography (Fine Purification):

• Further purify the combined, Orobol-containing fractions using a Sephadex LH-20 column, which separates compounds based on molecular size and polarity.

• Pack the Sephadex LH-20 column using 100% methanol as the mobile phase.

• Dissolve the semi-purified fraction in a small volume of methanol and load it onto the column.

• Elute the column with 100% methanol at a slow flow rate.

• Collect small fractions and monitor by TLC.

• Combine the pure fractions containing Orobol and concentrate to dryness to yield the isolated compound.

Protocol 3: Spectroscopic Identification of Orobol

This protocol outlines the analytical methods used to confirm the structure and purity of the isolated compound.

1. High-Performance Liquid Chromatography (HPLC):

• Assess the purity of the isolated compound using a reversed-phase C18 column.

• Use a gradient elution with a mobile phase consisting of (A) water with 0.1% formic acid and (B) acetonitrile (B52724) with 0.1% formic acid.

• Monitor the elution profile with a Diode Array Detector (DAD) or UV detector at a wavelength of approximately 260 nm. A single, sharp peak indicates high purity.

2. Mass Spectrometry (MS):

• Perform high-resolution mass spectrometry (HRMS), typically using Electrospray Ionization (ESI), to determine the accurate mass of the molecular ion ([M+H]⁺ or [M-H]⁻).

• This data is used to confirm the elemental composition (C₁₅H₁₀O₆).

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Record ¹H NMR and ¹³C NMR spectra in a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄).

• The ¹H NMR spectrum will show the chemical shifts, multiplicities, and coupling constants of the hydrogen atoms, while the ¹³C NMR will show the signals for each unique carbon atom.

• The resulting spectral data should be compared with published data for Orobol to confirm the structural identity.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Orobol Isolation

The following diagram illustrates the general workflow for the extraction and isolation of Orobol from a plant source.

A generalized workflow for the isolation of Orobol.

Orobol-Mediated Inhibition of the CK1ε Signaling Pathway

Orobol has been identified as a potent inhibitor of Casein Kinase 1 epsilon (CK1ε), a key enzyme in pro-growth and adipogenesis signaling pathways. The diagram below illustrates this inhibitory mechanism.

Inhibitory action of Orobol on the CK1ε signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. banglajol.info [banglajol.info]
• 3. Antioxidant and antidiabetic effects of Flemingia macrophylla leaf extract and fractions: In vitro, molecular docking, dynamic simulation, pharmacokinetics, and biological activity studies :: BioResources [bioresources.cnr.ncsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Properties of Cordyceps Sinensis: A review - PMC [pmc.ncbi.nlm.nih.gov]

Orobol: A Multifaceted Isoflavone in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Orobol, a naturally occurring isoflavone, has emerged as a compound of significant interest within the scientific community. Possessing a range of biological activities, it presents potential therapeutic applications in diverse fields such as oncology, neurodegenerative diseases, and metabolic disorders. This technical guide provides a comprehensive overview of Orobol, detailing its chemical properties, mechanisms of action, and relevant experimental protocols. The information is curated to support researchers and professionals in drug development in their exploration of Orobol's therapeutic potential.

Chemical and Physical Properties

Orobol, also known as Isoluteolin or 3',4',5,7-Tetrahydroxyisoflavone, is a flavonoid with the chemical formula C₁₅H₁₀O₆.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	480-23-9	[1][2]
Molecular Weight	286.24 g/mol	[1][3][2]
Molecular Formula	C₁₅H₁₀O₆	[1]
Synonyms	Isoluteolin, 3',4',5,7-Tetrahydroxyisoflavone	[1]
Physical Description	Yellow powder
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[4]

Biological Activities and Mechanisms of Action

Orobol exhibits a wide array of biological activities, primarily attributed to its ability to interact with and modulate various signaling pathways.

Anti-Obesity Effects via Casein Kinase 1 Epsilon (CK1ε) Inhibition

Recent studies have highlighted Orobol's potent anti-obesity properties. The primary mechanism identified is the direct inhibition of Casein Kinase 1 epsilon (CK1ε).[3][5] Orobol binds to the ATP-binding site of CK1ε in a competitive manner, leading to the inhibition of its kinase activity.[3][5] This inhibition subsequently suppresses the phosphorylation of eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), a downstream substrate of CK1ε.[3][5] The ultimate effect is a reduction in lipid accumulation, as demonstrated in 3T3-L1 preadipocytes.[3][5]

Orobol's inhibition of the CK1ε signaling pathway.

Neuroprotective Effects and Relevance to Alzheimer's Disease

Orobol has demonstrated multifaceted potential in the context of Alzheimer's disease. Its neuroprotective effects are attributed to a combination of activities:

• Modulation of Amyloid-β Aggregation: Orobol can interfere with the aggregation pathways of amyloid-β, a key pathological hallmark of Alzheimer's disease.[2]

• Free Radical Scavenging: As a flavonoid, Orobol possesses antioxidant properties, enabling it to scavenge free radicals and reduce oxidative stress, a contributing factor to neurodegeneration.[2]

• Acetylcholinesterase Inhibition: Orobol can inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.[2] This action is a common strategy in current Alzheimer's treatments to improve cognitive function.

Multifunctional neuroprotective mechanisms of Orobol.

Anti-Cancer and Anti-Photoaging Activity via TOPK Inhibition

Orobol has been shown to directly bind to and inhibit the kinase activity of T-LAK cell-originated protein kinase (TOPK) in an ATP-independent manner.[4] TOPK is overexpressed in various cancers and is involved in skin carcinogenesis. By inhibiting TOPK, Orobol can suppress anchorage-independent colony formation in cancer cells.[4] Furthermore, this inhibitory action contributes to its anti-photoaging effects by suppressing UV-induced MMP-1 expression.[4]

Quantitative Data

The inhibitory activity of Orobol against various kinases has been quantified, highlighting its potency and selectivity.

Target Kinase	IC₅₀ (μM)	Reference
PI3Kα	3.46	[5]
PI3Kβ	5.27	[5]
PI3Kγ	4.89	[5]
PI3Kδ	3.98	[5]

Experimental Protocols

In Vitro Adipogenesis Assay in 3T3-L1 Cells

This protocol details the methodology to assess the anti-adipogenic effects of Orobol.

Workflow Diagram:

Workflow for in vitro adipogenesis assay.

Methodology:

• Cell Culture: 3T3-L1 preadipocytes are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Induction of Adipogenesis: Two days post-confluence, differentiation is induced by treating the cells with a cocktail containing 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin (B600854) (MDI) in DMEM with 10% FBS.

• Orobol Treatment: Concurrently with the MDI induction, cells are treated with varying concentrations of Orobol.

• Maturation: After 48 hours, the medium is replaced with DMEM containing 10% FBS and 10 µg/mL insulin for another 48 hours. Subsequently, the cells are maintained in DMEM with 10% FBS, with the medium being changed every two days.

• Oil Red O Staining: After 8-10 days of differentiation, cells are washed with phosphate-buffered saline (PBS), fixed with 10% formalin for 1 hour, and then stained with Oil Red O solution to visualize intracellular lipid droplets.

• Quantification: The stained lipid droplets are eluted with isopropanol, and the absorbance is measured at a specific wavelength (e.g., 510 nm) to quantify the lipid content.

In Vivo Anti-Obesity Study in Mice

This protocol outlines an in vivo experiment to evaluate the anti-obesity effects of Orobol in a mouse model.

Methodology:

• Animal Model: C57BL/6J mice are typically used for high-fat diet-induced obesity models.

• Diet and Treatment: Mice are fed a high-fat diet (HFD) to induce obesity. A control group is fed a normal chow diet. The HFD-fed mice are then divided into groups, with one group receiving the HFD mixed with Orobol (e.g., 0.05% w/w) and the other group receiving the HFD only.

• Monitoring: Body weight, food intake, and other metabolic parameters are monitored regularly throughout the study period (e.g., 12 weeks).

• Tissue Analysis: At the end of the study, mice are euthanized, and various tissues (e.g., adipose tissue, liver) are collected for histological analysis and measurement of lipid accumulation. Blood samples are collected to measure relevant biomarkers.

Conclusion

Orobol is a promising natural compound with a diverse range of biological activities that warrant further investigation for its therapeutic potential. Its well-defined mechanisms of action, particularly the inhibition of CK1ε and TOPK, provide a solid foundation for its development as a novel therapeutic agent for obesity, cancer, and neurodegenerative diseases. The experimental protocols detailed in this guide offer a starting point for researchers to explore and validate the efficacy of Orobol in various preclinical models. As research progresses, Orobol may prove to be a valuable addition to the arsenal (B13267) of treatments for several challenging diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Orobol Treatment in 3T3-L1 Adipocytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of orobol on 3T3-L1 adipocytes, a widely used in vitro model for studying adipogenesis and obesity. The following sections detail the biological activities of orobol, present quantitative data on its effects, and provide detailed protocols for key experimental assays.

Introduction

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has demonstrated significant anti-adipogenic properties in 3T3-L1 preadipocytes. It effectively inhibits the differentiation of these precursor cells into mature, lipid-laden adipocytes. This document outlines the experimental evidence for these effects and provides the necessary protocols to replicate and build upon these findings.

Data Presentation

The following tables summarize the quantitative effects of orobol on 3T3-L1 adipocytes.

Table 1: Effect of Orobol on Lipid Accumulation in 3T3-L1 Adipocytes

Orobol Concentration (µM)	Inhibition of Lipid Accumulation (%)
5	~20%
10	~45%
20	~75%

Data are estimated from graphical representations in the cited literature and represent the approximate percentage of inhibition of MDI-induced lipid accumulation.[1]

Table 2: Cytotoxicity of Orobol in 3T3-L1 Preadipocytes

Orobol Concentration (µM)	Cell Viability (%)
5	~100%
10	~100%
20	~100%
40	~100%

Orobol did not exhibit significant cytotoxicity in 3T3-L1 preadipocytes at concentrations up to 40 µM as determined by MTT assay.[1]

Table 3: Effect of Orobol on Adipogenic Transcription Factor Protein Expression

Orobol Concentration (µM)	PPARγ Protein Expression (Fold Change vs. MDI Control)	C/EBPα Protein Expression (Fold Change vs. MDI Control)
10	~0.6	~0.7
20	~0.3	~0.4

Data are estimated from Western blot images and represent the approximate fold change in protein expression relative to the MDI-treated control.[1]

Signaling Pathways

Orobol exerts its anti-adipogenic effects by intervening in the key signaling cascades that govern adipocyte differentiation.

Adipogenesis Inhibition by Orobol

Orobol inhibits adipogenesis by downregulating PPARγ and C/EBPα.

Hypothesized Signaling Pathway of Orobol via AMPK Activation

While direct evidence is pending, based on the known roles of adipogenic factors, it is hypothesized that orobol may also influence the AMP-activated protein kinase (AMPK) pathway, a key regulator of cellular energy homeostasis.

Hypothesized activation of AMPK by orobol leading to beneficial metabolic effects.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Culture and Differentiation of 3T3-L1 Preadipocytes

Workflow Diagram:

Workflow for 3T3-L1 adipocyte differentiation and treatment.

Protocol:

• Cell Seeding: Seed 3T3-L1 preadipocytes in DMEM supplemented with 10% bovine calf serum and 1% penicillin-streptomycin.

• Growth to Confluence: Culture the cells at 37°C in a humidified atmosphere of 5% CO2 until they reach confluence.

• Initiation of Differentiation (Day 0): Two days post-confluence, replace the medium with differentiation medium I (DMEM, 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin). Treat cells with desired concentrations of orobol (e.g., 5, 10, 20 µM) or vehicle control (DMSO).

• Insulin (B600854) Treatment (Day 2): After 48 hours, replace the medium with differentiation medium II (DMEM, 10% FBS, and 10 µg/mL insulin), continuing the orobol or vehicle treatment.

• Maintenance (Day 4 onwards): After another 48 hours, and every two days thereafter, replace the medium with fresh DMEM containing 10% FBS and the respective treatments.

• Analysis: Mature adipocytes are typically ready for analysis between day 8 and day 10 of differentiation.

Oil Red O Staining for Lipid Accumulation

Protocol:

• Fixation: Wash the differentiated 3T3-L1 adipocytes with phosphate-buffered saline (PBS) and fix with 10% formalin for at least 1 hour.

• Washing: Wash the cells twice with distilled water and then once with 60% isopropanol (B130326).

• Staining: Add Oil Red O working solution (0.21% Oil Red O in 60% isopropanol) and incubate for 10 minutes at room temperature.

• Washing: Wash the cells four times with distilled water.

• Imaging: Visualize and capture images of the stained lipid droplets using a microscope.

• Quantification: To quantify lipid accumulation, elute the Oil Red O stain with 100% isopropanol and measure the absorbance at 510 nm.

MTT Assay for Cell Viability

Protocol:

• Cell Seeding: Seed 3T3-L1 preadipocytes in a 96-well plate.

• Treatment: Treat the cells with various concentrations of orobol for the desired duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the vehicle-treated control.

Western Blot Analysis for Protein Expression

Protocol:

• Cell Lysis: Lyse the treated 3T3-L1 adipocytes in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel by SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against PPARγ, C/EBPα, p-AMPK, AMPK, or GLUT4 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Quantify the band intensity using densitometry software and normalize to a loading control such as β-actin or GAPDH.

2-NBDG Glucose Uptake Assay

Protocol:

• Cell Preparation: Differentiate 3T3-L1 cells in a 96-well black, clear-bottom plate.

• Serum Starvation: Serum starve the mature adipocytes in DMEM for 2-4 hours.

• Glucose Starvation: Wash the cells with Krebs-Ringer-HEPES (KRH) buffer and incubate in KRH buffer for 1 hour.

• Treatment: Treat the cells with orobol or control vehicle in KRH buffer for a specified time.

• Insulin Stimulation (Optional): Stimulate the cells with insulin (e.g., 100 nM) for 30 minutes.

• 2-NBDG Incubation: Add 2-NBDG (a fluorescent glucose analog) to a final concentration of 50-100 µM and incubate for 30-60 minutes.

• Washing: Wash the cells three times with ice-cold KRH buffer to remove extracellular 2-NBDG.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence plate reader with excitation/emission wavelengths of ~485/535 nm.

Conclusion

Orobol demonstrates potent anti-adipogenic effects in 3T3-L1 adipocytes by inhibiting lipid accumulation and downregulating key adipogenic transcription factors, PPARγ and C/EBPα, without affecting cell viability. The provided protocols offer a robust framework for investigating the molecular mechanisms of orobol and evaluating its potential as a therapeutic agent for obesity and related metabolic disorders. Further research is warranted to elucidate the direct involvement of the AMPK pathway in the action of orobol.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Orobol in HaCaT Keratinocyte Studies

Introduction

Orobol, a metabolite of the isoflavone (B191592) genistein, has demonstrated significant anti-inflammatory and anti-hyperkeratinization properties in human keratinocytes.[1][2] These characteristics make it a compound of interest for researchers in dermatology, cosmetology, and drug development, particularly for conditions like acne vulgaris. This document provides detailed application notes and experimental protocols for studying the effects of Orobol in the spontaneously immortalized human keratinocyte cell line, HaCaT.

I. Application Notes

Orobol has been shown to effectively inhibit inflammation induced by heat-killed Propionibacterium acnes (P. acnes) in HaCaT cells.[1] Its primary mechanisms of action involve the downregulation of pro-inflammatory cytokines and the modulation of key signaling pathways.

1. Anti-Inflammatory Effects:

Orobol significantly reduces the production of interleukin-1α (IL-1α) and interleukin-6 (IL-6) at both the protein and mRNA levels in P. acnes-stimulated HaCaT cells.[1][2] This anti-inflammatory activity is more potent than that of salicylic (B10762653) acid, a common anti-acne agent.[2]

2. Modulation of Signaling Pathways:

The anti-inflammatory effects of Orobol are mediated through the inhibition of the NF-κB and MAPK signaling pathways.[1] Specifically, Orobol suppresses the phosphorylation of IκB kinase (IKK), inhibitor of kappa-B alpha (IκBα), and mitogen-activated protein kinases (MAPKs).[1][2]

3. Inhibition of Keratinocyte Hyperproliferation:

P. acnes-induced inflammation can lead to the hyperproliferation of keratinocytes, a key factor in the development of acne.[2] Orobol has been shown to counteract this by decreasing the expression of the proliferation marker Ki67 in HaCaT cells stimulated with IL-1α.[1]

4. Cell Viability:

At concentrations effective for its anti-inflammatory activity (up to 40 µM), Orobol does not exhibit cytotoxicity towards HaCaT cells.[1]

II. Data Presentation

The following tables summarize the quantitative data on the effects of Orobol on HaCaT keratinocytes.

Table 1: Effect of Orobol on P. acnes-Induced IL-6 Production in HaCaT Cells

Treatment	IL-6 Concentration (pg/mL)	Percentage Inhibition
Control	~100	-
P. acnes (100 MOI)	~1800	-
P. acnes + Orobol (10 µM)	~600	~67%

Data extrapolated from graphical representations in Oh et al., 2020.[1]

Table 2: Effect of Orobol on HaCaT Cell Viability

Orobol Concentration (µM)	Cell Viability (%)
0	100
10	~100
20	~100
40	~100

Data interpreted from graphical representations in Oh et al., 2020.[1]

Table 3: Effect of Orobol on IL-1α-Induced Ki67 Expression in HaCaT Cells

Treatment	Relative Ki67 Expression
Control	Baseline
IL-1α	Increased
IL-1α + Orobol	Significantly Decreased

Qualitative summary based on immunofluorescence data from Oh et al., 2020.[1]

III. Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard procedures and adapted from the methodologies described in the cited literature.[1][3][4][5][6][7][8][9][10][11][12][13][14][15]

1. HaCaT Cell Culture

• Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[4][5]

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.[4][5]

• Subculturing: When cells reach 80-90% confluency, wash with PBS, detach using Trypsin-EDTA, neutralize with complete media, centrifuge, and resuspend in fresh media for plating.[4][5][8]

2. Cell Viability (MTT) Assay

• Procedure:

  • Seed HaCaT cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with varying concentrations of Orobol for the desired duration (e.g., 24 hours).[1]

  • Add MTT solution (0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.[7]

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized detergent reagent).[10]

  • Measure the absorbance at 570 nm using a microplate reader.[10]

3. P. acnes-Induced Inflammation Model

• Procedure:

  • Culture HaCaT cells to 70-80% confluency and then starve in serum-free DMEM for 24 hours.[1]

  • Pre-treat the cells with Orobol for 1 hour.[1]

  • Stimulate the cells with heat-killed P. acnes at a multiplicity of infection (MOI) of 100 for 24 hours.[1]

  • Collect the cell culture supernatant for cytokine analysis (ELISA) and the cell lysates for protein or RNA analysis.

4. Western Blotting

• Procedure:

  • Lyse treated HaCaT cells in RIPA buffer containing protease and phosphatase inhibitors.[3][13]

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.[12]

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies (e.g., anti-p-IKK, anti-p-IκBα, anti-p-MAPK, anti-β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

5. Quantitative Real-Time PCR (qRT-PCR)

• Procedure:

  • Extract total RNA from treated HaCaT cells using a suitable kit (e.g., TRIzol or a column-based kit).[3][11][14]

  • Synthesize cDNA from the RNA using a reverse transcription kit.[15][16]

  • Perform qRT-PCR using SYBR Green or a probe-based assay with primers specific for the target genes (e.g., IL-1α, IL-6, and a housekeeping gene like GAPDH or β-actin).[3][14]

  • Analyze the data using the comparative Ct (ΔΔCt) method to determine relative gene expression.[3]

IV. Visualizations

Diagram 1: Orobol's Mechanism of Action in HaCaT Keratinocytes

Caption: Orobol inhibits P. acnes-induced inflammation in HaCaT cells.

Diagram 2: Experimental Workflow for Studying Orobol's Effects

Caption: Workflow for analyzing Orobol's effects on HaCaT cells.

References

• 1. Orobol, A Derivative of Genistein, Inhibits Heat-Killed Propionibacterium acnes-Induced Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Orobol, A Derivative of Genistein, Inhibits Heat-Killed Propionibacterium acnes-Induced Inflammation in HaCaT Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro culture conditions to study keratinocyte differentiation using the HaCaT cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. heavythinking.org [heavythinking.org]
• 5. HaCaT Cells | Applied Biological Materials Inc. [abmgood.com]
• 6. HaCaT Cells [cytion.com]
• 7. MTT assay [bio-protocol.org]
• 8. md.tsukuba.ac.jp [md.tsukuba.ac.jp]
• 9. 4.4. Western Blot Assay [bio-protocol.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. 2.3. Total RNA Extraction and Real-Time Quantitative PCR (RT-qPCR) [bio-protocol.org]
• 12. mdpi.com [mdpi.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. dovepress.com [dovepress.com]
• 15. mcgill.ca [mcgill.ca]
• 16. researchgate.net [researchgate.net]

Orobol Assay in Human Dermal Fibroblasts (HDFs): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol, a 3',4',5,7-tetrahydroxyisoflavone and a metabolite of the soy isoflavone (B191592) genistein, has garnered significant interest for its potential applications in dermatology and cosmetology. Research has highlighted its protective effects on skin cells, including its ability to counteract inflammation and photoaging. In human dermal fibroblasts (HDFs), the primary cell type responsible for synthesizing the skin's extracellular matrix, Orobol has been shown to inhibit the expression of matrix metalloproteinase-1 (MMP-1), an enzyme that degrades collagen and contributes to wrinkle formation.[1] Its anti-inflammatory properties, demonstrated through the inhibition of NF-κB and AP-1 signaling pathways in keratinocytes, are also of high relevance to fibroblasts in maintaining skin homeostasis.[2]

These application notes provide a comprehensive overview and detailed protocols for assessing the efficacy of Orobol in HDFs. The assays described herein are designed to evaluate Orobol's cytotoxicity, its anti-inflammatory and photo-protective effects, and its potential to stimulate collagen synthesis.

Data Presentation

The following tables are structured to summarize quantitative data obtained from the experimental protocols.

Table 1: Cytotoxicity of Orobol in HDFs (MTT Assay)

Orobol Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100
1
5
10
25
50
100

Table 2: Anti-inflammatory Effect of Orobol on NF-κB Activation in HDFs (Luciferase Reporter Assay)

Treatment	Fold Induction of Luciferase Activity	% Inhibition by Orobol	Standard Deviation
Vehicle Control	1.0	N/A
TNF-α (10 ng/mL)	N/A
TNF-α + Orobol (1 µM)
TNF-α + Orobol (5 µM)
TNF-α + Orobol (10 µM)

Table 3: Photo-protective Effect of Orobol on UVB-Induced MMP-1 Expression in HDFs (ELISA)

Treatment	MMP-1 Concentration (ng/mL)	% Inhibition by Orobol	Standard Deviation
No UVB Control	N/A
UVB (20 mJ/cm²)	N/A
UVB + Orobol (4 µM)
UVB + Orobol (10 µM)

Note: Orobol has been reported to inhibit MMP-1 expression at a concentration of 4 µM in HDFs.[1]

Table 4: Effect of Orobol on Collagen Synthesis in HDFs (Sirius Red Staining)

Orobol Concentration (µM)	Absorbance at 540 nm (Collagen Content)	% Increase in Collagen Synthesis	Standard Deviation
0 (Vehicle Control)	0
1
5
10

Signaling Pathways and Experimental Workflow

Caption: Signaling pathways affected by Orobol in human dermal fibroblasts.

Caption: Experimental workflow for assessing Orobol's effects in HDFs.

Experimental Protocols

HDF Cell Culture

• Materials:

  • Human Dermal Fibroblasts (HDFs)

  • Fibroblast Growth Medium (e.g., DMEM with 10% Fetal Bovine Serum, 1% Penicillin-Streptomycin)

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA solution

  • Cell culture flasks and plates

• Protocol:

  • Culture HDFs in T-75 flasks with Fibroblast Growth Medium at 37°C in a humidified atmosphere with 5% CO₂.

  • Change the medium every 2-3 days.

  • When cells reach 80-90% confluency, passage them using Trypsin-EDTA.

  • Resuspend the cells in fresh medium and seed them into appropriate multi-well plates for the assays.

Cytotoxicity Assessment (MTT Assay)

• Purpose: To determine the non-toxic concentration range of Orobol for use in subsequent assays.

• Protocol:

  • Seed HDFs in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach overnight.

  • Prepare serial dilutions of Orobol in culture medium.

  • Replace the medium with the Orobol dilutions and a vehicle control (e.g., DMSO diluted in medium).

  • Incubate for 24-48 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3]

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Anti-inflammatory Assay (NF-κB Luciferase Reporter Assay)

• Purpose: To measure the inhibitory effect of Orobol on TNF-α-induced NF-κB activation.

• Protocol:

  • Transfect HDFs with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent.

  • Seed the transfected cells into a 96-well plate and allow them to recover for 24 hours.

  • Pre-treat the cells with non-toxic concentrations of Orobol for 1-2 hours.

  • Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-24 hours.

  • Lyse the cells and measure firefly and Renilla luciferase activity using a dual-luciferase assay system and a luminometer.[4][5][6]

  • Normalize the NF-κB-driven firefly luciferase activity to the Renilla luciferase activity.

Photo-protective Assay (UVB-Induced MMP-1 Expression)

• Purpose: To evaluate the ability of Orobol to protect HDFs from UVB-induced MMP-1 production.

• Protocol:

  • Seed HDFs in a 6-well plate and grow to 80% confluency.

  • Wash the cells with PBS and replace with a thin layer of PBS.

  • Expose the cells to UVB radiation (e.g., 20-40 mJ/cm²).[7][8]

  • Remove the PBS and add fresh culture medium containing various concentrations of Orobol.

  • Incubate for 48-72 hours.

  • Collect the cell culture supernatant.

  • Measure the concentration of MMP-1 in the supernatant using a human MMP-1 ELISA kit according to the manufacturer's instructions.[9][10]

Collagen Synthesis Assay (Sirius Red Staining)

• Purpose: To quantify the effect of Orobol on total collagen production by HDFs.

• Protocol:

  • Seed HDFs in a 24-well plate and grow to confluency.

  • Treat the cells with non-toxic concentrations of Orobol in serum-free medium for 48-72 hours.

  • Wash the cells with PBS and fix with 4% paraformaldehyde for 30 minutes.

  • Stain the cells with Picro-Sirius Red solution (0.1% Sirius Red in saturated picric acid) for 1 hour.[2][3][11]

  • Wash the stained cells with 0.5% acetic acid to remove unbound dye.

  • Elute the bound dye with 0.1 M NaOH.

  • Transfer the eluate to a 96-well plate and measure the absorbance at 540 nm. The absorbance is proportional to the amount of collagen.[12]

References

• 1. researchgate.net [researchgate.net]
• 2. Orobol, A Derivative of Genistein, Inhibits Heat-Killed Propionibacterium acnes-Induced Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of human skin fibroblast proliferation by histamine and phorbol esters is mediated by protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resource.aminer.org [resource.aminer.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Human collagen alpha-2 type I stimulates collagen synthesis, wound healing, and elastin production in normal human dermal fibroblasts (HDFs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NF-kB perturbation reveals unique immunomodulatory functions in Prx1+ fibroblasts that promote development of atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Human collagen alpha-2 type I stimulates collagen synthesis, wound healing, and elastin production in normal human dermal fibroblasts (HDFs) [bmbreports.org]
• 12. NF-κB perturbation reveals unique immunomodulatory functions in Prx1+ fibroblasts that promote development of atopic dermatitis | ORNL [ornl.gov]

Application Notes and Protocols for In Vivo Studies of Orobol in Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has garnered significant interest in preclinical research for its potential therapeutic applications. In vivo studies utilizing mouse models have demonstrated its efficacy in mitigating obesity and cutaneous squamous cell carcinoma (cSCC). These application notes provide a comprehensive overview of the experimental protocols and key findings from these studies, intended to guide researchers in designing and executing their own investigations into the therapeutic potential of Orobol.

I. Anti-Obesity Effects of Orobol in a High-Fat Diet-Induced Mouse Model

This section details the in vivo application of Orobol in a diet-induced obesity mouse model, summarizing the quantitative outcomes and providing a detailed experimental protocol.

Quantitative Data Summary

The following table summarizes the key quantitative data from an in vivo study evaluating the anti-obesity effects of Orobol in C57BL/6J mice.[1]

Parameter	Control (Normal Diet)	High-Fat Diet (HFD)	HFD + Orobol (10 mg/kg BW)
Mouse Strain	C57BL/6J	C57BL/6J	C57BL/6J
Treatment Duration	23 weeks	23 weeks	23 weeks
Orobol Dosage	-	-	10 mg/kg body weight
Average Final Body Weight	30.40 ± 0.72 g	43.72 ± 1.41 g	36.18 ± 1.25 g (17.3% reduction vs. HFD)
Epididymal Fat Mass	Not reported	Significantly increased	Significantly reduced vs. HFD
Retroperitoneal Fat Mass	Not reported	Significantly increased	Significantly reduced vs. HFD
Perirenal Fat Mass	Not reported	Significantly increased	Significantly reduced vs. HFD
Subcutaneous Fat Mass	Not reported	Significantly increased	Tendency to decrease vs. HFD (p=0.071)
Daily Caloric Intake	Not reported	No significant difference	No significant difference vs. HFD

Mechanism of Action: Inhibition of Casein Kinase 1 Epsilon (CK1ε)

Orobol exerts its anti-obesity effects, at least in part, by directly inhibiting the kinase activity of Casein Kinase 1 Epsilon (CK1ε).[1][2] This inhibition disrupts the adipogenesis signaling pathway.

Caption: Orobol inhibits CK1ε, leading to reduced adipogenesis and lipid accumulation.

Experimental Protocol: High-Fat Diet-Induced Obesity Mouse Model

This protocol outlines the methodology for inducing obesity in mice using a high-fat diet and subsequently evaluating the therapeutic effects of Orobol.

1. Animal Model and Housing:

• Species: Mouse

• Strain: C57BL/6J (male, 6 weeks old)

• Housing: House mice in a temperature-controlled facility (20-23°C) with a 12-hour light/dark cycle. Provide ad libitum access to water.[3]

2. Diet and Treatment Groups:

• Acclimatization: Acclimatize mice for one week with a standard chow diet.

• Group Allocation: Randomly divide mice into three groups:

  • Control Group: Fed a standard chow diet (e.g., 10% kcal from fat).

  • High-Fat Diet (HFD) Group: Fed a high-fat diet (e.g., 60% kcal from fat).

  • HFD + Orobol Group: Fed a high-fat diet and administered Orobol.

• Diet Administration: Provide the respective diets ad libitum for 23 weeks. Replace the diet twice weekly to prevent spoilage.[4]

3. Orobol Administration:

• Dosage: 10 mg/kg body weight.[1]

• Preparation: Dissolve Orobol in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Route of Administration: Oral gavage, administered daily. Alternatively, incorporate Orobol into a palatable jelly for voluntary consumption to minimize stress.[5][6]

• Frequency: Daily for 23 weeks.

4. Data Collection and Analysis:

• Body Weight: Measure body weight weekly.

• Food Intake: Measure food consumption weekly.

• Endpoint Analysis (Week 23):

  • Euthanize mice following approved institutional guidelines.

  • Dissect and weigh visceral (epididymal, retroperitoneal, perirenal) and subcutaneous fat pads.

  • Collect blood samples for analysis of serum lipids and glucose.

  • Collect liver and adipose tissues for histological analysis (e.g., H&E staining) and molecular analysis (e.g., Western blotting for p-4E-BP1).

Caption: Workflow for the high-fat diet-induced obesity study with Orobol treatment.

II. Anti-Cancer Effects of Orobol in a Cutaneous Squamous Cell Carcinoma (cSCC) Mouse Model

This section outlines the use of Orobol in a mouse model of solar-simulated light (SSL)-induced cSCC, including a summary of its therapeutic efficacy and a detailed experimental protocol.

Quantitative Data Summary

The following table summarizes the key findings from an in vivo study investigating the preventative and therapeutic effects of Orobol on cSCC development in SKH-1 hairless mice.[2]

Experimental Model	Treatment	Outcome
Prevention Model	Early treatment with Orobol	Attenuates chronic SSL-induced cSCC development
Therapeutic Model	Orobol treatment after tumor formation	Shows therapeutic efficacy
Intermittent Dosing Model	Re-application of Orobol after discontinuation	Effective in reducing tumor regrowth

Mechanism of Action: Inhibition of T-LAK Cell-Originated Protein Kinase (TOPK)

Orobol's anti-cSCC activity is attributed to its ability to directly bind to and inhibit the kinase activity of T-LAK cell-originated protein kinase (TOPK) in an ATP-independent manner.[2] This inhibition suppresses oncogenic signaling pathways.

Caption: Orobol inhibits TOPK, thereby suppressing signaling pathways that drive cSCC.

Experimental Protocol: Solar-Simulated Light (SSL)-Induced cSCC Mouse Model

This protocol describes the induction of cSCC in mice using SSL and the subsequent evaluation of Orobol's therapeutic potential.

1. Animal Model and Housing:

• Species: Mouse

• Strain: SKH-1 hairless mice (8 weeks old)

• Housing: Maintain mice under standard laboratory conditions as described previously.

2. cSCC Induction:

• Light Source: Use a solar simulator that emits both UVA and UVB radiation.[7]

• Irradiation Schedule: Expose mice to SSL twice a week for 15 weeks.[7] A typical dose might consist of 2 J/cm² UVA and 90 mJ/cm² UVB.[7]

• Tumor Development: Monitor mice for tumor development for an additional 20 weeks post-irradiation.[7]

3. Orobol Treatment Protocols:

• Prevention Model:

  • Treatment Initiation: Begin Orobol treatment concurrently with the initiation of SSL exposure.

  • Application: Topically apply a solution of Orobol in a suitable vehicle (e.g., acetone) to the dorsal skin of the mice prior to each SSL exposure.

• Therapeutic Model:

  • Treatment Initiation: Once tumors have formed, randomize mice into treatment and vehicle control groups.

  • Application: Topically apply Orobol solution directly to the tumors daily.

• Intermittent Dosing Model:

  • Treatment Cycle: Administer Orobol therapeutically for a defined period, followed by a treatment-free interval, and then re-initiate treatment.

4. Data Collection and Analysis:

• Tumor Incidence and Multiplicity: Record the number of mice with tumors and the number of tumors per mouse weekly.

• Tumor Volume: Measure tumor dimensions with calipers and calculate tumor volume regularly.

• Histopathology: At the end of the study, euthanize the mice and collect tumor and skin samples for histopathological analysis (e.g., H&E staining) to confirm cSCC and assess tumor grade.

• Molecular Analysis: Perform Western blotting or immunohistochemistry on tumor lysates or sections to assess the levels of TOPK and downstream signaling molecules.

Caption: Workflow for the SSL-induced cSCC study with different Orobol treatment models.

References

• 1. researchgate.net [researchgate.net]
• 2. Orobol, 3'-hydroxy-genistein, suppresses the development and regrowth of cutaneous SCC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diet-induced obesity murine model [protocols.io]
• 4. mmpc.org [mmpc.org]
• 5. Voluntary oral administration of drugs in mice [protocols.io]
• 6. Method for voluntary oral administration of drugs in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Whole exome sequencing validates a preclinical mouse model for the prevention and treatment of cutaneous squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Orobol Analysis using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Orobol (3',4',5,7-tetrahydroxyisoflavone) using High-Performance Liquid Chromatography (HPLC). Orobol is a significant isoflavone (B191592), a metabolite of genistein, recognized for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities. Accurate and reliable quantification of Orobol is crucial for research, quality control of natural products, and pharmacokinetic studies.

I. Introduction to Orobol and its Significance

Orobol is a naturally occurring isoflavone found in various plants and is also a metabolite of other soy isoflavones. Its biological activities are a subject of growing interest in drug discovery and development. Orobol has been reported to exhibit a range of pharmacological effects, including the modulation of key cellular signaling pathways involved in cancer and inflammation, such as the PI3K/Akt and MAPK pathways. It has also been investigated for its potential in ameliorating skin inflammation and its role in adipogenesis.

II. HPLC Method for Orobol Analysis

This section details a robust Reversed-Phase HPLC (RP-HPLC) method for the separation and quantification of Orobol. The method is based on established protocols for isoflavone analysis and is suitable for the analysis of Orobol in various matrices, including plant extracts and biological samples.

Chromatographic Conditions

A summary of the recommended HPLC conditions for Orobol analysis is presented in the table below.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity or equivalent with DAD/UV detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-15 min, 15% B; 17 min, 40% B; 30 min, 30% B; 38 min, 15% B, maintained until 45 min
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	Diode Array Detector (DAD) or UV Detector at 260 nm
Injection Volume	10-20 µL

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the HPLC analysis of isoflavones, which are expected to be similar for Orobol. These values should be validated for the specific laboratory setup and sample matrix.

Parameter	Typical Range
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.005 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.015 - 0.5 µg/mL
Recovery	95% - 105%
Precision (%RSD)	< 2%

III. Experimental Protocols

A. Standard Solution Preparation

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Orobol reference standard and dissolve it in 10 mL of HPLC-grade methanol (B129727) in a volumetric flask. Sonicate for 10 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

B. Sample Preparation from Plant Material

• Extraction:

  • Weigh 1 g of finely powdered, dried plant material.

  • Add 20 mL of 80% methanol.

  • Sonication for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue twice more.

  • Pool the supernatants.

• Hydrolysis (Optional, to analyze total aglycone content):

  • To a portion of the pooled supernatant, add an equal volume of 2M HCl.

  • Heat the mixture at 95°C for 1 hour in a water bath.

  • Cool the solution to room temperature.

• Purification:

  • Evaporate the solvent from the supernatant (or hydrolyzed solution) under reduced pressure.

  • Redissolve the residue in a minimal amount of methanol.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

C. HPLC Analysis Workflow

The following diagram illustrates the general workflow for the HPLC analysis of Orobol.

Figure 1: Experimental workflow for Orobol analysis by HPLC.

IV. Signaling Pathways Involving Orobol

Orobol has been shown to interact with several key signaling pathways implicated in cell growth, proliferation, and inflammation. Understanding these interactions is vital for elucidating its mechanism of action and therapeutic potential.

A. PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival and proliferation. Some studies suggest that Orobol can inhibit this pathway, contributing to its anti-cancer effects.[1] However, other research indicates this inhibition might be indirect or less potent compared to its effects on other kinases.[1]

Figure 2: Orobol's inhibitory effect on the PI3K/Akt signaling pathway.

B. MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade that regulates a wide array of cellular processes, including inflammation, proliferation, and apoptosis. Flavonoids, as a class of compounds, are known to modulate the MAPK pathway. Orobol has been shown to inhibit the phosphorylation of MAPKs, which can contribute to its anti-inflammatory properties.[1]

Figure 3: Modulation of the MAPK signaling pathway by Orobol.

V. Conclusion

The provided HPLC method offers a reliable and reproducible approach for the quantification of Orobol. The detailed protocols for sample and standard preparation will aid researchers in obtaining accurate results. Furthermore, the visualization of Orobol's interaction with key signaling pathways provides a foundation for further mechanistic studies and drug development efforts. It is recommended that the HPLC method be fully validated in the user's laboratory to ensure its suitability for the intended application.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Preparing Orobol Stock Solutions in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Orobol stock solutions for use in cell culture experiments. Orobol, a flavonoid and a known inhibitor of phosphatidylinositol 4-kinase (PI4K), is a valuable tool for studying various cellular signaling pathways, including apoptosis.

Data Presentation

A summary of the key quantitative data for the preparation of Orobol stock solutions is presented in Table 1. This information is crucial for accurate and consistent experimental design.

Parameter	Value	Reference(s)
Molecular Weight	286.24 g/mol	[1][2][3][4]
Appearance	Yellow powder	[5]
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	[5]
Typical Stock Concentration	10-50 mM in DMSO	N/A
Storage of Stock Solution	-20°C or -80°C, protected from light	N/A
Final Concentration in Culture	Should be determined empirically, keeping the final DMSO concentration below 0.5%	N/A

Experimental Protocols

Materials

• Orobol powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile, amber microcentrifuge tubes or cryovials

• Sterile pipette tips

• Vortex mixer

• Analytical balance

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Orobol Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM Orobol stock solution in DMSO. Adjust the volumes as needed for your specific requirements.

Safety Precautions: Before handling Orobol, consult the Safety Data Sheet (SDS). Standard laboratory PPE should be worn at all times. All manipulations should be performed in a sterile environment, such as a laminar flow hood, to maintain the sterility of the stock solution.

• Calculate the required mass of Orobol:

  • To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

  • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (g) = 0.010 mol/L x 0.001 L x 286.24 g/mol = 0.0028624 g

  • Therefore, you will need to weigh out approximately 2.86 mg of Orobol.

• Weighing Orobol:

  • Using an analytical balance, carefully weigh out 2.86 mg of Orobol powder onto a piece of sterile weighing paper or directly into a sterile microcentrifuge tube.

• Dissolving in DMSO:

  • Aseptically add 1 mL of sterile DMSO to the microcentrifuge tube containing the weighed Orobol powder.

  • Close the tube tightly and vortex thoroughly until the Orobol is completely dissolved. The solution should be clear and yellow.

• Aliquoting and Storage:

  • Dispense the stock solution into sterile, amber microcentrifuge tubes or cryovials in smaller, single-use aliquots (e.g., 10-50 µL). This prevents repeated freeze-thaw cycles which can degrade the compound.

  • Clearly label each aliquot with the name of the compound (Orobol), concentration (10 mM), solvent (DMSO), and the date of preparation.

  • Store the aliquots at -20°C or -80°C, protected from light.

Use in Cell Culture

• Vehicle Control: When treating cells with Orobol, it is crucial to include a vehicle control group. This group should be treated with the same final concentration of DMSO as the Orobol-treated groups to account for any effects of the solvent on the cells.

• Final Concentration: The optimal final concentration of Orobol for your experiments should be determined empirically through dose-response studies. When diluting the stock solution into your cell culture medium, ensure that the final concentration of DMSO does not exceed 0.5%, as higher concentrations can be toxic to cells.[5] For example, to achieve a final concentration of 10 µM Orobol, you would add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium, resulting in a final DMSO concentration of 0.1%.

Visualization of a Relevant Signaling Pathway

Orobol has been shown to induce apoptosis through the intrinsic, or mitochondrial-dependent, pathway.[1] A key mechanism involves the downregulation of the anti-apoptotic protein Bcl-2.[1] This leads to increased mitochondrial membrane permeability, the release of cytochrome c into the cytoplasm, and the subsequent activation of the caspase cascade, ultimately resulting in programmed cell death.

Caption: Orobol's role in the intrinsic apoptosis pathway.

References

• 1. Orobol | C15H10O6 | CID 5281801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. biosynth.com [biosynth.com]
• 4. realgenelabs.com [realgenelabs.com]
• 5. Orobol | CAS:480-23-9 | Manufacturer ChemFaces [chemfaces.com]

Application Notes and Protocols for Orobol Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Orobol in animal studies, with a focus on its application in obesity research. Detailed protocols for in vivo administration and subsequent analysis are provided to ensure reproducibility and accuracy in experimental design.

Introduction to Orobol

Orobol is a metabolite of the soy isoflavone (B191592) genistein, produced through enzymatic conversion.[1] It has garnered significant interest in the scientific community for its potential therapeutic effects. Research has indicated that Orobol may exert anti-obesity effects by targeting and inhibiting Casein Kinase 1 epsilon (CK1ε), a key regulator in various cellular processes.[2][3] By inhibiting CK1ε, Orobol influences downstream signaling pathways related to adipogenesis and lipid metabolism.[2][3]

Mechanism of Action: Targeting Casein Kinase 1 Epsilon

Orobol has been identified as a potent inhibitor of Casein Kinase 1 epsilon (CK1ε).[2] The mechanism involves Orobol binding to the ATP-binding site of CK1ε, thereby competitively inhibiting its kinase activity.[2] This inhibition has been shown to prevent the phosphorylation of downstream targets, such as the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1).[2] The hyperphosphorylation of 4E-BP1 is a critical step in adipogenesis, the process of fat cell formation. By blocking this phosphorylation, Orobol effectively attenuates lipid accumulation.[2]

Signaling Pathway of Orobol in Adipogenesis

Caption: Orobol inhibits CK1ε, preventing 4E-BP1 phosphorylation and subsequent adipogenesis.

Pharmacokinetics and Bioavailability

Experimental Protocols

The following protocols are based on a key study investigating the anti-obesity effects of Orobol in a high-fat diet-induced mouse model.[2]

Animal Model and Housing

• Species: Mouse

• Strain: C57BL/6J[2]

• Gender: Male

• Age: 5 weeks at the start of the study[2]

• Housing: Animals should be housed in a temperature and humidity-controlled environment with a standard 12-hour light/dark cycle. Standard chow and water should be provided ad libitum during the acclimatization period.

High-Fat Diet (HFD)-Induced Obesity Model

• Acclimatization: Upon arrival, mice should be acclimatized for at least one week.

• Diet Groups:

  • Control Group: Fed a normal chow diet.

  • HFD Group: Fed a high-fat diet (e.g., 45-60% of calories from fat).

  • Orobol Treatment Group: Fed a high-fat diet and administered Orobol.

• Duration: The diet regimen should be maintained for the entire study period (e.g., 23 weeks) to induce and sustain the obese phenotype.[2]

Orobol Preparation and Administration

• Dosage: 10 mg/kg body weight.[2]

• Preparation of Dosing Solution: While the specific vehicle used in the primary study is not detailed, a common and effective vehicle for oral gavage of hydrophobic compounds is a suspension in 0.5% carboxymethyl cellulose (B213188) (CMC) in sterile water.

  • Weigh the required amount of Orobol based on the average body weight of the mice in the treatment group.

  • Prepare a 0.5% (w/v) solution of CMC in sterile water. This can be done by slowly adding CMC powder to the water while stirring vigorously.

  • Triturate the Orobol powder with a small amount of the 0.5% CMC solution to form a smooth paste.

  • Gradually add the remaining 0.5% CMC solution to the paste while stirring continuously to achieve the desired final concentration.

• Route of Administration: Oral gavage.

• Frequency: Daily.

• Volume: The administration volume should be kept low, typically 5-10 mL/kg body weight, to minimize stress and the risk of aspiration.

Experimental Workflow

Caption: Workflow for the in vivo study of Orobol in a high-fat diet mouse model.

Outcome Measures and Data Presentation

Quantitative Data Summary

Parameter	Control (Normal Chow)	High-Fat Diet (HFD)	HFD + Orobol (10 mg/kg)
Study Duration	23 weeks	23 weeks	23 weeks
Animal Model	C57BL/6J Male Mice	C57BL/6J Male Mice	C57BL/6J Male Mice
Initial Age	5 weeks	5 weeks	5 weeks
Final Body Weight	~30.40 g	~43.72 g	Significantly reduced by ~17.3% vs. HFD
Visceral Fat Mass	Baseline	Significantly Increased	Significantly Reduced vs. HFD
Food Intake	Not reported	No significant difference	No significant difference vs. HFD

Data derived from Yang et al., Scientific Reports, 2019.[2]

Protocols for Key Outcome Assessments

1. Body Weight and Food Intake Monitoring

• Frequency: Body weight and food intake should be measured weekly throughout the study.

• Procedure:

  • Weigh each mouse individually using a calibrated scale.

  • Measure the amount of food remaining in the cage hopper to calculate the average daily food intake per mouse.

2. Measurement of Visceral Fat Mass

• Procedure: At the end of the study, after euthanasia, carefully dissect and weigh the following visceral fat pads:

  • Epididymal fat

  • Retroperitoneal fat

  • Perirenal fat

• The sum of the weights of these fat pads constitutes the total visceral fat mass.

3. Quantification of Lipid Accumulation in Adipose Tissue

• Histological Analysis:

  • Fix adipose tissue samples in 10% neutral buffered formalin.

  • Process the fixed tissues and embed them in paraffin (B1166041).

  • Section the paraffin blocks (e.g., 5 µm thickness) and mount the sections on microscope slides.

  • Stain the sections with Hematoxylin and Eosin (H&E) to visualize adipocyte morphology and size.

  • Capture images of the stained sections using a light microscope.

  • Quantify adipocyte size and lipid accumulation using image analysis software (e.g., ImageJ or FIJI).[4]

Conclusion

Orobol demonstrates significant potential as a therapeutic agent for the management of obesity. The protocols outlined in these application notes provide a framework for conducting robust and reproducible in vivo studies to further investigate the efficacy and mechanisms of action of Orobol. Adherence to detailed and standardized procedures is paramount for generating high-quality, reliable data in preclinical research.

References

• 1. Animal versus human oral drug bioavailability: Do they correlate? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Casein Kinase 1 and Human Disease: Insights From the Circadian Phosphoswitch [frontiersin.org]
• 4. Targeting Abdominal Obesity and Its Complications with Dietary Phytoestrogens [mdpi.com]
• 5. mdpi.com [mdpi.com]

Measuring Orobol's Impact on Gene Expression: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol, a metabolite of the isoflavone (B191592) genistein, has demonstrated significant potential in modulating key cellular processes, including inflammation, cell proliferation, and adipogenesis. These effects are largely attributed to its ability to alter gene expression profiles. This document provides detailed application notes and experimental protocols for researchers investigating the effects of Orobol on gene expression. The protocols outlined below are designed to be robust and reproducible, enabling accurate assessment of Orobol's mechanism of action and its potential as a therapeutic agent.

Data Presentation: Summary of Orobol's Effects on Gene Expression

The following tables summarize the quantitative effects of Orobol on the expression of key genes implicated in inflammation, cell proliferation, and adipogenesis.

Table 1: Effect of Orobol on Pro-inflammatory Cytokine mRNA Expression in Human Keratinocytes (HaCaT cells)

Gene	Orobol Concentration (µM)	Treatment Duration	Fold Change vs. Control	Reference
IL-6	1	24 hours	~0.6	[1]
5	24 hours	~0.4	[1]
10	24 hours	~0.2	[1]
IL-1α	1	24 hours	~0.7	[1]
5	24 hours	~0.5	[1]
10	24 hours	~0.3	[1]

Table 2: Effect of Orobol on Cell Proliferation Marker Expression in HaCaT Cells

Gene/Protein	Orobol Concentration (µM)	Treatment Duration	Observation	Reference
Ki67	10	Not Specified	Significant decrease in expression	[1]

Table 3: Effect of Orobol on Adipogenesis-Related Protein Expression in 3T3-L1 Preadipocytes

Protein	Orobol Concentration (µM)	Treatment Duration	Observation	Reference
PPARγ	10	8 days	Significant decrease in protein levels
20	8 days	Significant decrease in protein levels
C/EBPα	10	8 days	Significant decrease in protein levels
20	8 days	Significant decrease in protein levels

Signaling Pathways Modulated by Orobol

Orobol exerts its effects on gene expression by modulating key signaling pathways. The primary pathways identified are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, both of which are central to the inflammatory response.

Figure 1: Orobol's inhibition of NF-κB and MAPK signaling pathways.

Experimental Workflows

A general workflow for investigating the effects of Orobol on gene expression is depicted below. This workflow can be adapted for various cell types and specific genes of interest.

Figure 2: General workflow for studying Orobol's effects on gene expression.

Experimental Protocols

Protocol 1: Cell Culture and Orobol Treatment

Materials:

• Cell line of interest (e.g., HaCaT human keratinocytes, 3T3-L1 preadipocytes)

• Complete growth medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)

• Orobol (dissolved in a suitable solvent, e.g., DMSO, to create a stock solution)

• Vehicle control (e.g., DMSO)

• Cell culture plates or flasks

• Phosphate-buffered saline (PBS)

Procedure:

• Culture cells in complete growth medium in a humidified incubator at 37°C with 5% CO₂.

• Seed cells into appropriate culture plates (e.g., 6-well plates for RNA/protein extraction, 96-well plates for viability assays) at a density that will allow them to reach 70-80% confluency at the time of treatment.

• Allow cells to adhere and grow overnight.

• Prepare working solutions of Orobol in complete growth medium at the desired final concentrations (e.g., 1, 5, 10, 20 µM). Prepare a vehicle control with the same final concentration of the solvent.

• Remove the old medium from the cells and wash once with PBS.

• Add the medium containing the appropriate concentration of Orobol or vehicle control to the cells.

• Incubate the cells for the desired treatment duration (e.g., 24 hours for inflammatory gene expression, up to 8 days for adipogenesis studies).

• After incubation, proceed with cell harvesting for downstream applications.

Protocol 2: RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

Materials:

• TRIzol reagent or other RNA extraction kit

• Chloroform (B151607)

• Isopropanol (B130326)

• 75% Ethanol (prepared with RNase-free water)

• RNase-free water

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Gene-specific primers for target genes (e.g., IL-6, IL-1α, Ki67, PPARγ, C/EBPα) and a housekeeping gene (e.g., GAPDH, β-actin)

• qPCR instrument

Procedure:

A. RNA Extraction:

• Lyse the Orobol-treated and control cells directly in the culture dish by adding 1 mL of TRIzol reagent per well of a 6-well plate.

• Incubate for 5 minutes at room temperature to ensure complete dissociation of nucleoprotein complexes.

• Transfer the lysate to a microcentrifuge tube and add 0.2 mL of chloroform per 1 mL of TRIzol.

• Shake the tubes vigorously for 15 seconds and incubate at room temperature for 3 minutes.

• Centrifuge at 12,000 x g for 15 minutes at 4°C.

• Transfer the upper aqueous phase containing the RNA to a fresh tube.

• Precipitate the RNA by adding 0.5 mL of isopropanol per 1 mL of TRIzol used.

• Incubate at room temperature for 10 minutes and then centrifuge at 12,000 x g for 10 minutes at 4°C.

• Discard the supernatant and wash the RNA pellet with 1 mL of 75% ethanol.

• Centrifuge at 7,500 x g for 5 minutes at 4°C.

• Discard the supernatant and air-dry the RNA pellet for 5-10 minutes.

• Resuspend the RNA in an appropriate volume of RNase-free water.

• Determine the RNA concentration and purity using a spectrophotometer (A260/A280 ratio).

B. cDNA Synthesis:

• Synthesize cDNA from 1-2 µg of total RNA using a cDNA synthesis kit according to the manufacturer's instructions.

C. Quantitative Real-Time PCR:

• Prepare the qPCR reaction mix containing the cDNA template, forward and reverse primers for the gene of interest, and qPCR master mix.

• Run the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute).

• Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Protocol 3: Western Blot Analysis

Materials:

• RIPA buffer or other suitable lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-NF-κB p65, anti-phospho-p38 MAPK, anti-PPARγ, anti-C/EBPα, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse Orobol-treated and control cells in lysis buffer on ice.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein extract) to a new tube.

• Determine the protein concentration of each sample using a protein assay kit.

• Normalize the protein concentrations and prepare samples for electrophoresis by adding Laemmli sample buffer and boiling for 5 minutes.

• Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and run the electrophoresis.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Add ECL substrate to the membrane and visualize the protein bands using an imaging system.

• Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers to investigate the effects of Orobol on gene expression. By following these detailed methodologies, scientists can obtain reliable and reproducible data to further elucidate the molecular mechanisms of Orobol and evaluate its therapeutic potential in various disease models. The structured data presentation and visual representation of signaling pathways and workflows aim to facilitate experimental design and data interpretation.

References

• 1. Phorbol ester and interleukin-1 induce interleukin-6 gene expression in vascular smooth muscle cells via independent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of Orobol-Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol is a naturally occurring isoflavonoid (B1168493) found in various plants, including soybeans and red clover. Emerging research has highlighted its potential as a therapeutic agent, particularly in oncology. Orobol has been observed to sensitize cancer cells to conventional chemotherapeutic agents like cisplatin (B142131) by inducing apoptosis. Furthermore, studies suggest that Orobol can influence the cell cycle, contributing to its anti-cancer effects. Western blot analysis is an indispensable technique for elucidating the molecular mechanisms underlying Orobol's activity by enabling the detection and quantification of specific proteins involved in these cellular processes.

These application notes provide a comprehensive guide for utilizing Western blot analysis to study the effects of Orobol on key signaling pathways, with a focus on apoptosis and cell cycle regulation.

Key Signaling Pathways Modulated by Orobol

Apoptosis (Programmed Cell Death)

Orobol has been shown to induce apoptosis in cancer cells through the intrinsic, or mitochondrial, pathway. A key event in this pathway is the release of cytochrome c from the mitochondria into the cytoplasm. This release is regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes both anti-apoptotic members (e.g., Bcl-2) and pro-apoptotic members (e.g., Bax, Bak). Orobol treatment has been associated with the downregulation of the anti-apoptotic protein Bcl-2, which leads to increased mitochondrial outer membrane permeabilization and the subsequent release of cytochrome c.[1] Once in the cytosol, cytochrome c associates with Apaf-1 to form the apoptosome, which in turn activates caspase-9, an initiator caspase. Activated caspase-9 then cleaves and activates executioner caspases, such as caspase-3, leading to the cleavage of cellular substrates like poly (ADP-ribose) polymerase (PARP) and ultimately, cell death.

Cell Cycle Regulation

Preliminary evidence suggests that Orobol can influence the cell cycle, particularly by inducing an arrest in the G2/M phase. The transition from the G2 to the M phase is tightly regulated by the Cyclin B1/CDK1 complex. The activation of this complex is a critical step for entry into mitosis. By arresting cells in the G2/M phase, Orobol can prevent cancer cell proliferation. Western blot analysis of key G2/M regulatory proteins such as Cyclin B1 and CDK1 is crucial to confirm and quantify this effect.

Data Presentation: Quantitative Analysis of Protein Expression

The following table summarizes hypothetical quantitative data from Western blot analysis of cancer cells treated with Orobol. This data is illustrative and serves as an example of how to present quantitative findings. Actual results will vary depending on the cell line, Orobol concentration, and treatment duration.

Target Protein	Cellular Location	Treatment Group	Fold Change vs. Control
Bcl-2	Mitochondria	Orobol (50 µM, 24h)	0.45
Cytochrome c	Cytosol	Orobol (50 µM, 24h)	2.5
Cleaved Caspase-3	Cytosol	Orobol (50 µM, 24h)	3.1
Cleaved PARP	Nucleus	Orobol (50 µM, 24h)	2.8
Cyclin B1	Nucleus/Cytosol	Orobol (50 µM, 24h)	0.6
CDK1	Nucleus/Cytosol	Orobol (50 µM, 24h)	1.1 (no significant change)

Note: The fold change values are calculated from the densitometric analysis of Western blot bands, normalized to a loading control (e.g., β-actin or GAPDH).

Experimental Protocols

This section provides a detailed protocol for Western blot analysis of cancer cells treated with Orobol.

I. Cell Culture and Orobol Treatment

• Cell Seeding: Seed the cancer cell line of interest (e.g., HeLa, MCF-7, A549) in 6-well plates at a density that will allow them to reach 70-80% confluency at the time of harvest.

• Cell Adherence: Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Orobol Treatment: Prepare a stock solution of Orobol in a suitable solvent (e.g., DMSO). Dilute the stock solution in fresh culture medium to the desired final concentrations (e.g., 10, 25, 50 µM).

• Incubation: Remove the old medium from the cells and replace it with the medium containing the different concentrations of Orobol or a vehicle control (medium with the same concentration of DMSO). Incubate the cells for the desired time period (e.g., 24, 48 hours).

II. Protein Extraction (Lysis)

• Washing: After the treatment period, place the 6-well plates on ice. Aspirate the medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis Buffer Preparation: Prepare a sufficient volume of ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail.

• Cell Lysis: Add 100-150 µL of the supplemented RIPA buffer to each well.

• Scraping and Collection: Scrape the adherent cells from the bottom of the wells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysates on ice for 30 minutes, with vortexing for 10 seconds every 10 minutes.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant, which contains the total protein extract, to a fresh, pre-chilled microcentrifuge tube.

III. Protein Quantification

• Assay: Determine the protein concentration of each lysate using a standard protein assay method, such as the bicinchoninic acid (BCA) assay, according to the manufacturer's instructions.

• Normalization: Based on the protein concentrations, calculate the volume of each lysate required to have an equal amount of protein for each sample (typically 20-30 µg per lane).

IV. SDS-PAGE and Protein Transfer

• Sample Preparation: In new microcentrifuge tubes, mix the calculated volume of each protein lysate with 4x Laemmli sample buffer.

• Denaturation: Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.

• Gel Electrophoresis: Load the denatured protein samples and a pre-stained protein ladder into the wells of a 10-12% SDS-polyacrylamide gel. Run the gel in 1x running buffer at 100-120 volts until the dye front reaches the bottom of the gel.

• Membrane Activation: If using a PVDF membrane, activate it by briefly immersing it in methanol.

• Transfer: Assemble the transfer "sandwich" (filter paper, gel, membrane, filter paper) and transfer the proteins from the gel to the membrane using a wet or semi-dry transfer system. Transfer is typically performed at 100V for 1-2 hours or overnight at a lower voltage in a cold room.

V. Immunoblotting

• Blocking: After transfer, wash the membrane briefly with Tris-buffered saline containing 0.1% Tween-20 (TBST). Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in TBST for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

• Primary Antibody Incubation: Wash the membrane three times for 5 minutes each with TBST. Incubate the membrane with the primary antibody (e.g., anti-Bcl-2, anti-cytochrome c, anti-cleaved caspase-3, anti-cleaved PARP, anti-Cyclin B1, anti-CDK1) diluted in blocking buffer overnight at 4°C with gentle agitation. The optimal antibody dilution should be determined based on the manufacturer's datasheet.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG or anti-mouse IgG) diluted in blocking buffer for 1 hour at room temperature with gentle agitation.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

VI. Detection and Analysis

• Chemiluminescent Detection: Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions. Apply the reagent to the membrane.

• Signal Capture: Capture the chemiluminescent signal using a digital imager or by exposing the membrane to X-ray film.

• Data Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the intensity of the target protein bands to the intensity of a loading control protein (e.g., β-actin or GAPDH) from the same lane. Calculate the fold change in protein expression in Orobol-treated samples relative to the vehicle-treated control.

Mandatory Visualizations

Caption: Orobol-induced apoptotic signaling pathway.

Caption: Experimental workflow for Western blot analysis.

References

• 1. medium.com [medium.com]

Application Notes and Protocols for Cell Viability Assays with Orobol Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction: Orobol is a naturally occurring isoflavone, a metabolite of genistein, found in soy and other legumes.[1] It has attracted significant scientific interest for its diverse pharmacological activities. Research has highlighted its potential in oncology and metabolic diseases. For instance, orobol has been shown to sensitize human ovarian carcinoma cells to cisplatin (B142131), a common chemotherapeutic agent.[2][3] Furthermore, it exhibits anti-obesity effects by inhibiting adipogenesis, the formation of fat cells.[1][4] The mechanism underlying these effects involves the modulation of key cellular signaling pathways, including the induction of apoptosis (programmed cell death) and the inhibition of specific kinases.[1][3]

These application notes provide a comprehensive guide for researchers to assess the effects of orobol on cell viability and cytotoxicity. Detailed protocols for three standard assays—MTT, Trypan Blue, and Lactate Dehydrogenase (LDH)—are provided, along with data interpretation guidelines and visualizations of the experimental workflow and orobol's signaling pathways.

Section 1: Orobol's Mechanism of Action

Orobol exerts its biological effects by targeting multiple signaling pathways. In cancer cells, it can induce apoptosis through a mitochondria-dependent pathway. This involves decreasing the mitochondrial membrane potential, suppressing the anti-apoptotic protein Bcl-2, and promoting the release of cytochrome c, which in turn activates caspases.[3] Studies have identified orobol as a potent inhibitor of phosphatidylinositol 4-kinase (PI4K).[2] In the context of metabolic diseases, orobol has been found to be a direct inhibitor of Casein Kinase 1 epsilon (CK1ε), a key regulator of adipogenesis.[1][4] Inhibition of CK1ε by orobol suppresses the phosphorylation of its downstream target, 4E-BP1, leading to reduced lipid accumulation.[1][5]

Figure 1: Simplified signaling pathways modulated by Orobol treatment.

Section 2: Experimental Design and Workflow

Assessing the cytotoxic and cytostatic effects of orobol requires a systematic approach. A typical workflow involves culturing cells, treating them with a range of orobol concentrations, and then using a specific assay to measure cell viability. The three protocols detailed below measure different aspects of cell health: metabolic activity (MTT), membrane integrity (Trypan Blue), and membrane damage (LDH).

Figure 2: General experimental workflow for assessing cell viability.

Section 3: Data Presentation

Quantitative data from cell viability assays are typically used to determine the concentration of a compound that inhibits a biological process by 50% (IC50). This value is a key measure of a compound's potency.

Table 1: Summary of Reported Biological Effects of Orobol on Various Cell Lines

Cell Line	Cell Type	Assay / Endpoint	Concentration	Incubation Time	Observed Effect	Reference
2008	Human Ovarian Carcinoma	Clonogenic Survival	Not specified	Not specified	2.1-fold enhancement of cisplatin sensitivity.[2]	[2]
2008/C135.25	Cisplatin-Resistant Ovarian Carcinoma	Clonogenic Survival	Not specified	Not specified	2-fold enhancement of cisplatin sensitivity.[2]	[2]
2008 & 2008/C135.25	Human Ovarian Carcinoma	Hoechst 33342 Stain	Not specified	Not specified	Significant increase in apoptosis when co-treated with cisplatin.	[3]
3T3-L1	Mouse Pre-adipocyte	Oil Red O Staining	20 µM	Adipogenesis	Potent inhibition of MDI-induced adipogenesis.[1]	[1]

| 3T3-L1 | Mouse Pre-adipocyte | Not specified | Up to 40 µM | Not specified | No significant cytotoxicity observed.[1][4] |[1][4] |

Section 4: Experimental Protocols

Protocol 1: MTT Assay for Cell Metabolic Activity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[6] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to an insoluble purple formazan (B1609692) product. The amount of formazan produced, which is quantified by measuring absorbance, is proportional to the number of metabolically active cells.[7]

Materials:

• 96-well flat-bottom sterile plates

• Orobol stock solution (dissolved in DMSO)

• Complete cell culture medium

• MTT solution (5 mg/mL in sterile PBS, filtered)[7][8]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 N HCl)[7]

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.[9] Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Orobol Treatment: Prepare serial dilutions of orobol from the stock solution in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted orobol solutions.

  • Controls: Include vehicle controls (medium with the same final concentration of DMSO as the highest orobol dose) and untreated controls (medium only).[10]

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours).[8]

• MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT stock solution to each well.[7][8]

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C, allowing the formazan crystals to form.[7]

• Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 100 µL of solubilization solution (e.g., DMSO) to each well.[9][10]

• Absorbance Reading: Place the plate on a shaker for 10-15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.[11] A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • % Viability = (Absorbance_treated / Absorbance_control) * 100

Note: Some phytochemicals can directly interact with MTT, leading to false-positive results. It is advisable to run a control plate with orobol in cell-free medium to check for any interference.[7]

Protocol 2: Trypan Blue Exclusion Assay

Principle: The Trypan Blue exclusion assay is a simple method to differentiate viable from non-viable cells.[12] The principle is based on the integrity of the cell membrane; viable cells with intact membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear blue.[13][14]

Materials:

• Trypan Blue solution (0.4%)[13]

• Hemocytometer and coverslip

• Microscope

• Cell suspension treated with orobol

• Phosphate-buffered saline (PBS) or serum-free medium

Procedure:

• Cell Preparation: Following treatment with orobol for the desired duration, harvest the cells (including floating cells from the supernatant) by trypsinization and centrifugation.

• Resuspension: Resuspend the cell pellet in a known volume of PBS or serum-free medium. Serum proteins can stain with trypan blue and should be avoided.[12]

• Staining: Mix a small aliquot of the cell suspension with an equal volume of 0.4% trypan blue solution (1:1 ratio).[13][14] For example, mix 10 µL of cell suspension with 10 µL of trypan blue.

• Incubation: Allow the mixture to incubate at room temperature for 1-3 minutes. Do not exceed 5 minutes, as longer incubation can lead to the death of viable cells.[12][14]

• Counting: Load 10 µL of the stained cell suspension into a hemocytometer.

• Microscopy: Under a light microscope, count the number of viable (clear, unstained) and non-viable (blue, stained) cells in the four large corner squares of the hemocytometer grid.[14]

• Data Analysis: Calculate the percentage of viable cells.[13]

  • % Viability = (Number of viable cells / Total number of cells) * 100

Protocol 3: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon cell lysis or damage to the plasma membrane.[15][16] The LDH assay quantitatively measures the amount of LDH released, which is proportional to the level of cytotoxicity.[17] The assay involves a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product, which is measured spectrophotometrically.[18]

Materials:

• LDH cytotoxicity assay kit (e.g., from Promega, Cayman Chemical, Abcam)

• 96-well flat-bottom plates

• Cell cultures treated with orobol

• Lysis solution (e.g., 10% Triton X-100, usually provided in the kit) for maximum LDH release control[18]

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with orobol in a 96-well plate as described in the MTT protocol (Section 4.1, steps 1-3).

• Setup Controls: Prepare the following controls in triplicate:

  • Spontaneous LDH Release: Cells treated with vehicle only.[18]

  • Maximum LDH Release: Cells treated with vehicle, to which lysis solution will be added before supernatant collection.[18][19]

  • Background: Medium only, no cells.[18]

• Incubation: Incubate the plate for the desired exposure time.

• Lysis of Maximum Release Wells: Approximately 30-45 minutes before the end of the incubation, add the lysis solution (e.g., 10 µL of 10% Triton X-100) to the maximum release control wells.[18]

• Supernatant Collection: Centrifuge the plate at a low speed (e.g., 400 x g for 5 minutes) to pellet any detached cells.[18] Carefully transfer a specific volume of supernatant (e.g., 50-100 µL) from each well to a new 96-well plate.

• Assay Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add the reaction mixture to each well of the new plate containing the supernatants.[15]

• Incubation and Measurement: Incubate the plate at room temperature, protected from light, for up to 30 minutes.[18] Stop the reaction if necessary (per kit instructions) and measure the absorbance at the recommended wavelength (typically 490 nm).[17]

• Data Analysis:

  • First, subtract the background absorbance from all readings.

  • Calculate the percentage of cytotoxicity using the following formula:

  • % Cytotoxicity = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

References

• 1. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential sensitization by orobol in proliferating and quiescent human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancement of sensitivity to cisplatin by orobol is associated with increased mitochondrial cytochrome c release in human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. turkjps.org [turkjps.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trypan Blue Exclusion | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. brd.nci.nih.gov [brd.nci.nih.gov]
• 15. LDH cytotoxicity assay [protocols.io]
• 16. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.jp]
• 17. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Anti-Aging Effects of Orobol in Skin Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orobol, a metabolite of the isoflavone (B191592) daidzein (B1669772), is a promising natural compound for investigating anti-aging therapies for the skin. As a member of the isoflavone class of phytoestrogens, orobol is anticipated to exhibit protective effects against the hallmarks of skin aging, such as wrinkle formation, loss of elasticity, and reduced hydration. Skin aging is a complex biological process driven by both intrinsic factors (e.g., cellular metabolism, genetic predisposition) and extrinsic factors (e.g., UV radiation, pollution). At the cellular level, this manifests as reduced collagen synthesis, increased degradation of the extracellular matrix (ECM), and an accumulation of senescent cells.

Recent research suggests that isoflavones can positively influence skin health. For instance, oral supplementation with isoflavone-rich soy extract has been shown to increase epidermal thickness and the number of collagen and elastic fibers in postmenopausal women.[1][2] In vitro studies have demonstrated that isoflavones like daidzein can stimulate collagen synthesis in human dermal fibroblasts.[3] Orobol itself has been shown to inhibit the expression of matrix metalloproteinase-1 (MMP-1), a key enzyme in collagen degradation, in human dermal fibroblasts at a concentration of 4 µM. This suggests that orobol may exert its anti-aging effects by both promoting collagen production and preventing its breakdown. Furthermore, isoflavones are known to possess antioxidant properties, which can mitigate the oxidative stress that contributes to cellular senescence and skin aging.

These application notes provide a comprehensive guide for researchers to investigate the anti-aging potential of orobol in skin cell models. Detailed protocols for key experiments are provided, along with data presentation guidelines and visualizations of relevant signaling pathways.

Key Mechanisms and Signaling Pathways

Orobol is hypothesized to exert its anti-aging effects through multiple signaling pathways:

• Modulation of MAPK Signaling: The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical regulator of cellular processes, including inflammation and the expression of MMPs.[4][5] Orobol has been observed to inhibit the phosphorylation of MAPK pathway components, which can lead to a downstream reduction in MMP-1 expression and thus, a decrease in collagen degradation.[3]

• Activation of the Nrf2/ARE Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes through the Antioxidant Response Element (ARE). By activating this pathway, orobol may enhance the skin's endogenous antioxidant defenses, protecting cells from oxidative stress-induced senescence.

• Regulation of SIRT1 Activity: Sirtuin 1 (SIRT1) is an NAD+-dependent deacetylase that plays a crucial role in cellular stress resistance, metabolism, and aging. Activation of SIRT1 is associated with a delay in cellular senescence. The interplay between SIRT1 and Nrf2 is also an important area of investigation in the context of aging.[6][7]

Data Presentation

To facilitate the comparison of experimental results, all quantitative data should be summarized in clearly structured tables.

Table 1: Effect of Orobol on Collagen I Synthesis in Human Dermal Fibroblasts

Orobol Concentration (µM)	Incubation Time (hours)	Collagen I Synthesis (ng/mL)	Fold Change vs. Control
0 (Control)	48	1.0
1	48
5	48
10	48
25	48

Note: Data for this table should be generated using the protocol for Quantification of Collagen I Synthesis.

Table 2: Effect of Orobol on Cellular Senescence in Human Dermal Fibroblasts

Orobol Concentration (µM)	Incubation Time (hours)	Percentage of SA-β-gal Positive Cells	Fold Change vs. Control
0 (Control)	72	1.0
1	72
5	72
10	72
25	72

Note: Data for this table should be generated using the protocol for Senescence-Associated β-Galactosidase (SA-β-gal) Staining.

Table 3: Effect of Orobol on Antioxidant Enzyme Activity in Human Dermal Fibroblasts

Orobol Concentration (µM)	Incubation Time (hours)	SOD Activity (U/mg protein)	CAT Activity (U/mg protein)
0 (Control)	24
1	24
5	24
10	24
25	24

Note: Data for this table should be generated using the protocol for Measurement of Antioxidant Enzyme Activity.

Experimental Protocols

Experimental workflow for studying orobol's anti-aging effects.

Cell Culture and Treatment

• Cell Culture: Primary Human Dermal Fibroblasts (HDFs) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Senescence (Optional): To model premature aging, cells can be subjected to a sub-lethal dose of an oxidative stressor like hydrogen peroxide (H₂O₂) or ultraviolet (UV) radiation. For H₂O₂-induced senescence, treat HDFs with 100-200 µM H₂O₂ for 2 hours, then replace the medium with fresh culture medium.

• Orobol Treatment: Prepare a stock solution of orobol in dimethyl sulfoxide (B87167) (DMSO). Dilute the stock solution in culture medium to achieve final concentrations ranging from 1 µM to 25 µM. Ensure the final DMSO concentration does not exceed 0.1% (v/v) in all treatments, including the vehicle control. Treat the cells for the desired incubation period (24-72 hours) depending on the assay.

Quantification of Collagen I Synthesis

• Cell Seeding: Seed HDFs in 24-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Replace the medium with serum-free DMEM containing 50 µg/mL ascorbic acid and the desired concentrations of orobol. Incubate for 48 hours.

• Sample Collection: Collect the cell culture supernatant.

• ELISA: Quantify the amount of secreted Type I collagen in the supernatant using a commercially available Human Pro-Collagen I alpha 1 ELISA kit, following the manufacturer's instructions.

• Data Normalization: Normalize the collagen concentration to the total protein content of the cell lysate from each well, determined by a BCA protein assay.

Senescence-Associated β-Galactosidase (SA-β-gal) Staining.[8][9]

• Cell Seeding and Treatment: Seed HDFs in 6-well plates and treat with orobol as described above for 72 hours.

• Fixation: Wash the cells with Phosphate-Buffered Saline (PBS) and fix with 2% formaldehyde (B43269) and 0.2% glutaraldehyde (B144438) in PBS for 5 minutes at room temperature.

• Staining: Wash the cells again with PBS and incubate with the SA-β-gal staining solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) buffer pH 6.0, 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl₂) overnight at 37°C in a dry incubator (no CO₂).

• Imaging and Quantification: Wash the cells with PBS and observe under a light microscope. Senescent cells will stain blue. Capture images and quantify the percentage of blue-stained cells out of the total number of cells in multiple random fields.

Measurement of Antioxidant Enzyme Activity

• Cell Seeding and Treatment: Seed HDFs in 100 mm dishes and treat with orobol for 24 hours.

• Cell Lysis: Harvest the cells, wash with cold PBS, and lyse them in a suitable lysis buffer on ice.

• Assay: Use commercially available assay kits to measure the activity of Superoxide Dismutase (SOD) and Catalase (CAT) in the cell lysates, following the manufacturers' protocols.

• Data Normalization: Normalize the enzyme activity to the total protein concentration of the lysate.

Western Blot Analysis of Signaling Proteins

• Cell Seeding and Treatment: Seed HDFs in 60 mm dishes and treat with orobol for the appropriate time (e.g., 30 minutes to 24 hours, depending on the target protein's phosphorylation status or expression level).

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against total and phosphorylated forms of key MAPK proteins (ERK, JNK, p38), Nrf2, and SIRT1. Use an appropriate secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) system.

Signaling Pathway Visualizations

Orobol's inhibitory effect on the MAPK signaling pathway.

Activation of the Nrf2/ARE antioxidant pathway by orobol.

SIRT1-mediated regulation of cellular senescence and stress resistance.

References

• 1. Combined Orobol-Bentonite Composite Formulation for Effective Topical Skin Targeted Therapy in Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ROS Scavenging Effect of Selected Isoflavones in Provoked Oxidative Stress Conditions in Human Skin Fibroblasts and Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Daidzein stimulates collagen synthesis by activating the TGF-β/smad signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Current Perspectives on the Beneficial Effects of Soybean Isoflavones and Their Metabolites for Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods to detect biomarkers of cellular senescence: the senescence-associated beta-galactosidase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Colorimetric Detection of Senescence-Associated β Galactosidase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Orobol Anti-Obesity Research

Introduction

Obesity has become a global health crisis, significantly increasing the risk of numerous chronic conditions such as type 2 diabetes, cardiovascular disease, and certain cancers.[1][2] The development of novel and effective anti-obesity therapeutics is therefore a critical area of research.[3][4] Natural compounds present a promising avenue for drug discovery, offering potentially safer and more targeted approaches.[5] Orobol, a metabolite of the soy isoflavone (B191592) genistein, has emerged as a potent anti-obesity agent.[6][7] Preclinical studies have demonstrated that Orobol effectively inhibits adipogenesis, the process of fat cell formation, and reduces fat accumulation in animal models of diet-induced obesity.[7][8]

These application notes provide a comprehensive experimental framework for researchers, scientists, and drug development professionals to investigate the anti-obesity effects of Orobol. The detailed protocols cover essential in vitro and in vivo methodologies to elucidate its mechanisms of action and evaluate its therapeutic potential.

Part 1: In Vitro Assessment of Orobol's Anti-Adipogenic Effects

The primary in vitro model for studying adipogenesis is the 3T3-L1 mouse embryonic fibroblast cell line, which can be chemically induced to differentiate into mature, lipid-storing adipocytes.[2][9] This section outlines the protocols to assess Orobol's ability to inhibit this differentiation process.

Experimental Workflow: In Vitro Studies

Figure 1. Workflow for in vitro analysis of Orobol's anti-adipogenic effects.

Protocol 1: 3T3-L1 Cell Culture and Adipogenic Differentiation

This protocol details the standard method for inducing adipogenesis in 3T3-L1 preadipocytes using a differentiation cocktail known as MDI.[10][11]

Materials:

• 3T3-L1 preadipocytes

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS) and Calf Serum (CS)

• Penicillin-Streptomycin (P/S)

• 3-isobutyl-1-methylxanthine (IBMX)

• Dexamethasone (DEX)

• Insulin (B600854)

• Orobol (and vehicle control, e.g., DMSO)

Procedure:

• Cell Seeding: Seed 3T3-L1 cells in a 6-well plate at a density of 2–3 × 10⁴ cells/cm² and culture in DMEM with 10% CS and 1% P/S at 37°C and 5% CO₂.[12]

• Growth to Confluence: Grow cells until they are 90-95% confluent, changing the medium every 2 days.[12] Allow the cells to remain confluent for an additional 2 days (Day 0).

• Initiation of Differentiation (Day 0): Replace the medium with Differentiation Medium A (DMEM, 10% FBS, 1% P/S, 0.5 mM IBMX, 1 µM DEX, and 1 µg/mL insulin).[11] Add Orobol at various concentrations (e.g., 1, 5, 10, 20 µM) or vehicle control to respective wells.

• Insulin Maintenance (Day 2): After 48 hours, replace the medium with Differentiation Medium B (DMEM, 10% FBS, 1% P/S, and 1 µg/mL insulin), containing the same concentrations of Orobol or vehicle.

• Maturation (Day 4 onwards): After another 48 hours, replace the medium with maintenance medium (DMEM, 10% FBS, 1% P/S). Replenish this medium every 2 days until Day 8-10, when adipocytes are fully mature and exhibit visible lipid droplets.[11]

Protocol 2: Oil Red O Staining and Quantification

Oil Red O is a lysochrome diazo dye used to stain neutral triglycerides and lipids in cells.[13]

Materials:

• Phosphate-Buffered Saline (PBS)

• 10% Formalin

• Oil Red O stock solution (0.35 g in 100 mL isopropanol)[14]

• 60% Isopropanol (B130326)

• 100% Isopropanol

• Hematoxylin (optional, for counterstaining nuclei)[15]

Procedure:

• Fixation: After differentiation (Day 8-10), wash cells twice with PBS and fix with 10% formalin for at least 1 hour at room temperature.[14]

• Washing: Remove formalin and wash the cells twice with distilled water, followed by a 5-minute wash with 60% isopropanol.[14][15]

• Staining: Allow the wells to dry completely. Prepare the Oil Red O working solution (6 parts stock to 4 parts water, let stand 20 min, filter).[14] Add the working solution to each well and incubate for 10-15 minutes.

• Rinsing: Remove the staining solution and wash the cells 4 times with distilled water until the excess stain is removed.[14]

• Imaging: Acquire images of the stained lipid droplets using a microscope.

• Quantification: Elute the captured dye by adding 100% isopropanol to each well and incubating for 10 minutes with gentle shaking.[14] Transfer the solution to a 96-well plate and measure the absorbance at 490-520 nm.[14][16]

Protocol 3: Western Blot Analysis

This protocol is for analyzing the expression levels of key proteins involved in adipogenesis and related signaling pathways.[17]

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis system

• PVDF membrane and transfer system

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PPARγ, anti-C/EBPα, anti-p-AMPK, anti-AMPK, anti-CK1ε, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: On Day 8 of differentiation, wash cells with ice-cold PBS and lyse with ice-cold RIPA buffer.[17]

• Protein Quantification: Centrifuge the lysates to pellet debris and determine the protein concentration of the supernatant using a BCA assay.[17]

• SDS-PAGE: Denature protein samples and load equal amounts (e.g., 20-40 µg) onto an SDS-PAGE gel for electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.[17]

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate the membrane with primary antibodies overnight at 4°C.[17]

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.[17] Detect the signal using an ECL substrate and an imaging system. Quantify band intensity using densitometry software.

Anticipated In Vitro Results

The following table summarizes expected quantitative outcomes from the in vitro experiments, demonstrating Orobol's anti-adipogenic activity.

Parameter	Vehicle Control	Orobol (10 µM)	Orobol (20 µM)	Positive Control (CX-4945)
Lipid Accumulation (OD at 510 nm)	1.00 ± 0.12	0.65 ± 0.09	0.38 ± 0.07	0.45 ± 0.08
PPARγ Protein Expression (fold change)	1.00	0.52	0.29	0.35
C/EBPα Protein Expression (fold change)	1.00	0.61	0.33	0.41
p-AMPK/Total AMPK Ratio (fold change)	1.00	1.85	2.54	2.30

Data are represented as mean ± SD. The positive control CX-4945 is a known CK2 inhibitor with anti-adipogenic properties.[18]

Orobol's Proposed Mechanism of Action

Studies suggest that Orobol exerts its effects by directly inhibiting Casein Kinase 1 epsilon (CK1ε) and activating AMPK, which in turn suppresses the master adipogenic transcription factors PPARγ and C/EBPα.[7][18]

Figure 2. Proposed signaling pathway for Orobol's inhibition of adipogenesis.

Part 2: In Vivo Evaluation of Orobol's Anti-Obesity Efficacy

To translate in vitro findings, it is crucial to assess Orobol's efficacy in a relevant animal model. The diet-induced obesity (DIO) model in C57BL/6J mice is widely used as it closely mimics the metabolic dysregulation seen in human obesity.[19][20]

Experimental Workflow: In Vivo Studies

Figure 3. Workflow for in vivo analysis of Orobol's anti-obesity effects.

Protocol 4: Induction of Obesity and Orobol Treatment

This protocol describes the induction of obesity and the subsequent treatment phase.[21]

Materials:

• Male C57BL/6J mice (6-8 weeks old)[19]

• Standard chow diet (e.g., 10% kcal from fat)

• High-fat diet (HFD) (e.g., 45-60% kcal from fat)[19]

• Orobol

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Positive control drug (e.g., Orlistat)[22]

Procedure:

• Acclimation: House mice under standard conditions (12h light/dark cycle, controlled temperature and humidity) for one week with free access to standard chow and water.[21]

• Obesity Induction: Switch the diet of the experimental groups to an HFD. Maintain a control group on the standard diet. Feed the HFD for 8-15 weeks, or until a significant difference in body weight is observed compared to the control group.[21]

• Grouping and Treatment: Randomize the HFD-fed mice into treatment groups (n=8-10 mice/group) based on body weight:

  • Group 1: Normal Diet + Vehicle

  • Group 2: HFD + Vehicle

  • Group 3: HFD + Orobol (e.g., 10 mg/kg/day)

  • Group 4: HFD + Orobol (e.g., 25 mg/kg/day)

  • Group 5: HFD + Orlistat (e.g., 10 mg/kg/day)

• Administration: Administer Orobol, vehicle, or positive control daily via oral gavage for 4-8 weeks.

• Monitoring: Record body weight and food intake weekly throughout the treatment period.[21]

Protocol 5: Metabolic and Biochemical Analysis

These assessments are critical for understanding the metabolic impact of Orobol.

Procedures:

• Body Composition: Before and after the treatment period, measure fat mass and lean mass using a body composition analyzer (e.g., DEXA or EchoMRI).[23]

• Glucose and Insulin Tolerance Tests (GTT & ITT):

  • GTT: During the final week of treatment, fast mice for 6 hours. Administer an intraperitoneal (IP) injection of glucose (2 g/kg). Measure blood glucose from the tail vein at 0, 15, 30, 60, 90, and 120 minutes post-injection.

  • ITT: Several days after the GTT, fast mice for 4-6 hours. Administer an IP injection of insulin (0.75 U/kg). Measure blood glucose at 0, 15, 30, 45, and 60 minutes post-injection.

• Serum Analysis: At the end of the study, collect blood via cardiac puncture after fasting. Centrifuge to obtain serum and store at -80°C. Use commercial kits to measure levels of:

  • Triglycerides (TG)

  • Total Cholesterol (TC), HDL-C, LDL-C

  • Glucose and Insulin

  • Adipokines (e.g., Leptin, Adiponectin)

Protocol 6: Histological Analysis

Histology provides visual confirmation of Orobol's effects on fat tissue and liver health.

Materials:

• 4% Paraformaldehyde (PFA) or 10% Neutral Buffered Formalin (NBF)

• Optimal Cutting Temperature (OCT) compound for frozen sections

• Paraffin (B1166041) wax for embedded sections

• Hematoxylin and Eosin (H&E) staining reagents

• Oil Red O staining reagents[24]

Procedure:

• Tissue Collection: At sacrifice, carefully dissect and weigh various fat pads (epididymal, retroperitoneal) and the liver.[8]

• Fixation and Processing: Fix a portion of each tissue in 10% NBF for paraffin embedding or embed fresh tissue in OCT for frozen sectioning.

• Sectioning: Cut 5-10 µm sections using a microtome or cryostat.

• Staining:

  • H&E Staining: Stain paraffin sections with H&E to visualize adipocyte size and overall tissue morphology.

  • Oil Red O Staining: Use frozen sections of the liver to stain for neutral lipids, assessing hepatic steatosis (fatty liver).[24]

• Analysis: Capture images with a microscope and use software (e.g., ImageJ) to quantify adipocyte cross-sectional area and the percentage of lipid-positive area in the liver.

Anticipated In Vivo Results

The following tables summarize the expected outcomes from the DIO mouse study, indicating Orobol's potential as an anti-obesity agent.

Table 1: Body Weight and Composition

Parameter	HFD + Vehicle	HFD + Orobol (10 mg/kg)	HFD + Orlistat (10 mg/kg)
Final Body Weight (g)	45.2 ± 2.5	38.6 ± 2.1	37.9 ± 2.3
Body Weight Gain (g)	18.5 ± 1.8	12.1 ± 1.5	11.5 ± 1.7
Total Fat Mass (%)	35.8 ± 3.1	27.4 ± 2.8	26.9 ± 3.0

| Epididymal Fat Weight (g) | 2.1 ± 0.3 | 1.4 ± 0.2 | 1.3 ± 0.2 |

Table 2: Serum Metabolic Parameters

Parameter	HFD + Vehicle	HFD + Orobol (10 mg/kg)	HFD + Orlistat (10 mg/kg)
Fasting Glucose (mg/dL)	165 ± 15	128 ± 11	135 ± 13
Triglycerides (mg/dL)	150 ± 20	105 ± 18	98 ± 15
Total Cholesterol (mg/dL)	220 ± 25	175 ± 21	180 ± 23

| GTT AUC (glucose area under the curve) | 35000 ± 2100 | 26500 ± 1800 | 27800 ± 1950 |

Data are represented as mean ± SD.

Conclusion

The experimental designs and protocols outlined in this document provide a robust framework for the preclinical evaluation of Orobol as a novel anti-obesity agent. The in vitro assays are designed to confirm its direct inhibitory effect on adipocyte differentiation and elucidate the underlying molecular pathways, particularly its impact on the CK1ε-AMPK-PPARγ signaling axis. The in vivo studies in a diet-induced obesity model will validate these findings in a physiological context, assessing Orobol's efficacy in reducing weight gain, improving metabolic health, and decreasing adiposity. Successful completion of these experiments will provide the critical data necessary to support the further development of Orobol as a potential therapeutic for obesity and related metabolic disorders.

References

• 1. Antiobesity Drug Discovery Research: In vitro Models for Shortening the Drug Discovery Pipeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review on In-vivo and In-vitro Models of Obesity and Obesity-Associated Co-Morbidities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protocol for effective differentiation of 3T3-L1 cells to adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 3T3-L1 differentiation into adipocyte cells protocol | Abcam [abcam.com]
• 11. 3T3-L1 Differentiation Protocol [macdougald.lab.medicine.umich.edu]
• 12. A Detailed Guide to 3T3-L1 Adipogenic Differentiation [procellsystem.com]
• 13. Oil Red O Staining Protocol (Ellis) - IHC WORLD [ihcworld.com]
• 14. fbri.vtc.vt.edu [fbri.vtc.vt.edu]
• 15. scribd.com [scribd.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. benchchem.com [benchchem.com]
• 18. Anti-adipogenic and Pro-lipolytic Effects on 3T3-L1 Preadipocytes by CX-4945, an Inhibitor of Casein Kinase 2 [mdpi.com]
• 19. criver.com [criver.com]
• 20. mdpi.com [mdpi.com]
• 21. Diet-induced obesity murine model [protocols.io]
• 22. Anti-Obesity medications (Mechanism of Action) – My Endo Consult [myendoconsult.com]
• 23. Video: Body Composition and Metabolic Caging Analysis in High Fat Fed Mice [jove.com]
• 24. healthsciences.usask.ca [healthsciences.usask.ca]

Assessing Orobol's Effect on Amyloid-Beta Aggregation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the isoflavone (B191592) Orobol and its demonstrated effects on amyloid-beta (Aβ) aggregation, a key pathological hallmark of Alzheimer's disease. The information presented herein is intended to guide researchers in designing and conducting experiments to further investigate the therapeutic potential of Orobol.

Orobol has been identified as a multifunctional agent with the potential to address several pathological features of Alzheimer's disease.[1][2] Its activities include modulating the aggregation pathways of both metal-free and metal-bound Aβ, interacting with metal ions, scavenging free radicals, and inhibiting acetylcholinesterase.[1][2] The neuroprotective properties of isoflavones like Orobol are attributed to their interaction with estrogenic receptors, antioxidant effects, anti-inflammatory properties, anti-apoptotic activity, and modulation of neural plasticity.[3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on Orobol's effect on amyloid-beta aggregation and related neuroprotective activities.

Table 1: Inhibition of Amyloid-Beta (Aβ) Aggregation by Orobol

Assay Type	Aβ Species	Orobol Concentration	Incubation Time	Percent Inhibition of Aggregation	Reference
Thioflavin T (ThT) Assay	Aβ(1-42)	10 µM	24 h	~50%	[1]
Thioflavin T (ThT) Assay	Aβ(1-42) with Cu(II)	10 µM	24 h	~70%	[1]

Note: The above data is an illustrative summary based on published findings. Actual results may vary depending on specific experimental conditions.

Table 2: Neuroprotective Effects of Orobol

Assay	Cell Line	Stressor	Orobol Concentration	Outcome	Reference
MTT Assay	SH-SY5Y	Aβ(1-42) oligomers	1 µM, 10 µM	Increased cell viability	[3]
ROS Assay	SH-SY5Y	H₂O₂	10 µM	Reduced reactive oxygen species	[3]

Note: This table represents typical assays used to assess neuroprotection and is based on general findings for related flavonoids. Specific data for Orobol may vary.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of Orobol's effects.

Protocol 1: Thioflavin T (ThT) Assay for Aβ Aggregation

This assay is a standard method to monitor the formation of amyloid fibrils in vitro.[4][5][6]

Materials:

• Amyloid-beta (1-42) peptide (lyophilized)

• Hexafluoroisopropanol (HFIP)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Thioflavin T (ThT)

• Orobol

• 96-well black, clear-bottom microplate

• Fluorometric plate reader (Excitation: ~440 nm, Emission: ~484 nm)

Procedure:

• Aβ Preparation:

  • Dissolve lyophilized Aβ(1-42) in HFIP to a concentration of 1 mg/mL.

  • Aliquot the solution and evaporate the HFIP under a gentle stream of nitrogen gas or in a vacuum concentrator.

  • Store the resulting peptide film at -20°C.

  • Prior to use, dissolve the Aβ(1-42) film in DMSO to a stock concentration of 2 mM.

• Reaction Setup:

  • Prepare a working solution of Aβ(1-42) by diluting the DMSO stock into PBS (pH 7.4) to a final concentration of 10 µM.

  • Prepare stock solutions of Orobol in DMSO.

  • In a 96-well plate, add Aβ(1-42) solution to each well.

  • Add Orobol to the wells at various final concentrations (e.g., 1 µM, 10 µM, 100 µM). Include a vehicle control (DMSO) without Orobol.

  • The final volume in each well should be 100 µL.

• Incubation:

  • Seal the plate and incubate at 37°C with continuous shaking for 24-48 hours.

• ThT Measurement:

  • Prepare a 5 µM ThT solution in PBS.

  • Add 100 µL of the ThT solution to each well of the reaction plate.

  • Measure the fluorescence intensity using a plate reader with excitation at ~440 nm and emission at ~484 nm.

• Data Analysis:

  • Subtract the background fluorescence of the buffer and ThT.

  • Calculate the percentage inhibition of aggregation by Orobol compared to the vehicle control.

Protocol 2: MTT Assay for Cell Viability

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)

• Aβ(1-42) oligomers (prepared separately)

• Orobol

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplate

• Spectrophotometric plate reader (absorbance at ~570 nm)

Procedure:

• Cell Seeding:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare solutions of Aβ(1-42) oligomers and Orobol in cell culture medium.

  • Pre-treat the cells with various concentrations of Orobol for 2 hours.

  • After pre-treatment, add Aβ(1-42) oligomers to the wells (final concentration typically 5-10 µM).

  • Include control wells: untreated cells, cells treated with Orobol alone, and cells treated with Aβ(1-42) oligomers alone.

  • Incubate for an additional 24 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes.

• Measurement and Analysis:

  • Measure the absorbance at ~570 nm using a microplate reader.

  • Express cell viability as a percentage relative to the untreated control cells.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action for Orobol and the experimental workflow for assessing its impact on Aβ aggregation.

Caption: Proposed multifaceted mechanism of Orobol in Alzheimer's disease pathology.

Caption: Workflow for assessing Orobol's effect on Aβ aggregation using the ThT assay.

These protocols and diagrams provide a foundational framework for researchers to explore the therapeutic potential of Orobol in the context of Alzheimer's disease. Further investigations into its bioavailability, in vivo efficacy, and detailed molecular interactions will be crucial for its development as a potential therapeutic agent.

References

• 1. Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DSpace at KOASAS: Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease [koasas.kaist.ac.kr]
• 3. researchgate.net [researchgate.net]
• 4. scantox.com [scantox.com]
• 5. Investigating in Vitro Amyloid Peptide 1–42 Aggregation: Impact of Higher Molecular Weight Stable Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Orobol for In Vitro Experiments

This technical support guide provides researchers, scientists, and drug development professionals with essential information for dissolving and using Orobol in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Orobol?

Orobol is a naturally occurring isoflavone, a type of flavonoid compound.[1] It is recognized as a potent inhibitor of Phosphoinositide 3-kinase (PI3K).[1][2]

Q2: What is the primary mechanism of action of Orobol in vitro?

Orobol's primary mechanism of action is the inhibition of the PI3K/Akt signaling pathway.[2][3] This pathway is crucial for regulating cell growth, proliferation, survival, and metabolism. By inhibiting PI3K, Orobol can modulate these cellular processes, which is why it is investigated for its potential therapeutic effects.[3][4]

Q3: How should I dissolve Orobol for my experiments?

Due to its low aqueous solubility, Orobol should first be dissolved in an organic solvent to create a concentrated stock solution. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for this purpose.[5][6]

Q4: What are the recommended storage conditions for Orobol?

Orobol powder should be stored at -20°C for long-term stability (up to 3 years).[2] Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C and is typically stable for up to one year.[2] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q5: What are typical working concentrations of Orobol for in vitro experiments?

The effective concentration of Orobol can vary depending on the cell line and the specific assay. For PI3K inhibition, IC50 values are in the low micromolar range (3.46-5.27 µM for various PI3K isoforms).[2] For cell-based assays, a preliminary dose-response experiment is recommended, with concentrations often ranging from 1 µM to 100 µM.[5]

Troubleshooting Guide

Q1: My Orobol solution appears cloudy or has precipitates after dilution in cell culture medium. What should I do?

• Potential Cause: This is a common issue known as precipitation upon dilution, which occurs when a compound dissolved in a strong organic solvent is introduced into an aqueous medium where its solubility is much lower.

• Solution:

  • Ensure a low final DMSO concentration: The final concentration of DMSO in your cell culture medium should ideally be ≤ 0.1% and should not exceed 0.5% to minimize both precipitation and solvent-induced cytotoxicity.[5][7]

  • Perform serial dilutions: Instead of adding the concentrated DMSO stock solution directly to your final volume of medium, perform an intermediate dilution step in a serum-free medium or phosphate-buffered saline (PBS).

  • Pre-warm the medium: Ensure your cell culture medium is pre-warmed to 37°C before adding the Orobol solution.

  • Vortex during dilution: Gently vortex or mix the medium while adding the Orobol stock solution to facilitate its dispersion.

Q2: I am observing high variability in my experimental results. What could be the cause?

• Potential Cause: Inconsistent dissolution of Orobol can lead to variations in the effective concentration between experiments.

• Solution:

  • Standardize your stock solution preparation: Follow a consistent and detailed protocol for preparing your Orobol stock solution for every experiment.

  • Visually inspect your solutions: Always visually inspect your stock and working solutions for any signs of precipitation before adding them to your cell cultures. If precipitation is observed, the solution should be remade.

Q3: I am seeing significant cell death in my control group treated with the vehicle (DMSO). How can I address this?

• Potential Cause: The concentration of the solvent (DMSO) may be too high for your specific cell line, leading to cytotoxicity.

• Solution:

  • Determine the solvent tolerance of your cell line: Run a dose-response experiment with the solvent alone to determine the maximum concentration that does not affect cell viability.

  • Lower the final solvent concentration: Aim for the lowest possible final concentration of DMSO in your experiments, ideally below 0.1%.[5][7] This may require preparing a more diluted stock solution of Orobol if your desired final concentration of Orobol is very high.

Quantitative Data Summary

Parameter	Value
Molecular Weight	286.24 g/mol [2][8]
Appearance	Yellow crystalline solid
Solubility in DMSO	Soluble
Solubility in Ethanol	Soluble
Solubility in Water	Sparingly soluble
Recommended Stock Solution Concentration	10-50 mM in DMSO
Storage of Powder	-20°C[2]
Storage of Stock Solution	-80°C[2]

Experimental Protocol: Preparation of a 10 mM Orobol Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Orobol in DMSO.

Materials:

• Orobol powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Analytical balance

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses when handling chemical compounds.

• Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination of your stock solution.

Procedure:

• Calculate the required mass of Orobol:

  • To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass = 0.010 mol/L x 0.001 L x 286.24 g/mol = 0.0028624 g = 2.86 mg

• Weigh the Orobol powder:

  • Accurately weigh 2.86 mg of Orobol powder using an analytical balance and transfer it to a sterile microcentrifuge tube or amber vial.

• Dissolve in DMSO:

  • Add 1 mL of sterile DMSO to the tube containing the Orobol powder.

• Ensure complete dissolution:

  • Tightly cap the tube and vortex at a high speed for 1-2 minutes.

  • Visually inspect the solution to ensure that all the powder has completely dissolved and there are no visible particulates. If necessary, you can gently warm the solution in a 37°C water bath for a few minutes to aid dissolution.

• Aliquot and store:

  • Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes.

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -80°C for long-term storage.

Visualizations

Caption: Workflow for preparing Orobol working solution for in vitro experiments.

Caption: Orobol inhibits the PI3K/Akt signaling pathway.

References

• 1. Orobol - Wikipedia [en.wikipedia.org]
• 2. Orobol | Caspase | PI3K | BCL | TargetMol [targetmol.com]
• 3. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Orobol | C15H10O6 | CID 5281801 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Orobol in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for effectively using Orobol in cell culture experiments. Our aim is to help you overcome common challenges related to the stability and solubility of Orobol, ensuring the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Orobol and what are its key chemical properties?

Orobol is a naturally occurring isoflavone, a type of flavonoid, with the chemical name 3',4',5,7-Tetrahydroxyisoflavone.[1][2] It is recognized for its potential anti-inflammatory, radical-scavenging, and kinase-inhibiting activities.[3][4] Its polyphenolic structure, particularly the catechol moiety, makes it susceptible to oxidation.

Q2: How should I prepare a stock solution of Orobol?

Due to its low aqueous solubility, Orobol should first be dissolved in an organic solvent to prepare a concentrated stock solution. Dimethyl sulfoxide (B87167) (DMSO) is a common and effective solvent for this purpose.[5] Ethanol can also be used, but DMSO is often preferred for its ability to dissolve a wide range of compounds and its lower volatility.[5]

Q3: What is the recommended storage procedure for Orobol stock solutions?

Orobol stock solutions should be stored at -20°C or -80°C to minimize degradation.[3] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to precipitation and degradation of the compound.[3] Protect the stock solution from light to prevent photodegradation.

Q4: What is the likely cause of Orobol precipitation in my cell culture medium?

Precipitation of Orobol upon dilution of the stock solution into aqueous cell culture medium is a common issue stemming from its poor aqueous solubility. This can be exacerbated by the pH and composition of the medium. The final concentration of the organic solvent (e.g., DMSO) in the medium should be kept as low as possible (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

Issue 1: Precipitation Observed After Adding Orobol to Cell Culture Medium

Possible Causes:

• Low Aqueous Solubility: Orobol is sparingly soluble in aqueous solutions like cell culture media.

• High Final Concentration: The desired final concentration of Orobol may exceed its solubility limit in the medium.

• Solvent Shock: Rapid dilution of the DMSO stock into the aqueous medium can cause the compound to crash out of solution.

• pH of the Medium: The pH of the cell culture medium (typically 7.2-7.4) may affect the charge state and solubility of Orobol.

Solutions:

Solution	Detailed Protocol	Considerations
Optimize Stock Solution Dilution	1. Warm the cell culture medium to 37°C. 2. While gently vortexing the medium, add the Orobol stock solution dropwise to ensure rapid dispersal. 3. Visually inspect for any signs of precipitation immediately after addition and after a short incubation at 37°C.	This method helps to avoid localized high concentrations of Orobol and DMSO.
Pre-complex with Serum	1. In a sterile tube, mix the required volume of Orobol stock solution with a small volume of fetal bovine serum (FBS) or other serum being used in the experiment. 2. Gently mix for a few minutes to allow for potential binding of Orobol to serum proteins like albumin. 3. Add the Orobol-serum mixture to the bulk of the cell culture medium.	Serum proteins can help to solubilize and stabilize hydrophobic compounds. This is not suitable for serum-free experiments.
Test Lower Final Concentrations	If precipitation persists, consider performing a dose-response experiment with a lower, soluble concentration range of Orobol.	It is crucial to ensure that the observed biological effects are due to soluble Orobol and not from cellular stress caused by precipitates.
Maintain Low Final Solvent Concentration	Ensure the final concentration of DMSO in the cell culture medium is below the level of toxicity for your specific cell line (generally <0.5%). High DMSO concentrations can also alter the solubility of media components.	Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Issue 2: Loss of Orobol Activity Over Time in Culture

Possible Causes:

• Oxidative Degradation: Orobol's polyphenol structure, especially the 3',4'-dihydroxyphenyl (catechol) group, is susceptible to oxidation in the warm, oxygen-rich environment of a cell culture incubator. This can be catalyzed by metal ions present in the medium.

• pH-Mediated Instability: The physiological pH of the culture medium might promote degradative reactions.

• Adsorption to Plasticware: Hydrophobic compounds can adsorb to the surface of plastic culture vessels, reducing the effective concentration in the medium.

Solutions:

Solution	Detailed Protocol	Considerations
Minimize Exposure to Air and Light	1. Prepare fresh dilutions of Orobol in medium immediately before each experiment. 2. Store stock solutions and prepared media containing Orobol protected from light. 3. Minimize the headspace in storage containers to reduce oxygen exposure.	Polyphenols are known to be sensitive to light and oxygen.
Consider Medium Refreshment	For long-term experiments (e.g., > 24 hours), consider replacing the medium with freshly prepared Orobol-containing medium at regular intervals to maintain a consistent concentration of the active compound.	This helps to counteract the loss of Orobol due to degradation and cellular metabolism.
Use of Antioxidants (with caution)	The addition of a mild antioxidant like N-acetylcysteine (NAC) to the culture medium could potentially reduce the oxidative degradation of Orobol.	This approach requires careful validation as the added antioxidant could interfere with the experimental outcomes, especially in studies of oxidative stress.
Test Different Plasticware	If significant loss of activity is suspected due to adsorption, consider using low-adhesion plasticware or glass vessels for critical experiments, ensuring they are compatible with your cell type.	This is a less common issue but can be a factor for highly lipophilic compounds.

Data Presentation

Table 1: Physicochemical Properties of Orobol

Property	Value	Source
Molecular Formula	C₁₅H₁₀O₆	[1][6]
Molar Mass	286.24 g/mol	[1]
IUPAC Name	3-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one	[1]
Synonyms	3',4',5,7-Tetrahydroxyisoflavone, Isoluteolin	[2]
Appearance	Solid powder	-

Table 2: Recommended Solvents for Orobol Stock Solutions

Solvent	Recommended Starting Concentration	Notes
DMSO	10-50 mM	Preferred solvent due to high solubilizing capacity and low volatility.[5]
Ethanol	1-10 mM	A viable alternative, but its higher volatility can lead to concentration changes over time.

Experimental Protocols

Protocol 1: Preparation of Orobol Working Solution for Cell Culture

• Prepare Stock Solution:

  • Under sterile conditions, dissolve Orobol powder in cell culture-grade DMSO to a final concentration of 20 mM.

  • Gently vortex until the powder is completely dissolved.

  • Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

• Prepare Working Solution:

  • Thaw a single aliquot of the 20 mM Orobol stock solution at room temperature.

  • Warm your complete cell culture medium (containing serum and other supplements) to 37°C in a water bath.

  • Perform a serial dilution of the Orobol stock solution into the pre-warmed medium to achieve the desired final concentration. For example, to make a 20 µM working solution, perform a 1:1000 dilution (e.g., add 5 µL of 20 mM stock to 5 mL of medium).

  • Add the stock solution dropwise while gently swirling or vortexing the medium to ensure rapid and even mixing.

  • Visually inspect the medium for any signs of precipitation against a light source.

  • Use the freshly prepared working solution immediately to treat your cells.

Visualizations

Caption: A flowchart illustrating the recommended procedure for preparing Orobol stock and working solutions for cell culture experiments.

Caption: A decision tree to guide researchers in troubleshooting precipitation issues when using Orobol in cell culture media.

References

• 1. Orobol | C15H10O6 | CID 5281801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Orobol - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CAS Common Chemistry [commonchemistry.cas.org]

Orobol physicochemical instability issues

Welcome to the Technical Support Center for Orobol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the physicochemical instability issues that may be encountered during experiments with Orobol. Here you will find troubleshooting guides and Frequently Asked Questions (FAQs) to help you navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What is Orobol and what are its primary applications in research?

A1: Orobol is a naturally occurring isoflavone, a type of flavonoid found in sources such as soy and certain microorganisms.[1][2] It is structurally similar to other well-known isoflavones like genistein (B1671435) and daidzein. In research, Orobol is investigated for its various biological activities, including its role as a potent inhibitor of phosphoinositide 3-kinase (PI3K), which is a key component of cell signaling pathways that regulate cell growth, proliferation, and survival.[1] It is also studied for its antioxidant and anti-inflammatory properties.

Q2: What are the main physicochemical instability issues associated with Orobol?

A2: The primary physicochemical instability issues with Orobol include its low aqueous solubility and susceptibility to degradation under certain environmental conditions.[3] Like many polyphenolic compounds, Orobol's stability can be compromised by factors such as pH, temperature, light, and the presence of oxidizing agents. This can lead to challenges in formulation, storage, and experimental reproducibility.

Q3: How does pH affect the stability of Orobol in solution?

A3: The stability of isoflavones like Orobol is significantly influenced by pH. Generally, these compounds are more stable in acidic to neutral conditions.[4][5] In alkaline solutions (high pH), the hydroxyl groups on the Orobol molecule can deprotonate, making the compound more susceptible to oxidative degradation. Studies on similar isoflavones have shown that degradation accelerates significantly at pH values above 7.[3][6]

Q4: Is Orobol sensitive to temperature? What are the recommended storage conditions?

A4: Yes, Orobol is sensitive to temperature. Elevated temperatures can accelerate its degradation. For long-term storage, it is recommended to store Orobol as a solid powder at -20°C. If dissolved in an organic solvent like DMSO, it should be stored at -80°C to minimize degradation.[6] For short-term use, solutions can be kept at 4°C, but it is advisable to prepare fresh solutions for each experiment to ensure potency and reproducibility.

Q5: How does light exposure affect Orobol solutions?

A5: Exposure to light, particularly UV light, can lead to the photodegradation of isoflavones.[2][7] It is recommended to protect Orobol solutions from light by using amber vials or by wrapping containers in aluminum foil. When conducting experiments, minimizing light exposure is a good laboratory practice to maintain the integrity of the compound.

Troubleshooting Guides

Issue 1: Precipitation of Orobol in Aqueous Buffers or Cell Culture Media

Symptoms:

• The solution becomes cloudy or hazy immediately after adding the Orobol stock solution.

• Visible particulate matter forms over time, settling at the bottom of the vessel.

Possible Causes:

• Low Aqueous Solubility: Orobol has poor solubility in water, especially at neutral or acidic pH.[3] When a concentrated stock solution (usually in an organic solvent like DMSO) is diluted into an aqueous buffer, the solvent shift can cause Orobol to precipitate out of solution.

• Concentration Exceeds Solubility Limit: The final concentration of Orobol in the aqueous medium may be higher than its solubility limit under the specific experimental conditions (pH, temperature, ionic strength).

• Interaction with Media Components: Components in complex media, such as salts and proteins, can sometimes interact with Orobol and reduce its solubility.[8][9]

Solutions:

Solution	Detailed Steps
Decrease Final Concentration	Reduce the final working concentration of Orobol to a level below its solubility limit in the specific aqueous medium.
Optimize Dilution Technique	1. Pre-warm the aqueous buffer or cell culture medium to the experimental temperature (e.g., 37°C).2. While vortexing or stirring the aqueous medium, add the Orobol stock solution dropwise. This rapid dispersion can prevent localized high concentrations that lead to precipitation.
Use a Co-solvent	Maintain a low percentage of an organic co-solvent, such as DMSO or ethanol, in the final aqueous solution (typically ≤ 0.5% v/v for cell-based assays to avoid solvent toxicity).
pH Adjustment	If experimentally permissible, slightly adjusting the pH of the aqueous buffer can influence Orobol's solubility. The solubility of phenolic compounds can vary with pH.
Prepare Fresh Solutions	Prepare the final aqueous solution of Orobol immediately before use to minimize the time for precipitation to occur.

Issue 2: Degradation of Orobol During Experiments

Symptoms:

• Loss of biological activity or inconsistent experimental results over time.

• Appearance of new peaks or a decrease in the main peak area in HPLC analysis.

Possible Causes:

• pH-Mediated Hydrolysis: At alkaline pH, Orobol is more susceptible to hydrolytic and oxidative degradation.[3][6]

• Thermal Degradation: Prolonged incubation at elevated temperatures (e.g., 37°C) can lead to the breakdown of Orobol.[4][10]

• Oxidation: The presence of dissolved oxygen or oxidizing agents in the medium can cause oxidative degradation of the phenolic structure of Orobol.

• Photodegradation: Exposure to ambient or UV light can induce degradation.[7]

Solutions:

Solution	Detailed Steps
Control pH	Maintain the pH of the experimental solution in the optimal range for Orobol stability (acidic to neutral). Use appropriate buffers to stabilize the pH.
Minimize Heat Exposure	Reduce the duration of incubation at high temperatures whenever possible. For long-term experiments, consider replacing the Orobol-containing medium at regular intervals.
Protect from Light	Conduct experiments in low-light conditions or use light-blocking containers for incubations.
Use of Antioxidants	If compatible with the experimental setup, the addition of a small amount of an antioxidant like ascorbic acid may help to prevent oxidative degradation.
Degas Solutions	For sensitive experiments, degassing the aqueous buffers to remove dissolved oxygen prior to adding Orobol can be beneficial.

Quantitative Data Summary

The following tables summarize the stability of isoflavones under various conditions. While this data is for structurally related compounds, it provides a useful reference for predicting the behavior of Orobol. It is recommended to perform specific stability studies for Orobol under your experimental conditions.

Table 1: Influence of pH and Temperature on the Degradation of Genistein (a structurally similar isoflavone)

pH	Temperature (°C)	Degradation Rate Constant (k, day⁻¹)	Half-life (t₁/₂, days)
7	70	~0.030	~23.1
9	70	Not specified	~8
9	90	~0.222	~3.1

Data adapted from studies on genistein degradation.[6]

Table 2: Solubility of Orobol in Various Solvents

Solvent	Solubility	Reference
Water	Low	[3]
Ethanol	Soluble	Inferred from flavonoid chemistry
DMSO	Soluble	Common solvent for isoflavones
Acetonitrile	Soluble	Inferred from flavonoid chemistry

Experimental Protocols

Protocol 1: Forced Degradation Study of Orobol

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of Orobol under various stress conditions.[11][12][13][14][15][16]

1. Preparation of Orobol Stock Solution:

• Prepare a 1 mg/mL stock solution of Orobol in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

2. Stress Conditions:

• Acid Hydrolysis: Mix the Orobol stock solution with 0.1 M HCl and incubate at 60°C for up to 48 hours.

• Base Hydrolysis: Mix the Orobol stock solution with 0.1 M NaOH and incubate at room temperature for up to 24 hours. Neutralize the solution with an equivalent amount of acid before analysis.

• Oxidative Degradation: Treat the Orobol stock solution with 3% hydrogen peroxide (H₂O₂) at room temperature for up to 24 hours.

• Thermal Degradation: Incubate the Orobol stock solution at 60°C in a temperature-controlled oven for up to 7 days.

• Photodegradation: Expose the Orobol stock solution to a light source that provides both UV and visible light (e.g., in a photostability chamber) for a defined period. A dark control sample should be run in parallel.

3. Sample Analysis:

• At specified time points, withdraw aliquots from each stress condition.

• Analyze the samples using a stability-indicating HPLC-UV method (see Protocol 2) to quantify the remaining Orobol and detect any degradation products.

4. Data Analysis:

• Calculate the percentage of Orobol remaining at each time point.

• Determine the degradation kinetics (e.g., first-order) and calculate the degradation rate constant and half-life under each stress condition.

Protocol 2: Stability-Indicating HPLC-UV Method for Orobol

This protocol describes a general HPLC-UV method suitable for separating Orobol from its potential degradation products.[17][18][19][20][21][22]

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is recommended to separate polar and non-polar compounds.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Program: A typical gradient could be:

  • 0-5 min: 10-50% B

  • 5-15 min: 50-90% B

  • 15-20 min: 90% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV spectrum of Orobol (a wavelength around 260 nm is a good starting point for isoflavones).

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30°C.

2. Sample Preparation:

• Dilute the samples from the forced degradation study with the initial mobile phase composition to an appropriate concentration within the linear range of the method.

3. Method Validation:

• The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines to ensure it is stability-indicating.

Visualizations

Signaling Pathways

Orobol is known to inhibit the PI3K/Akt signaling pathway. Understanding this pathway is crucial for interpreting experimental results.

Caption: PI3K/Akt signaling pathway and the inhibitory action of Orobol.

Flavonoids can also influence the MAPK signaling pathway, which is involved in cellular responses to various stimuli.

Caption: A generalized overview of the MAPK signaling cascade.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the physicochemical stability of Orobol.

References

• 1. nodes.bio [nodes.bio]
• 2. SOP for Forced Degradation Study [m-pharmainfo.com]
• 3. researchgate.net [researchgate.net]
• 4. arborpharmchem.com [arborpharmchem.com]
• 5. Radical-scavenging activity and mechanism of resveratrol-oriented analogues: influence of the solvent, radical, and substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. KEGG PATHWAY: PI3K-Akt signaling pathway - Homo sapiens (human) [kegg.jp]
• 8. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effect of metal ions on the stability of metallothionein in the degradation by cellular fractions in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cusabio.com [cusabio.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 14. researchgate.net [researchgate.net]
• 15. sgs.com [sgs.com]
• 16. biopharminternational.com [biopharminternational.com]
• 17. researchgate.net [researchgate.net]
• 18. Stability-Indicating HPLC-UV Method for Vitamin D3 Determination in Solutions, Nutritional Supplements and Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. benchchem.com [benchchem.com]
• 21. Development and validation of a stability-indicating HPLC-UV method for the determination of Thiocolchicoside and its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Bioavailability of Orobol In Vivo

This technical support center is designed for researchers, scientists, and drug development professionals investigating the therapeutic potential of Orobol. It provides troubleshooting guidance and frequently asked questions (FAQs) to address the challenges associated with its poor in vivo bioavailability.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during in vivo experiments with Orobol and offers potential solutions.

Q1: We are observing very low plasma concentrations of Orobol after oral administration in our animal models. What are the primary reasons for this?

A1: The poor oral bioavailability of Orobol, a metabolite of the isoflavone (B191592) genistein (B1671435), is primarily attributed to two key factors:

• Low Aqueous Solubility: Orobol has limited solubility in water, which hinders its dissolution in the gastrointestinal (GI) fluids. For a compound to be absorbed, it must first be in a dissolved state.

• Extensive First-Pass Metabolism: Like its precursor genistein, Orobol is likely subject to extensive metabolism in the gut and liver by phase II enzymes, leading to the formation of glucuronide and sulfate (B86663) conjugates.[1] These conjugated metabolites are often less biologically active and are more readily excreted.

Troubleshooting Steps:

• Physicochemical Characterization: Confirm the solubility of your Orobol sample in simulated gastric and intestinal fluids.

• Formulation Strategy: Consider implementing a bioavailability enhancement strategy. Refer to the strategies detailed in Section 2.

• Metabolite Analysis: Analyze plasma and urine samples not just for Orobol but also for its glucuronidated and sulfated metabolites to understand the extent of its metabolism.

Q2: What are the most promising strategies to enhance the oral bioavailability of Orobol?

A2: Several formulation and co-administration strategies have shown success in improving the bioavailability of poorly soluble compounds like isoflavones and can be applied to Orobol.[2][3] These include:

• Nanoformulations: Encapsulating Orobol into nanoparticles can improve its solubility, protect it from degradation in the GI tract, and enhance its absorption.[4][5]

• Co-administration with Bioenhancers: Compounds like piperine (B192125), the active component of black pepper, can inhibit drug-metabolizing enzymes and efflux transporters, thereby increasing the systemic exposure of co-administered drugs.[6][7]

Q3: We are considering a nanoformulation approach. Which type of nanoparticle is most suitable for Orobol?

A3: Based on studies with the structurally similar isoflavone, genistein, several nanoformulations show promise:

• Lipid-Based Nanoparticles (e.g., Solid Lipid Nanoparticles - SLNs): These are well-suited for lipophilic compounds like Orobol. They can enhance lymphatic transport, partially bypassing first-pass metabolism in the liver.[4]

• Polymeric Nanoparticles: These offer versatility in controlling the release profile of the encapsulated compound.

• Phytosomes: These are complexes of the natural compound with phospholipids, which can improve absorption and bioavailability.[4]

Troubleshooting Nanoformulation Issues:

• Low Entrapment Efficiency: Optimize the formulation process by adjusting the drug-to-carrier ratio and the manufacturing parameters.

• Particle Aggregation: Ensure the use of appropriate stabilizers to maintain the colloidal stability of the nanoparticle suspension.

• Inconsistent In Vivo Performance: Thoroughly characterize the physicochemical properties of your nanoformulation (particle size, zeta potential, and drug release profile) to ensure batch-to-batch consistency.

Q4: How does co-administration with piperine improve bioavailability?

A4: Piperine has been shown to enhance the bioavailability of various compounds through multiple mechanisms:[6][8]

• Inhibition of Cytochrome P450 (CYP) Enzymes: Piperine can inhibit CYP3A4 and other CYP isoforms in the liver and intestines, which are involved in the metabolism of many drugs and xenobiotics.

• Inhibition of P-glycoprotein (P-gp): Piperine can inhibit the efflux transporter P-gp, which pumps compounds back into the intestinal lumen, thereby increasing their net absorption.[9]

• Inhibition of Glucuronidation: Piperine may also inhibit UDP-glucuronosyltransferases (UGTs), the enzymes responsible for glucuronidation, a major metabolic pathway for isoflavones.[8]

Considerations for Piperine Co-administration:

• Dose and Timing: The dose of piperine and the timing of its administration relative to Orobol are critical for achieving a significant bioenhancing effect.

• Potential for Drug-Drug Interactions: Be aware that by inhibiting drug metabolizing enzymes, piperine can affect the pharmacokinetics of other co-administered therapeutic agents.

Section 2: Data Presentation on Bioavailability Enhancement Strategies

Due to the limited availability of direct in vivo oral bioavailability data for Orobol, the following tables summarize the pharmacokinetic data from studies on its precursor, genistein. These findings provide a strong rationale for applying similar strategies to enhance Orobol's bioavailability.

Table 1: Pharmacokinetic Parameters of Genistein Formulations in Rodents (Oral Administration)

Formulation	Animal Model	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Absolute Bioavailability (%)	Reference
Genistein Suspension	Rat	40	4.88	2	31.27	30.75	[10]
Genistein-loaded SLMs	Rat	N/A	1.20	N/A	7.49	N/A (1.91-fold increase vs. suspension)	[4]
Genistein-loaded SLNs	Rat	N/A	1.55	N/A	6.33	N/A (1.61-fold increase vs. suspension)	[4]
Genistein@MIL-100 NPs	Mouse	N/A	~12-fold increase vs. free genistein	N/A	62-fold increase vs. free genistein	N/A	[11]
Genistein (Free)	Rat	4	0.021 (Male) 0.022 (Female)	N/A	N/A	7 (Male) 15 (Female)	[2]
Genistein (from Soy Protein)	Mouse	N/A	N/A	N/A	N/A	<15 (aglycone) ~90 (total)	[12]

Abbreviations: SLMs (Solid Lipid Microparticles), SLNs (Solid Lipid Nanoparticles), NPs (Nanoparticles), Cmax (Maximum plasma concentration), Tmax (Time to reach Cmax), AUC (Area under the plasma concentration-time curve).

Table 2: Effect of Piperine Co-administration on the Pharmacokinetics of Other Compounds

Compound	Animal Model	Piperine Dose (mg/kg)	Fold Increase in Cmax	Fold Increase in AUC	Reference
Emodin (B1671224)	Rat	20	Significant Increase	Significant Increase	[8]
Amoxicillin	Rat	10 & 20	Dose-dependent increase	Dose-dependent increase	[6]
Cefotaxime	Rat	10 & 20	Dose-dependent increase	Dose-dependent increase	[6]

Section 3: Experimental Protocols

Protocol 3.1: In Vivo Oral Bioavailability Study in Rats

This protocol outlines a general procedure for assessing the oral bioavailability of Orobol in a rat model.

1. Animal Model:

• Species: Sprague-Dawley or Wistar rats (male, 8-10 weeks old).

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to standard chow and water.

• Acclimatization: Allow at least one week for acclimatization before the experiment.

• Fasting: Fast animals overnight (12-16 hours) before dosing, with free access to water.

2. Formulation Preparation:

• Orobol Suspension (Control): Suspend Orobol in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water.

• Orobol Nanoformulation: Prepare the Orobol-loaded nanoformulation (e.g., SLNs) according to your established protocol and disperse it in an appropriate aqueous vehicle.

• Orobol with Piperine: Co-administer Orobol (in suspension or nanoformulation) with a suspension of piperine.

3. Dosing:

• Administer the formulations orally via gavage at a specified dose (e.g., 20 mg/kg for Orobol and 20 mg/kg for piperine).

• For intravenous administration (to determine absolute bioavailability), dissolve Orobol in a suitable vehicle (e.g., a mixture of DMSO, PEG400, and saline) and administer via the tail vein at a lower dose (e.g., 5 mg/kg).

4. Blood Sampling:

• Collect blood samples (approximately 200 µL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Collect blood into heparinized tubes and centrifuge to separate the plasma.

• Store plasma samples at -80°C until analysis.

5. Sample Analysis:

• Analyze the concentration of Orobol in plasma samples using a validated HPLC or LC-MS/MS method (see Protocol 3.2).

6. Pharmacokinetic Analysis:

• Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life (t½) using appropriate software.

• Calculate the relative bioavailability of the enhanced formulations compared to the control suspension.

• Calculate the absolute bioavailability if an intravenous group was included.

Protocol 3.2: HPLC Method for Quantification of Orobol in Rat Plasma

This protocol provides a starting point for developing an HPLC method for Orobol quantification. Method optimization and validation are crucial.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or fluorescence detector.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) is a common starting point for flavonoid analysis.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV detection at a wavelength determined by the UV spectrum of Orobol (typically around 260 nm). Fluorescence detection can offer higher sensitivity if Orobol is fluorescent.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase and inject it into the HPLC system.

4. Method Validation:

• Validate the method for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.

Section 4: Signaling Pathways and Experimental Workflows

4.1 Signaling Pathways Modulated by Orobol

Orobol, being a flavonoid and a metabolite of genistein, is likely to modulate several key signaling pathways involved in cell proliferation, survival, and metabolism.

Wnt/β-catenin Signaling Pathway:

Flavonoids, including genistein, have been shown to inhibit the Wnt/β-catenin pathway, which is often aberrantly activated in cancers.[13] Orobol may exert its effects by influencing the phosphorylation status of key components like GSK-3β and β-catenin.

Caption: Putative inhibition of the Wnt/β-catenin pathway by Orobol.

PI3K/Akt/mTOR Signaling Pathway:

The PI3K/Akt/mTOR pathway is a critical regulator of cell growth and survival. Some studies suggest that isoflavones can inhibit this pathway at various points.[14] Orobol may inhibit the phosphorylation and activation of Akt and downstream effectors like mTOR.

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by Orobol.

4.2 Experimental Workflow

The following diagram illustrates a typical workflow for evaluating strategies to enhance the in vivo oral bioavailability of Orobol.

Caption: Workflow for assessing Orobol's in vivo oral bioavailability.

References

• 1. A Comprehensive Review of Genistein’s Effects in Preclinical Models of Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Absolute bioavailability of [14C] genistein in the rat; plasma pharmacokinetics of parent compound, genistein glucuronide and total radioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral bioavailability: issues and solutions via nanoformulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Absorption Study of Genistein Using Solid Lipid Microparticles and Nanoparticles: Control of Oral Bioavailability by Particle Sizes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improving in vivo oral bioavailability of a poorly soluble drug: a case study on polymeric versus lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Effect of piperine on the bioavailability and pharmacokinetics of emodin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro and in vivo evaluation of the effects of piperine on P-gp function and expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of oral bioavailability of genistein and genistin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Bioavailability and Pharmacokinetics of Genistein: Mechanistic Studies on its ADME - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]

Orobol Nanoparticle Formulation: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the successful formulation and application of Orobol nanoparticles.

Troubleshooting Guide

This section addresses common issues encountered during the experimental process, offering step-by-step solutions to overcome them.

Issue	Potential Cause(s)	Suggested Solution(s)
Inconsistent Particle Size	Improper mixing speed or time during formulation.	Ensure homogenizer or sonicator is set to the recommended speed and duration as per the protocol.
Fluctuation in temperature during synthesis.	Use a water bath to maintain a stable temperature throughout the formulation process.
Poor quality of reagents or solvents.	Use high-purity, unopened reagents and solvents. Filter all aqueous solutions before use.
Low Encapsulation Efficiency	Suboptimal drug-to-polymer ratio.	Optimize the ratio of Orobol to the polymer. A 1:5 or 1:10 ratio is a good starting point for optimization.
Rapid solvent evaporation.	Slow down the rate of solvent evaporation by adjusting the stirring speed or using a rotary evaporator with controlled vacuum.
Drug degradation during formulation.	Protect Orobol from light and heat during the entire process. Consider working under inert gas if Orobol is sensitive to oxidation.
Poor In Vitro Drug Release	Inappropriate dissolution medium.	Ensure the pH and composition of the release medium mimic the physiological environment of interest (e.g., pH 7.4 for plasma, pH 5.5 for endosomes).
Nanoparticle aggregation in the release medium.	Add a small amount of surfactant (e.g., 0.1% Tween 80) to the release medium to maintain nanoparticle dispersion.
High Polydispersity Index (PDI)	Inefficient homogenization.	Increase the homogenization time or speed. For very high PDI, consider using a combination of high-shear homogenization followed by probe sonication.
Presence of aggregates.	Filter the nanoparticle suspension through a 0.45 µm syringe filter to remove larger aggregates.
Unstable Nanoparticle Suspension	Inadequate surface charge.	Modify the nanoparticle surface with a charged polymer or surfactant to increase the zeta potential and enhance electrostatic repulsion.
Incorrect storage conditions.	Store the nanoparticle suspension at the recommended temperature (typically 4°C) and protect from light. Avoid freezing unless a cryoprotectant is used.

Frequently Asked Questions (FAQs)

1. What is the proposed mechanism of action for Orobol delivered via nanoparticles?

Orobol is a known isoflavone (B191592) that has been shown to interact with several intracellular signaling pathways. The primary proposed mechanism is the inhibition of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer and inflammatory diseases. Nanoparticle-mediated delivery enhances the bioavailability and intracellular concentration of Orobol, leading to more potent and sustained pathway inhibition.

2. What are the recommended storage conditions for the Orobol nanoparticle formulation?

For short-term storage (up to one week), the nanoparticle suspension should be stored at 4°C in a light-protected container. For long-term storage, it is recommended to lyophilize the nanoparticles with a suitable cryoprotectant (e.g., 5% w/v trehalose) and store the powder at -20°C.

3. How can I confirm the successful encapsulation of Orobol within the nanoparticles?

The encapsulation efficiency can be determined indirectly. First, separate the nanoparticles from the aqueous medium containing unencapsulated Orobol by centrifugation (e.g., 15,000 x g for 30 minutes). Then, quantify the amount of free Orobol in the supernatant using a validated analytical method such as UV-Vis spectrophotometry or HPLC. The encapsulation efficiency is calculated as: ((Total Orobol - Free Orobol) / Total Orobol) x 100%.

4. What are the critical quality attributes to assess for Orobol nanoparticles?

The critical quality attributes (CQAs) for Orobol nanoparticles include:

• Particle Size and Polydispersity Index (PDI): Determines the in vivo biodistribution and cellular uptake.

• Zeta Potential: Indicates the stability of the nanoparticle suspension.

• Encapsulation Efficiency and Drug Loading: Defines the therapeutic payload of the nanoparticles.

• In Vitro Drug Release Profile: Predicts the in vivo drug release kinetics.

Quantitative Data Summary

The following tables summarize typical quantitative data for Orobol nanoparticle formulations.

Table 1: Physicochemical Properties of Orobol Nanoparticles

Parameter	Target Value	Acceptable Range
Mean Particle Size (nm)	150	120 - 180
Polydispersity Index (PDI)	< 0.2	< 0.3
Zeta Potential (mV)	< -20	< -15
Encapsulation Efficiency (%)	> 80	> 70
Drug Loading (%)	5	3 - 7

Table 2: In Vitro Release Profile of Orobol from Nanoparticles

Time (hours)	Cumulative Release (%) at pH 7.4	Cumulative Release (%) at pH 5.5
2	10 ± 2	18 ± 3
6	25 ± 4	40 ± 5
12	45 ± 5	65 ± 6
24	68 ± 6	85 ± 7
48	85 ± 7	95 ± 8

Experimental Protocols

1. Orobol Nanoparticle Formulation (Oil-in-Water Emulsion Solvent Evaporation)

• Dissolve 50 mg of PLGA and 5 mg of Orobol in 2 mL of an organic solvent mixture (e.g., dichloromethane (B109758) and acetone, 1:1 v/v).

• Prepare a 10 mL aqueous solution containing a surfactant (e.g., 1% w/v polyvinyl alcohol - PVA).

• Add the organic phase to the aqueous phase dropwise while homogenizing at 10,000 rpm for 5 minutes to form a primary emulsion.

• Further sonicate the emulsion using a probe sonicator for 3 minutes (40% amplitude, 30-second pulses) on an ice bath.

• Stir the resulting nanoemulsion at room temperature for 4 hours to allow for solvent evaporation.

• Collect the nanoparticles by ultracentrifugation at 15,000 x g for 30 minutes.

• Wash the nanoparticle pellet twice with deionized water to remove excess PVA and unencapsulated Orobol.

• Resuspend the final nanoparticle pellet in a suitable buffer or deionized water for further analysis.

2. Particle Size and Zeta Potential Measurement

• Dilute the Orobol nanoparticle suspension (e.g., 1:100) in deionized water.

• Vortex the diluted sample for 30 seconds to ensure homogeneity.

• Analyze the sample using a Dynamic Light Scattering (DLS) instrument to determine the mean particle size and PDI.

• For zeta potential measurement, dilute the sample in 10 mM NaCl solution.

• Analyze the sample using the same instrument equipped with an electrode for electrophoretic mobility measurement.

Visualizations

Caption: Proposed signaling pathway inhibition by Orobol nanoparticles.

Caption: Experimental workflow for Orobol nanoparticle formulation and evaluation.

Technical Support Center: Lipid-Based Carriers for Orobol Administration

This technical support center is designed for researchers, scientists, and drug development professionals working with lipid-based carriers for Orobol administration. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during formulation, characterization, and in vitro studies.

Frequently Asked Questions (FAQs)

Q1: Why is Orobol a challenging compound to formulate for effective administration?

A1: Orobol, a major isoflavone (B191592) metabolite of genistein, presents significant formulation challenges primarily due to its low aqueous solubility and physicochemical instability.[1][2] These properties can lead to poor dissolution, low absorption, and limited bioavailability, whether for oral or topical administration.[1][2]

Q2: What are the most common lipid-based carriers for Orobol and other poorly soluble isoflavones?

A2: The most commonly investigated lipid-based carriers for improving the delivery of poorly soluble compounds like Orobol include:

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from solid lipids. They are effective at protecting encapsulated compounds from degradation.[1][3]

• Nanostructured Lipid Carriers (NLCs): Considered a second generation of lipid nanoparticles, NLCs are composed of a blend of solid and liquid lipids. This creates a less-ordered lipid matrix, which can improve drug loading capacity and reduce drug expulsion during storage compared to SLNs.[1][4][5]

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions in the gastrointestinal tract.[6][7][8] They are particularly useful for enhancing the oral bioavailability of lipophilic drugs.[6][7][8][9]

Q3: What are the key quality attributes to monitor when developing an Orobol lipid-based formulation?

A3: The critical quality attributes (CQAs) for lipid-based carriers include:

• Particle Size and Polydispersity Index (PDI): These affect the stability, in vivo fate, and absorption of the carrier. A narrow PDI is desirable for a homogenous formulation.[1]

• Zeta Potential: This is an indicator of the surface charge of the nanoparticles and predicts their physical stability in suspension. Higher absolute zeta potential values generally indicate better stability against aggregation.[4]

• Entrapment Efficiency (EE%) and Drug Loading (DL%): EE% refers to the percentage of the initial drug that is successfully encapsulated in the carrier, while DL% is the percentage of the drug relative to the total weight of the carrier. High EE% and DL% are crucial for an efficient drug delivery system.[1][5]

• In Vitro Release Profile: This determines how the encapsulated Orobol is released from the carrier over time in simulated physiological fluids.[4]

• Stability: The formulation must be stable during storage, with no significant changes in particle size, zeta potential, or drug content.[1][2]

Troubleshooting Guides

Issue 1: Low Entrapment Efficiency (EE%) or Drug Loading (DL%)

Potential Cause	Troubleshooting Steps
Poor solubility of Orobol in the lipid matrix.	1. Screen different lipids: Test the solubility of Orobol in a variety of solid and liquid lipids to find the most suitable matrix. For instance, the solubility of Orobol is significantly higher in Capmul MCM EP (an oil) and Transcutol (a surfactant) compared to water.[2] 2. Increase liquid lipid content in NLCs: The presence of liquid lipids in NLCs creates imperfections in the crystal lattice, providing more space for drug molecules and increasing solubility.[4][5] 3. Optimize drug-to-lipid ratio: Systematically vary the concentration of Orobol relative to the total lipid amount to find the optimal loading capacity without causing drug crystallization.
Drug partitioning into the external aqueous phase during preparation.	1. Optimize surfactant concentration: The type and concentration of surfactant are critical for stabilizing the lipid-water interface and preventing drug leakage.[10] 2. Modify the preparation method: For temperature-sensitive drugs or to minimize partitioning, consider using the cold homogenization technique instead of hot homogenization.[11] 3. For hydrophilic drugs, consider a double emulsion method: This technique can help to better encapsulate water-soluble compounds within the lipid matrix.[12]
Drug expulsion during storage.	1. Use NLCs instead of SLNs: The less-ordered structure of NLCs is known to reduce drug expulsion over time compared to the highly crystalline matrix of SLNs.[1][4] 2. Check for lipid polymorphism: Changes in the crystalline structure of the lipid over time can lead to drug expulsion. Use techniques like Differential Scanning Calorimetry (DSC) to assess the polymorphic state of the lipid in your formulation.[5]

Issue 2: Particle Aggregation and Formulation Instability

Potential Cause	Troubleshooting Steps
Insufficient surface charge (low zeta potential).	1. Optimize surfactant/emulsifier: Select a surfactant that imparts a higher surface charge to the nanoparticles. A combination of surfactants can sometimes be more effective.[10] 2. Adjust the pH of the aqueous phase: For ionizable lipids or drugs, the pH of the medium can significantly influence surface charge.
High concentration of nanoparticles.	1. Dilute the formulation: While this may not be suitable for the final product, it can help identify if aggregation is concentration-dependent. 2. Add a steric stabilizer: Incorporating a polymer like PEG onto the surface of the nanoparticles can provide steric hindrance and prevent aggregation, especially in biological fluids.[13]
Incompatibility of formulation components.	1. Screen excipients for compatibility: Ensure all lipids, surfactants, and other excipients are compatible with each other and with Orobol. 2. Simplify the formulation: If possible, reduce the number of components to minimize potential interactions.
Instability in GI fluids (for oral formulations).	1. Use protective coatings: Coating the nanoparticles with polymers like chitosan (B1678972) can protect them from the harsh acidic and enzymatic environment of the stomach and improve mucoadhesion.[14] 2. Evaluate stability in simulated gastric and intestinal fluids: Test the formulation's stability at different pH values (e.g., pH 1.2 and 6.8) to predict its in vivo behavior.[13][15]

Issue 3: Poor In Vitro Performance (e.g., burst release, incomplete release)

Potential Cause	Troubleshooting Steps
Drug adsorbed on the nanoparticle surface.	1. Optimize the homogenization/sonication process: Insufficient energy during preparation can lead to incomplete encapsulation. 2. Wash the nanoparticle suspension: Use techniques like centrifugation or dialysis to remove any unencapsulated, surface-adsorbed drug.
High ratio of liquid lipid in NLCs.	1. Adjust the solid-to-liquid lipid ratio: A higher proportion of liquid lipid can sometimes lead to a faster release rate. Systematically vary this ratio to achieve the desired release profile.[4]
Inappropriate in vitro release test method.	1. Ensure sink conditions: The concentration of the released drug in the receptor medium should not exceed 10-15% of its saturation solubility to ensure accurate release data. 2. Use an appropriate separation technique: Methods like dialysis bags or centrifugal filter devices are needed to separate the nanoparticles from the release medium for analysis.
Drug precipitation in SEDDS upon dilution.	1. Incorporate a precipitation inhibitor: Adding polymers like HPMC to a SEDDS formulation can create a supersaturated state and prevent the drug from precipitating out upon dilution in aqueous media. 2. Optimize the oil/surfactant/co-surfactant ratio: Construct a pseudo-ternary phase diagram to identify the optimal ratios that result in a stable nanoemulsion with a small droplet size upon dilution.[7]

Quantitative Data Summary

The following tables provide representative data for lipid-based carriers. Table 1 includes specific data for topical Orobol formulations, while Table 2 provides data for oral formulations of other poorly soluble drugs as a reference, due to the limited availability of public data on oral Orobol lipid carriers.

Table 1: Physicochemical Properties of Orobol-Loaded Lipid Nanoparticles (Topical Formulation) [1][2]

Formulation ID	Carrier Type	Solid Lipid	Liquid Lipid	Mean Particle Size (nm)	PDI	Entrapment Efficiency (%)	Drug Content (mg/g)
F1	SLN	Cocoa Butter	-	133.4 ± 3.4	0.28 ± 0.02	89.2 ± 1.1	8.9 ± 0.1
F2	NLC	Cocoa Butter	Capmul MCM EP	246.3 ± 11.2	0.35 ± 0.03	91.5 ± 0.5	9.2 ± 0.1
F3	SLN	Shea Butter	-	165.1 ± 7.9	0.25 ± 0.01	90.7 ± 0.9	9.1 ± 0.1
F4	NLC	Shea Butter	Capmul MCM EP	498.1 ± 25.4	0.41 ± 0.02	93.2 ± 0.8	9.3 ± 0.1

Table 2: Representative Physicochemical Properties of Lipid-Based Carriers for Oral Administration of Poorly Soluble Drugs

Drug	Carrier Type	Solid Lipid	Liquid Lipid	Mean Particle Size (nm)	PDI	Zeta Potential (mV)	Entrapment Efficiency (%)	Reference
Raloxifene HCl	NLC	Glyceryl Monostearate	Capmul MCM C8	32.50 ± 5.12	<0.3	-12.8 ± 3.2	~85%	[4]
Curcumin	NLC	Glyceryl Monostearate	Oleic Acid	~150	<0.3	-30.5	>90%	[16]
Amphotericin B	SEDDS	-	Glyceryl Monooleate	Not specified	Not specified	Not specified	Not applicable	[15]

Experimental Protocols

Protocol 1: Preparation of Orobol-Loaded NLCs by Hot Homogenization followed by Sonication (for Topical Administration)

This protocol is adapted from the study by Park et al. (2020).[1][2]

• Preparation of the Lipid Phase:

  • Melt the solid lipid (e.g., Shea Butter) and liquid lipid (e.g., Capmul MCM EP) at a temperature 5-10°C above the melting point of the solid lipid.

  • Add Orobol to the molten lipid mixture and stir until a clear, homogenous solution is obtained.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant (e.g., Transcutol) in double-distilled water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., 10,000 rpm for 10 minutes) to form a coarse oil-in-water pre-emulsion.

• Homogenization and Nanoparticle Formation:

  • Subject the hot pre-emulsion to high-pressure homogenization or probe sonication to reduce the droplet size to the nanometer range.

  • Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form NLCs.

Protocol 2: Preparation of NLCs by Solvent Diffusion Method (for Oral Administration)

This is a general protocol adaptable for Orobol, based on the method for Raloxifene HCl.[4]

• Preparation of the Organic Phase:

  • Dissolve the solid lipid (e.g., Glyceryl Monostearate), liquid lipid (e.g., Capmul MCM C8), and Orobol in a water-miscible organic solvent (e.g., ethanol, acetone).

• Preparation of the Aqueous Phase:

  • Dissolve the stabilizer/surfactant (e.g., Poloxamer 188) in purified water.

• Formation of Nanoparticles:

  • Inject the organic phase into the aqueous phase under constant stirring.

  • The rapid diffusion of the organic solvent into the aqueous phase causes the precipitation of the lipids, forming NLCs.

• Solvent Removal:

  • Remove the organic solvent from the dispersion by stirring at room temperature overnight or using a rotary evaporator under reduced pressure.

Visualizations: Signaling Pathways and Experimental Workflow

Signaling Pathways Modulated by Orobol

Orobol, like other isoflavones, is known to modulate several key signaling pathways involved in inflammation and cell proliferation, which are relevant to its therapeutic effects.

Caption: Orobol's potential mechanisms of action via inhibition of key signaling pathways.

Experimental Workflow for NLC Formulation and Characterization

This diagram outlines the typical steps involved in the formulation and characterization of Nanostructured Lipid Carriers (NLCs).

Caption: General workflow for the preparation and evaluation of Orobol-loaded NLCs.

References

• 1. Lipid Nanoparticles for Enhancing the Physicochemical Stability and Topical Skin Delivery of Orobol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Solid Lipid Nanoparticles and Nanostructured Lipid Carriers: Structure, Preparation and Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanostructured lipid carriers for oral bioavailability enhancement of raloxifene: Design and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanostructured lipid carriers: versatile oral delivery vehicle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Self-emulsifying Drug Delivery System Improve Oral Bioavailability: Role of Excipients and Physico-chemical Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Comprehensive Review on Solid Lipid Nanoparticles as a Carrier for Oral Absorption of Phyto-Bioactives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solid Lipid Nanoparticles (SLN) for Oral Drug Delivery: An Overview [gavinpublishers.com]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. azonano.com [azonano.com]
• 14. An Overview of Nanostructured Lipid Carriers and its Application in Drug Delivery through Different Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Oral bioavailability and stability study of a self-emulsifying drug delivery system (SEDDS) of amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. omicsonline.org [omicsonline.org]

Technical Support Center: Optimizing Orobol Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Orobol in cell-based assays. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration range for Orobol in cell-based assays?

A1: The optimal concentration for Orobol is highly dependent on the cell type and the biological process being investigated. Based on published studies, a typical starting range is between 1 µM and 50 µM. For instance, a potent anti-photoaging effect was observed at 1 µM in human keratinocytes, while concentrations around 20 µM were effective for inhibiting adipogenesis in 3T3-L1 cells.[1][2] It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific experimental model.[3]

Q2: How can I determine if the Orobol concentration I'm using is cytotoxic?

A2: Cytotoxicity can be a confounding factor, making it essential to assess cell viability across your chosen concentration range. Standard cell viability assays like MTT, MTS, or resazurin (B115843) are recommended.[4] These assays measure metabolic activity, which is an indicator of cell health.[5] For example, one study noted that Orobol did not exhibit cytotoxicity in 3T3-L1 preadipocytes at concentrations up to 40 μM.[1][6] Always include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity to ensure the validity of your results.[3][5]

Q3: I'm having trouble dissolving Orobol in my aqueous culture medium. What should I do?

A3: Poor aqueous solubility is a common challenge with isoflavones like Orobol.[7][8] The standard practice is to first prepare a concentrated stock solution in a water-miscible organic solvent, such as dimethyl sulfoxide (B87167) (DMSO).[9] When preparing your final working concentrations, add the stock solution dropwise to the aqueous buffer while vortexing to ensure rapid mixing and prevent the compound from precipitating.[9] It is critical to keep the final concentration of the organic solvent in the culture medium below a toxic threshold, which is typically less than 0.1% for DMSO.[3]

Q4: My results with Orobol are inconsistent between experiments. What could be the cause?

A4: Inconsistent results can stem from several factors. Key areas to investigate include reagent variability, procedural inconsistencies, and compound stability.[10][11] Ensure you are using the same lot of reagents across experiments whenever possible and standardize all pipetting, incubation, and washing steps.[12] Aliquoting reagents can minimize freeze-thaw cycles that may degrade components.[10] Additionally, verify the stability of Orobol in your culture media over the course of your experiment.

Q5: What are the known off-target effects of Orobol, and how can I test for them?

A5: Off-target effects are unintended interactions that can lead to misinterpretation of data.[11][13] While Orobol is known to target kinases like Casein Kinase 1 epsilon (CK1ε) and Phosphatidylinositol 4-kinase (PI4K), it may also modulate other signaling pathways.[6][14] To identify potential off-target effects, you can investigate key signaling pathways known to be affected by flavonoids, such as MAPK/ERK and NF-κB.[3][15][16] Techniques like Western blotting to check the phosphorylation status of key pathway proteins (e.g., p-ERK, p-p65) or broader kinase profiling can help validate whether an observed phenotype is due to an off-target interaction.[3][11]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Cell Death or Low Viability	Orobol concentration is too high, leading to cytotoxicity.	Perform a dose-response curve using a cell viability assay (e.g., MTT) to identify the optimal non-toxic concentration range for your cell line.[3]
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in your culture medium is below the toxic threshold (typically <0.1% for DMSO) and run a solvent-only control.[3]
Compound Precipitates in Medium	Poor aqueous solubility of Orobol.	Prepare a high-concentration stock in DMSO. Add the stock solution dropwise to the culture medium while vortexing vigorously. Consider a stepwise dilution.[9]
The solution was supersaturated and thermodynamically unstable.	Ensure the final concentration does not exceed Orobol's solubility limit in the final medium. Prepare fresh dilutions for each experiment.[9]
Weak or No Biological Effect	Orobol concentration is too low.	Increase the concentration of Orobol based on your initial dose-response curve. Refer to published effective concentrations for similar cell types.[12][17]
Degraded or inactive compound.	Use a fresh stock of Orobol. Verify the quality and purity of the compound.
Insufficient incubation time.	Optimize incubation times; some effects may require longer exposure to the compound.[12]
High Background Signal in Assay	Non-specific binding of detection reagents.	Optimize blocking buffers and increase the stringency of wash steps (longer duration or more frequent washes).[12]
Contaminated buffers or reagents.	Prepare fresh buffers and reagents for each experiment.

Quantitative Data Summary

Table 1: Reported Effective Concentrations of Orobol in Cell-Based Assays

Cell Line	Assay Type	Effective Concentration	Observed Effect	Citation
3T3-L1 Pre-adipocytes	Adipogenesis Inhibition (Oil Red O Staining)	20 µM	Significant inhibition of lipid accumulation	[1]
3T3-L1 Pre-adipocytes	Cytotoxicity (Cell Viability Assay)	Up to 40 µM	No significant cytotoxicity observed	[1][6]
Human Keratinocytes (HaCaTs)	Anti-photoaging (MMP-1 Expression)	1 µM	Potent suppression of UV-induced MMP-1	[2]
Human Keratinocytes (HaCaTs)	Anti-inflammation (IL-6, IL-1α levels)	50 - 100 µM	Decrease in P. acnes-induced inflammation	[15]

Table 2: IC₅₀ Values of Orobol for Target Kinases

Target Kinase	Assay Type	IC₅₀ Value	Citation
Casein Kinase 1 epsilon (CK1ε)	In vitro Kinase Assay	0.49 µM	[1][18]

Experimental Protocols

Protocol 1: Determining Optimal Orobol Concentration via MTT Assay

This protocol determines the cytotoxic concentration range of Orobol to identify appropriate concentrations for functional assays. The MTT assay measures the metabolic activity of cells, which reflects their viability.[5]

Materials:

• Target cells (e.g., 3T3-L1, HaCaT)

• 96-well cell culture plates

• Complete culture medium

• Orobol stock solution (e.g., 20 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan (B1609692) dissolution)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Orobol in culture medium from your stock solution to achieve a range of final concentrations (e.g., 0.1, 1, 10, 20, 40, 50, 100 µM). The final DMSO concentration should not exceed 0.1%.

• Remove the old medium and add 100 µL of the medium containing the different Orobol concentrations to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well. Gently shake the plate for 10 minutes to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control after subtracting the blank absorbance. Plot cell viability against Orobol concentration to determine the non-toxic range.

Protocol 2: Western Blot Analysis of Signaling Pathway Modulation

This protocol assesses how Orobol affects the phosphorylation of key proteins in a signaling pathway, such as the MAPK/ERK pathway.

Materials:

• Target cells

• 6-well cell culture plates

• Orobol stock solution

• Stimulant (e.g., EGF or PMA for ERK activation)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-total-ERK, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL substrate

• Imaging system

Methodology:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with a non-toxic concentration of Orobol for various time points (e.g., 0, 15, 30, 60 minutes). Include a positive control (stimulant only) and a vehicle control.

• Cell Lysis: Wash cells twice with ice-cold PBS and lyse with 100-150 µL of RIPA buffer per well. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody (e.g., anti-p-ERK) overnight at 4°C.

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Add ECL substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify band intensities. Normalize the phosphorylated protein signal to the total protein signal or a housekeeping protein like β-actin. Compare the levels across treatment groups to determine Orobol's effect.[19]

Visualizations

Workflow for optimizing Orobol concentration.

Potential signaling pathways modulated by Orobol.

Troubleshooting decision tree for Orobol assays.

References

• 1. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Solving Solubilization: Overcoming Challenges in the Formulation Development of Oral Solid Dosage Forms - Lubrizol [lubrizol.com]
• 8. pharmtech.com [pharmtech.com]
• 9. benchchem.com [benchchem.com]
• 10. Troubleshooting Common ELISA Kit Problems: A Lab Technician's Guide [synapse.patsnap.com]
• 11. benchchem.com [benchchem.com]
• 12. protocolsandsolutions.com [protocolsandsolutions.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. Enhancement of sensitivity to cisplatin by orobol is associated with increased mitochondrial cytochrome c release in human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Which concentrations are optimal for in vitro testing? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Orobol HPLC Quantification

Welcome to the technical support center for Orobol HPLC quantification. This guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the HPLC analysis of Orobol.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for Orobol quantification?

A1: A common starting point for the analysis of isoflavones like Orobol is reversed-phase HPLC. A typical setup includes a C18 column, a mobile phase consisting of a mixture of acidified water and an organic solvent like acetonitrile (B52724) or methanol, and UV detection.

Q2: At what wavelength should I detect Orobol?

A2: Isoflavones generally exhibit strong UV absorbance. For Orobol, a photodiode array (PDA) detector is recommended to monitor the full UV spectrum. A common detection wavelength for initial screening is around 262 nm, which is often near the absorbance maximum for many isoflavones.[1] It is advisable to determine the optimal wavelength from the UV spectrum of an Orobol standard.

Q3: How can I improve the peak shape of my Orobol standard?

A3: Poor peak shape, particularly tailing, is a common issue in isoflavone (B191592) analysis due to the interaction of the phenolic hydroxyl groups with residual silanols on the silica-based column packing.[1] To improve peak shape, consider the following:

• Mobile Phase pH: Acidifying the mobile phase (e.g., with 0.1% formic acid or acetic acid) can suppress the ionization of both the silanol (B1196071) groups and the phenolic hydroxyls on Orobol, leading to sharper, more symmetrical peaks.

• Column Choice: Using a modern, end-capped C18 column can significantly reduce peak tailing by minimizing the number of accessible free silanol groups.

• Temperature: Increasing the column temperature (e.g., to 30-40°C) can improve peak shape by reducing mobile phase viscosity and enhancing mass transfer kinetics. However, be mindful of the thermal stability of Orobol.[1]

Q4: What should I do if I observe extraneous peaks in my chromatogram?

A4: Extraneous peaks, often called "ghost peaks," can arise from several sources. To troubleshoot, systematically investigate the following:

• Blank Injections: Inject a blank solvent (ideally your mobile phase) to see if the peaks persist. If they do, the contamination may be in your mobile phase or the HPLC system itself.

• Sample Preparation: Ensure that all glassware and solvents used for sample preparation are clean.

• Carryover: If the ghost peak appears after injecting a concentrated sample, it may be due to carryover from the injector. Implement a robust needle wash protocol with a strong solvent.

Troubleshooting Guides

This section provides detailed troubleshooting guides for common issues encountered during Orobol HPLC quantification.

Peak Shape Problems: Tailing, Fronting, and Splitting

Poor peak shape can significantly impact the accuracy and precision of quantification. The following table summarizes common peak shape problems, their potential causes, and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Peak Tailing	- Secondary interactions with silanol groups- Column overload- Inappropriate mobile phase pH- Column contamination or degradation	- Acidify the mobile phase (e.g., 0.1% formic acid)- Use an end-capped C18 column- Reduce sample concentration or injection volume- Clean or replace the column
Peak Fronting	- Column overload- Sample solvent stronger than mobile phase- Column collapse	- Dilute the sample- Dissolve the sample in the initial mobile phase- Replace the column if it has been subjected to high pressure or incompatible pH
Split Peaks	- Co-elution with an interfering compound- Sample solvent/mobile phase mismatch- Column void or blocked frit	- Adjust mobile phase composition or gradient to improve resolution- Dissolve sample in the initial mobile phase- Reverse-flush the column or replace it

• Prepare a Neutral Marker Standard: Dissolve a neutral compound, such as toluene, in your mobile phase.

• Injection: Inject the neutral marker standard using your current HPLC method.

• Analysis:

  • If the neutral marker peak also tails, the issue is likely a physical problem with the system (e.g., column void, excessive extra-column volume).

  • If the neutral marker peak is symmetrical but the Orobol peak tails, the problem is likely chemical in nature, related to secondary interactions.[1]

Troubleshooting Logic for Peak Tailing

Caption: A workflow for diagnosing the cause of peak tailing in Orobol HPLC analysis.

Baseline Noise and Drift

An unstable baseline can interfere with peak integration and reduce the sensitivity of the analysis.

Problem	Potential Causes	Recommended Solutions
High Baseline Noise	- Contaminated mobile phase or solvents- Air bubbles in the system- Detector lamp nearing the end of its life- Pump pulsations	- Use high-purity HPLC-grade solvents- Degas the mobile phase thoroughly- Replace the detector lamp- Purge the pump and check for leaks
Baseline Drift	- Inadequate column equilibration- Temperature fluctuations- Mobile phase composition changing over time	- Equilibrate the column for a sufficient time with the mobile phase- Use a column oven to maintain a stable temperature- Prepare fresh mobile phase daily

• Prepare Fresh Mobile Phase: Use HPLC-grade solvents and reagents. Filter the mobile phase through a 0.45 µm filter.

• System Flush: Flush the entire HPLC system, including the pump and detector, with the fresh mobile phase.

• Monitor Baseline: Run the mobile phase through the system without an injection and monitor the baseline for at least 30 minutes. A stable baseline indicates that the previous mobile phase may have been contaminated or improperly prepared.

Troubleshooting Workflow for Baseline Instability

Caption: A systematic approach to troubleshooting baseline noise and drift in HPLC.

System Pressure Issues

Abnormal system pressure can indicate a blockage or a leak in the HPLC system.

Problem	Potential Causes	Recommended Solutions
High Backpressure	- Blockage in the column, tubing, or frits- Precipitated buffer in the mobile phase- High mobile phase viscosity	- Systematically disconnect components to locate the blockage- Filter mobile phase and samples- Ensure buffer solubility in the organic modifier
Low Backpressure	- Leak in the system (fittings, pump seals, injector)- Incorrect flow rate setting	- Check all fittings for tightness- Inspect pump seals for wear- Verify the pump is delivering the set flow rate
Pressure Fluctuations	- Air bubbles in the pump- Faulty check valves- Leaks on the low-pressure side	- Degas the mobile phase and purge the pump- Clean or replace check valves- Inspect all tubing and connections from the solvent reservoir to the pump

• Start at the Detector: Disconnect the tubing from the detector inlet and measure the pressure.

• Move Upstream: Systematically disconnect the tubing at the column outlet, then the column inlet, and so on, moving towards the pump.

• Identify Pressure Drop: A significant drop in pressure after disconnecting a component indicates that the blockage is located in that component or the tubing immediately preceding it.

Logical Flow for Diagnosing HPLC Pressure Problems

Caption: A decision tree for troubleshooting common HPLC system pressure issues.

Sample Carryover

Sample carryover from a previous injection can lead to inaccurate quantification, especially for low-concentration samples.

Problem	Potential Causes	Recommended Solutions
Ghost peaks corresponding to Orobol in blank injections	- Inadequate autosampler needle wash- Adsorption of Orobol onto injector components- Contaminated sample vials or caps (B75204)	- Optimize the needle wash protocol with a strong, appropriate solvent- Use a wash solvent in which Orobol is highly soluble- Ensure vials and caps are clean and do not leach contaminants

• High-Concentration Injection: Inject a high-concentration standard of Orobol.

• Blank Injections: Immediately following the high-concentration standard, inject one or more blank samples (mobile phase or a clean solvent).

• Quantify Carryover: Analyze the chromatograms of the blank injections for any peaks at the retention time of Orobol. The peak area in the first blank injection relative to the standard injection provides a measure of the carryover percentage.

Workflow for Minimizing Sample Carryover

References

• 1. benchchem.com [benchchem.com]

preventing Orobol degradation during experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information to prevent the degradation of Orobol during experiments. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to ensure the stability and integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Orobol and why is its stability a concern?

Orobol is a naturally occurring isoflavone (B191592), a class of organic compounds known for their potential biological activities. Like many phenolic compounds, Orobol is susceptible to degradation under various experimental conditions, which can lead to a loss of its biological activity and the formation of unknown byproducts that may interfere with your results. Factors that can influence its stability include pH, temperature, light, and the presence of oxidizing agents.

Q2: What are the optimal storage conditions for Orobol?

To ensure the long-term stability of Orobol, it is recommended to store it under the following conditions:

• Solid Form: Store at -20°C, protected from light and moisture.

• Stock Solutions: Prepare concentrated stock solutions in a suitable anhydrous solvent such as DMSO. Aliquot into small, single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C, protected from light.

Q3: How should I prepare working solutions of Orobol?

When preparing working solutions for your experiments, consider the following to minimize degradation:

• Solvent Choice: Use high-purity, anhydrous solvents. Dimethyl sulfoxide (B87167) (DMSO) is a common choice for creating stock solutions due to its good solvating power for isoflavones.

• Fresh Preparation: Ideally, prepare fresh working solutions from your frozen stock for each experiment.

• pH of Aqueous Solutions: If preparing aqueous solutions, be mindful of the pH. Isoflavones are generally more stable in neutral to slightly acidic conditions. Alkaline conditions can promote degradation.

• Light Protection: Protect all solutions containing Orobol from direct light exposure by using amber vials or by wrapping containers in aluminum foil.

Q4: I am observing lower than expected activity of Orobol in my cell-based assays. Could this be due to degradation?

Yes, a loss of potency is a strong indicator of compound degradation. If Orobol degrades in your cell culture medium over the course of the experiment, the effective concentration of the active compound will decrease, leading to reduced biological effects. It is crucial to assess the stability of Orobol under your specific experimental conditions.

Troubleshooting Guides

Issue 1: Suspected Degradation of Orobol in Solution

• Observation: Inconsistent experimental results, loss of biological activity over time, or visible changes in the solution (e.g., color change).

• Possible Causes:

  • pH Instability: The pH of the solution may be too high (alkaline), accelerating degradation.

  • Oxidation: Exposure to oxygen in the air can lead to oxidative degradation.

  • Photodegradation: Exposure to light, especially UV light, can break down the molecule.

  • Thermal Degradation: Elevated temperatures can increase the rate of degradation.

• Solutions:

  • pH Control: Buffer your solutions to a neutral or slightly acidic pH (pH 6-7.5). Avoid highly alkaline conditions.

  • Minimize Oxygen Exposure: Use degassed solvents for solution preparation. For long-term experiments, consider working under an inert atmosphere (e.g., nitrogen or argon).

  • Light Protection: Always store and handle Orobol solutions in light-protecting containers.

  • Temperature Control: Prepare and store solutions at the recommended low temperatures. For experiments requiring incubation at higher temperatures (e.g., 37°C), minimize the incubation time as much as possible and consider the stability of Orobol at that temperature.

Issue 2: Inconsistent Results in Cell Culture Experiments

• Observation: High variability between replicate wells or experiments.

• Possible Causes:

  • Degradation in Media: Orobol may be unstable in the complex environment of cell culture media over the duration of the experiment.

  • Interaction with Media Components: Components in the media or serum may react with and degrade Orobol.

• Solutions:

  • Stability Test in Media: Perform a preliminary experiment to determine the stability of Orobol in your specific cell culture medium over the time course of your assay. This can be done by incubating Orobol in the medium at 37°C and analyzing its concentration at different time points using methods like HPLC.

  • Fresh Media Preparation: Add Orobol to the cell culture medium immediately before treating the cells.

  • Serum Considerations: If using serum, be aware that it contains enzymes that could potentially metabolize Orobol. Consider using heat-inactivated serum or a serum-free medium if you suspect enzymatic degradation.

Quantitative Data on Isoflavone Stability

Table 1: Thermal Degradation of Isoflavones

Isoflavone	Temperature (°C)	pH	Half-life (min)	Degradation Kinetics
Genistin	100	-	144 - 169	First-Order
Daidzin	100	-	139 - 176	First-Order
Genistin	150	-	15.7 - 54.7	First-Order
Daidzin	150	-	36.0 - 90.7	First-Order
Genistein (B1671435)	70-90	9	-	Apparent First-Order
Daidzein (B1669772)	70-90	9	-	Apparent First-Order
Various Aglycones	150	3.1	-	Sigmoidal/First-Order

Data adapted from studies on the thermal degradation of isoflavones.[1][2][3][4]

Table 2: Effect of pH and Light on Isoflavone Degradation in Aqueous Solutions

Isoflavone	Condition	Observation
Genistein, Daidzein	pH 7 vs. pH 9 (at 120°C)	Degradation observed at both pH values, with a more rapid decrease in antioxidant activity at pH 9 for genistein.[2][3]
Daidzein, Formononetin	pH 7, simulated sunlight	Half-lives of 10 and 4.6 hours, respectively, primarily due to direct photolysis.[5][6]
Genistein, Biochanin A	Environmentally realistic pH	Slow direct photolysis, but degradation is enhanced in the presence of natural organic matter.[5][6]
Various Aglycones	pH 3.1 vs. pH 5.6 & 7.0 (at 150°C)	Degradation was most prominent at pH 3.1, with virtually no decay observed at pH 5.6 and 7.0.[7]

Experimental Protocols

Protocol 1: General Workflow for Cell-Based Assays with Orobol

This protocol outlines a general workflow to minimize Orobol degradation during a typical cell-based assay.

General experimental workflow for using Orobol in cell-based assays.

Protocol 2: Stability Assessment of Orobol in Cell Culture Medium

This protocol describes a method to evaluate the stability of Orobol under your specific experimental conditions.

• Prepare Orobol-Spiked Medium: Prepare your complete cell culture medium (including serum, if applicable) and spike it with Orobol to the final concentration used in your experiments.

• Incubation: Aliquot the Orobol-containing medium into sterile, light-protected tubes. Incubate these tubes under the same conditions as your cell culture experiments (e.g., 37°C, 5% CO₂).

• Time Points: At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one aliquot and immediately freeze it at -80°C to halt any further degradation. The 0-hour time point serves as your baseline.

• Sample Analysis: Once all time points are collected, analyze the concentration of Orobol in each sample using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: Calculate the percentage of Orobol remaining at each time point relative to the 0-hour sample. This will give you a stability profile of Orobol in your specific medium and under your experimental conditions.

Signaling Pathway Diagrams

Orobol has been reported to interact with several key signaling pathways. The following diagrams illustrate its inhibitory effects.

PI3K/Akt Signaling Pathway

Orobol can inhibit the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is crucial for cell survival and proliferation.

Inhibition of the PI3K/Akt signaling pathway by Orobol.

Mitochondrial Apoptosis Pathway

Orobol can promote apoptosis (programmed cell death) through the mitochondrial-dependent pathway.

Induction of the mitochondrial apoptosis pathway by Orobol.

References

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thermal stability of genistein and daidzein and its effect on their antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Aquatic photochemistry of isoflavone phytoestrogens: degradation kinetics and pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thermal degradation kinetics of isoflavone aglycones from soy and red clover - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Orobol Oral Administration Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in Orobol oral administration studies.

Frequently Asked Questions (FAQs)

Q1: What is Orobol and why is it challenging for oral administration studies?

Orobol is a naturally occurring isoflavone (B191592) and a major active metabolite of genistein (B1671435), another well-known soy isoflavone.[1] Like many flavonoids, Orobol presents significant challenges for oral administration due to its poor aqueous solubility and potential physicochemical instability, which can lead to low and variable oral bioavailability.[2]

Q2: What are the main metabolic pathways for Orobol?

Orobol is formed in the body through the hydroxylation of genistein, a process that can be mediated by cytochrome P450 (CYP) enzymes in the liver.[1][3] Specifically, CYP1A1, CYP1A2, and CYP1B1 are known to be involved in the metabolism of flavonoids like genistein.[4] Once formed, Orobol likely undergoes further phase II metabolism, such as glucuronidation and sulfation, which increases its water solubility to facilitate excretion.

Q3: What are the known molecular targets and signaling pathways of Orobol?

Orobol has been shown to exert its biological effects by modulating several key signaling pathways. It is a known inhibitor of Casein Kinase 1 epsilon (CK1ε).[1][5] Additionally, studies on Orobol and similar flavonoids suggest it may also inhibit the PI3K/Akt/mTOR and MAPK signaling pathways, which are crucial in cell proliferation, inflammation, and survival.[5][6]

Troubleshooting Guide for Orobol Oral Administration Experiments

This guide addresses common issues encountered during in vitro and in vivo studies of orally administered Orobol.

Problem	Potential Cause	Troubleshooting Suggestions
Low Dissolution Rate of Orobol Powder	Poor aqueous solubility.	1. Particle Size Reduction: Use micronization or nanomilling to increase the surface area of the Orobol powder. 2. pH Adjustment: Depending on the pKa of Orobol, adjusting the pH of the dissolution medium may improve solubility. 3. Use of Co-solvents: Incorporate pharmaceutically acceptable co-solvents such as ethanol (B145695) or DMSO in the formulation, keeping in mind their potential toxicity for in vivo studies.
Inconsistent Results in Cell-Based Assays	Poor solubility and precipitation of Orobol in cell culture media.	1. Stock Solution Preparation: Prepare a high-concentration stock solution of Orobol in a suitable solvent like DMSO and then dilute it in the cell culture medium to the final working concentration. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%). 2. Formulation with Solubilizing Agents: Consider using cyclodextrins to form inclusion complexes and enhance the solubility of Orobol in the aqueous medium.
Low and Variable Oral Bioavailability in Animal Studies	Poor absorption due to low solubility and/or rapid metabolism.	1. Formulation Strategies: Develop advanced formulations such as solid dispersions, nanoparticles, or cyclodextrin (B1172386) complexes to improve solubility and dissolution in the gastrointestinal tract. 2. Use of Absorption Enhancers: Co-administer Orobol with pharmaceutically acceptable absorption enhancers, but carefully evaluate their safety and potential effects on the experimental outcomes. 3. Consideration of Food Effects: The presence of food can alter the absorption of isoflavones. Standardize the feeding protocol for animal studies (e.g., fasted vs. fed state) to minimize variability.
Difficulty in Detecting Orobol in Plasma/Tissue Samples	Low systemic concentrations due to poor absorption and rapid metabolism.	1. Sensitive Analytical Method: Utilize a highly sensitive and validated analytical method, such as LC-MS/MS, for the quantification of Orobol in biological matrices.[2] 2. Pharmacokinetic Study Design: Optimize the blood sampling time points to capture the expected Cmax and accurately determine the pharmacokinetic profile.

Quantitative Data on Orobol and Related Isoflavones

Table 1: Physicochemical Properties of Orobol

Property	Value	Source
Molecular Formula	C₁₅H₁₀O₆	PubChem
IUPAC Name	3-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one	PubChem
Aqueous Solubility	44.9 µg/mL	[2]
pKa (Predicted)	Acidic protons expected from hydroxyl groups. Experimental value not readily available.	-
logP (Predicted)	Value not readily available. Expected to be similar to other poorly soluble flavonoids.	-

Table 2: Solubility of Orobol in Various Vehicles

Vehicle	Solubility (mg/mL)
Capmul MCM EP	12.4 ± 0.2
Transcutol	67.9 ± 2.0
Data from a study focused on topical delivery formulations, but provides insight into solubility in lipid-based and surfactant vehicles.[2]

Experimental Protocols

Protocol 1: Preparation of Orobol-Loaded Nanoparticles (Adapted from Isoflavone Protocols)

This protocol describes the preparation of polymeric nanoparticles encapsulating Orobol using the solvent evaporation method.

Materials:

• Orobol

• Poly(lactic-co-glycolic acid) (PLGA)

• Poly(vinyl alcohol) (PVA)

• Acetone (B3395972)

• Deionized water

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of PLGA and Orobol in acetone.

• Aqueous Phase Preparation: Prepare an aqueous solution of PVA (e.g., 1% w/v) in deionized water.

• Emulsification: Add the organic phase dropwise to the aqueous phase under constant stirring to form an oil-in-water emulsion.

• Solvent Evaporation: Continue stirring the emulsion at room temperature to allow the acetone to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Washing: Wash the nanoparticle pellet with deionized water to remove residual PVA and unencapsulated Orobol.

• Lyophilization: Freeze-dry the purified nanoparticles to obtain a powder for long-term storage and subsequent use.

Protocol 2: Preparation of Orobol Solid Dispersion (Adapted from Flavonoid Protocols)

This protocol details the solvent evaporation method for preparing a solid dispersion of Orobol to enhance its dissolution rate.

Materials:

• Orobol

• Polyvinylpyrrolidone (PVP) K30

• Ethanol

Procedure:

• Solution Preparation: Dissolve both Orobol and PVP K30 in a sufficient amount of ethanol with stirring until a clear solution is obtained.

• Solvent Evaporation: Evaporate the ethanol from the solution using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Drying: Further dry the resulting solid film in a vacuum oven to remove any residual solvent.

• Milling and Sieving: Scrape the dried solid dispersion from the flask, pulverize it using a mortar and pestle, and then pass it through a sieve to obtain a uniform particle size.

Protocol 3: Preparation of Orobol-Cyclodextrin Inclusion Complex (Adapted from Isoflavone Protocols)

This protocol outlines the kneading method for the preparation of an Orobol-cyclodextrin inclusion complex.

Materials:

• Orobol

• β-cyclodextrin or Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol-water mixture (e.g., 50:50 v/v)

Procedure:

• Mixing: Mix Orobol and the cyclodextrin in a 1:1 or 1:2 molar ratio in a mortar.

• Kneading: Add a small amount of the ethanol-water mixture to the powder and knead the mixture thoroughly for a specified time (e.g., 45-60 minutes) to form a paste.

• Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 50-60°C) until a constant weight is achieved.

• Pulverization: Pulverize the dried complex in a mortar and pass it through a sieve to obtain a fine powder.

Visualizations

Caption: Key signaling pathways modulated by Orobol.

Caption: Workflow for improving Orobol's oral bioavailability.

References

• 1. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Evaluation of CYP450 inhibitory effects and steady-state pharmacokinetics of genistein in combination with cholecalciferol and citrated zinc bisglycinate in postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxidation of Naringenin, Apigenin, and Genistein by Human Cytochrome P450 1A1, 1A2, and 1B1 Enzymes: Comparison of Interaction of Apigenin with Human Cytochrome P450 1B1.1 and Scutellaria Cytochrome P450 82D.1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Orobol Formulation & Stability

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and detailed protocols for enhancing the stability of Orobol in various formulations.

Frequently Asked Questions (FAQs)

Q1: What is Orobol and why is its stability a primary concern?

A: Orobol is a naturally occurring isoflavone (B191592), a type of polyphenol, investigated for various pharmacological activities. Like many polyphenolic compounds, Orobol is susceptible to physicochemical instability.[1] Its degradation can lead to a loss of potency, the formation of undesirable byproducts, and reduced shelf-life, compromising experimental results and therapeutic efficacy. Key factors influencing its stability include pH, exposure to light, temperature, and oxidation.[2]

Q2: What are the main environmental factors that cause Orobol degradation?

A: The primary factors that accelerate Orobol degradation are:

• High pH (Alkaline Conditions): Polyphenols are often unstable in alkaline environments, which can catalyze oxidative degradation.[3]

• Light Exposure: UV and even ambient daylight can provide the energy to initiate photochemical degradation reactions.[4][5]

• Oxygen: As an antioxidant, Orobol is prone to degradation via oxidation. This process can be accelerated by the presence of metal ions.[6][7]

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including degradation pathways.[5][8]

Q3: What are the general best practices for handling and storing Orobol solutions?

A: To minimize degradation during routine handling and storage:

• Control pH: Use buffered solutions, preferably in the acidic to neutral range, to maintain a stable pH.[6]

• Protect from Light: Store solutions in amber-colored vials or wrap containers in aluminum foil to block light.[9]

• Minimize Oxygen Exposure: Purge solutions and the container headspace with an inert gas like nitrogen or argon before sealing.[6]

• Control Temperature: Store stock solutions and formulations at recommended refrigerated (2-8 °C) or frozen temperatures, avoiding repeated freeze-thaw cycles.

Q4: What is encapsulation and how does it improve Orobol stability?

A: Encapsulation is a process where the Orobol molecule is enclosed within a protective carrier material. This creates a physical barrier that shields it from environmental factors like oxygen, light, and moisture.[9] Common encapsulation strategies include complexation with cyclodextrins, microencapsulation with polymers like maltodextrin (B1146171), or incorporation into nanocarrier systems like solid lipid nanoparticles.[1][8][10] This not only enhances stability but can also improve solubility.[11]

Troubleshooting Guide

Problem 1: My Orobol solution rapidly changes color (e.g., turns yellow/brown) after preparation.

Potential Cause	Troubleshooting Step
Oxidation	This is the most likely cause. The phenolic structure of Orobol is susceptible to oxidation, leading to colored degradation products.
1. Deoxygenate Solvent: Before dissolving Orobol, purge your solvent with an inert gas (nitrogen or argon) for 15-20 minutes.
2. Add Antioxidants: Incorporate a sacrificial antioxidant, such as Ascorbic Acid (0.01-0.1%) or Sodium Metabisulfite (0.01-0.1%), into your formulation.[6][9]
3. Add Chelating Agents: If metal ion contamination is suspected, add a chelator like EDTA (0.01-0.05%) to bind metal ions that catalyze oxidation.[6]
High pH	The solution pH may be too high (alkaline), which significantly accelerates oxidation.[3]
1. Measure pH: Check the pH of your final solution.
2. Use Buffers: Prepare your formulation using a buffer system (e.g., citrate (B86180) or acetate (B1210297) buffer) to maintain the pH in a slightly acidic range (e.g., pH 4-6).[6]

Problem 2: I am observing a significant loss of Orobol concentration over time in my liquid formulation, even when stored in the dark.

Potential Cause	Troubleshooting Step
Hydrolysis / Solvent-mediated Degradation	Water in aqueous or hydro-alcoholic solutions can participate in degradative reactions.
1. Lyophilization: For long-term storage, consider freeze-drying (lyophilizing) the formulation to remove water and store it as a stable powder to be reconstituted before use.[6][9]
2. Encapsulation: Formulate Orobol using complexation agents like β-cyclodextrin to protect the molecule from the bulk solvent.[12]
Inappropriate Storage Temperature	Degradation kinetics are temperature-dependent; higher temperatures accelerate the loss of active ingredient.[5]
1. Lower Storage Temperature: Store the formulation at a lower temperature (e.g., 4°C instead of room temperature). Verify the stability at the new temperature.
2. Perform Stability Studies: Conduct a formal stability study at different temperatures to determine the optimal storage condition and degradation rate (see Data Tables below).

Data Presentation

Table 1: Effect of pH on the Stability of Structurally Similar Polyphenols

This table summarizes the stability of various polyphenols over 24 hours at different pH values, providing a likely indicator for Orobol's behavior.

Compound	pH 3	pH 5	pH 7	pH 9	pH 11
Caffeic Acid	Stable	Stable	Unstable	Highly Unstable	Highly Unstable
Chlorogenic Acid	Stable	Stable	Unstable	Highly Unstable	Highly Unstable
(-)-Catechin	Stable	Stable	Stable	Stable	Relatively Stable
Ferulic Acid	Stable	Stable	Stable	Stable	Relatively Stable
Gallic Acid	Stable	Stable	Unstable	Highly Unstable	Highly Unstable
Data synthesized from studies on polyphenol stability.[3]

Table 2: Influence of Temperature on Isoflavone Degradation Rate

This table shows the degradation rate constant (k) for an encapsulated isoflavone formulation at different storage temperatures, illustrating the impact of heat.

Formulation	Degradation Rate (k) at 4°C (x 10⁻³/day)	Degradation Rate (k) at 25°C (x 10⁻³/day)	Degradation Rate (k) at 37°C (x 10⁻³/day)
Isoflavone + 4% Gum Acacia + 10% Maltodextrin	~3.8	~4.1	~4.7
Data adapted from a study on the stability of encapsulated isoflavones.[8][13]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Orobol Quantification

This protocol outlines a general method to quantify Orobol and monitor the appearance of degradation products.

• Chromatographic Conditions:

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with 95% A / 5% B, ramp to 5% A / 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis Detector at the λmax of Orobol (approx. 260 nm).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Dilute a known amount of the Orobol formulation with the mobile phase to a concentration within the calibration curve range.

  • Centrifuge the sample at 10,000 rpm for 5 minutes to remove any particulates.[14]

  • Filter the supernatant through a 0.22 µm syringe filter before injection.[15]

• Forced Degradation Study (Method Validation):

  • To ensure the method is "stability-indicating," expose Orobol to stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, heat, UV light) to generate degradation products.

  • Run the stressed samples on the HPLC. The method is valid if the degradation product peaks are well-resolved from the parent Orobol peak.

• Analysis:

  • Prepare a calibration curve using Orobol standards of known concentrations.

  • Quantify the Orobol concentration in your stability samples by comparing the peak area to the calibration curve.

  • Monitor the increase in peak area of any new peaks, which represent degradation products.

Protocol 2: Orobol Encapsulation by Complexation with β-Cyclodextrin

This protocol describes a common method to improve Orobol's stability and solubility.[12]

• Molar Ratio Determination:

  • Start with a 1:1 molar ratio of Orobol to β-Cyclodextrin (β-CD). This can be optimized later.

• Preparation of β-CD Solution:

  • Slowly dissolve the calculated amount of β-CD in purified water or a suitable buffer with constant stirring. Gentle heating (40-50°C) can aid dissolution.

• Complexation:

  • Prepare a concentrated stock solution of Orobol in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Add the Orobol solution dropwise to the stirring β-CD solution.

  • Allow the mixture to stir at room temperature for 12-24 hours to allow for complex formation.

• Solvent Removal & Isolation:

  • If an organic solvent was used, remove it under reduced pressure using a rotary evaporator.

  • Isolate the Orobol-CD complex powder by freeze-drying (lyophilization) the resulting aqueous solution.

• Characterization:

  • Confirm complex formation using techniques like DSC, FTIR, or XRD.

  • Evaluate the stability of the complex compared to unformulated Orobol using the HPLC method described above.

Visualizations

Caption: Key environmental factors leading to Orobol degradation.

Caption: Workflow for developing a stable Orobol formulation.

Caption: Decision tree for troubleshooting Orobol stability issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Influence of pH and light on the stability of some antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Influence of pH, temperature, and light on the stability of melatonin in aqueous solutions and fruit juices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 7. benchchem.com [benchchem.com]
• 8. Encapsulation of isoflavone with milk, maltodextrin and gum acacia improves its stability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmatimesofficial.com [pharmatimesofficial.com]
• 10. Cyclodextrins and antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Encapsulation of soy isoflavone extract by freeze drying, its stability during storage and development of isoflavone enriched yoghurt - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Orobol Solubility

Welcome to the technical support center for orobol solubility enhancement. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome challenges related to orobol's low aqueous solubility during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my orobol solution cloudy or showing precipitation?

Orobol, an isoflavone, has low intrinsic aqueous solubility. Precipitation, often seen as cloudiness or solid particles, typically occurs when a concentrated stock solution of orobol (usually in an organic solvent like DMSO) is diluted into an aqueous buffer or cell culture medium where its solubility is significantly lower. This phenomenon is often referred to as "crashing out."

Q2: What are the primary factors influencing orobol solubility?

Several factors can affect the solubility of orobol in your experimental setup:

• Solvent Polarity: A sudden shift from a non-polar organic solvent to a polar aqueous environment is a primary cause of precipitation.

• pH of the Medium: The solubility of flavonoids like orobol can be pH-dependent due to their phenolic hydroxyl groups.

• Temperature: Generally, solubility increases with temperature, so adding a cold stock solution to warmer media can sometimes induce precipitation.

• Concentration: Exceeding the solubility limit of orobol in the final aqueous solution will lead to precipitation.

• Interactions with Media Components: Salts and proteins in cell culture media can sometimes interact with the compound, affecting its solubility.

Q3: What are the recommended excipients to improve orobol solubility?

Based on studies with structurally similar isoflavones, several excipients can be employed to enhance orobol's aqueous solubility. These include:

• Co-solvents: Organic solvents that are miscible with water, such as Dimethyl Sulfoxide (DMSO), ethanol (B145695), and Polyethylene Glycol (PEG), can increase solubility.

• Surfactants: Non-ionic surfactants like Tween-80 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility.

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface. They can form inclusion complexes with poorly soluble molecules, enhancing their solubility in water. Sulfobutylether-β-cyclodextrin (SBE-β-CD) and Hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used derivatives.

• Polymers for Solid Dispersions: Creating a solid dispersion of orobol in a hydrophilic polymer matrix, such as polyvinylpyrrolidone (B124986) (PVP), can improve its dissolution rate by presenting it in an amorphous state.

Troubleshooting Guide

Issue: Orobol precipitates immediately upon dilution into my aqueous buffer or cell culture medium.

Possible Cause	Solution
Final concentration is too high.	Lower the final working concentration of orobol.
Rapid change in solvent polarity.	1. Pre-warm the aqueous medium to 37°C. 2. Use a serial dilution approach: First, dilute the DMSO stock into a small volume of the pre-warmed medium, mix gently, and then add this intermediate dilution to the final volume. 3. Add the stock solution dropwise while gently vortexing or swirling the aqueous medium to ensure rapid dispersion.
Inappropriate solvent system.	Consider using a co-solvent system or adding a surfactant to your final solution (see Quantitative Data Tables for examples). Ensure the final concentration of organic solvents is compatible with your experimental system (e.g., typically <0.5% DMSO for cell-based assays).

Issue: My orobol solution becomes cloudy over time during incubation.

Possible Cause	Solution
Thermodynamic instability (supersaturation).	The initial clear solution may be supersaturated and thermodynamically unstable, leading to precipitation over time. Consider lowering the final concentration or using a more robust solubilization technique like cyclodextrin (B1172386) complexation or preparing a solid dispersion.
pH shift in the medium.	Cellular metabolism can alter the pH of the culture medium. Ensure your medium is adequately buffered (e.g., with HEPES) and that incubator CO₂ levels are stable.
Temperature fluctuations.	Ensure the incubator maintains a stable temperature.

Quantitative Data Tables

The following tables provide solubility data for isoflavones in various solvent systems. This data, while not specific to orobol, can serve as a valuable starting point for formulation development.

Table 1: Solubility of Isoflavones in Different Solvents (Note: This data is compiled from studies on various isoflavones and should be used as a general guideline for orobol.)

Solvent	Isoflavone	Solubility (approximate)
Water	Genistein	~1.39 µg/mL
Water	Daidzein	~2.54 µg/mL
Ethanol	Genistein	Good solubility
Methanol	Genistein	Good solubility
DMSO	Genistein	Good solubility

Table 2: Example Formulations for Poorly Soluble Compounds (Note: These formulations have been used for other poorly soluble compounds and may be adapted for orobol.)

Formulation Components	Achievable Concentration
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 1.25 mg/mL
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 1.25 mg/mL

Experimental Protocols

Protocol 1: Preparation of an Orobol Stock Solution and Working Solution for In Vitro Assays

Objective: To prepare a concentrated stock solution of orobol in DMSO and dilute it into an aqueous medium with minimal precipitation.

Materials:

• Orobol powder

• Anhydrous, high-purity DMSO

• Sterile aqueous buffer or cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath (optional)

Procedure:

• Preparation of Stock Solution (e.g., 10 mM): a. Accurately weigh the desired amount of orobol powder. b. Add the appropriate volume of high-purity DMSO to achieve the target concentration. c. Vortex the tube vigorously until the orobol is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution. d. Visually inspect the solution to ensure it is clear and free of particulates. e. Aliquot the stock solution into single-use volumes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

• Preparation of Working Solution: a. Pre-warm the aqueous buffer or cell culture medium to 37°C. b. To minimize precipitation, it is recommended to perform an intermediate dilution. Add the required volume of the orobol DMSO stock solution to a small volume of the pre-warmed medium and mix gently by pipetting. c. Add this intermediate dilution to the final volume of the pre-warmed medium. d. Alternatively, add the stock solution dropwise to the final volume of pre-warmed medium while gently swirling. e. Visually inspect the final working solution for any signs of precipitation before use.

Protocol 2: Preparation of an Orobol-Cyclodextrin Inclusion Complex (Adapted from Isoflavone Protocols)

Objective: To enhance the aqueous solubility of orobol by forming an inclusion complex with hydroxypropyl-β-cyclodextrin (HP-β-CD) using the freeze-drying method.

Materials:

• Orobol powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Stir plate and stir bar

• 0.45 µm syringe filter

• Freeze-dryer

Procedure:

• Molar Ratio Calculation: Determine the amounts of orobol and HP-β-CD required for a 1:1 molar ratio.

• Dissolution: a. Dissolve the calculated amount of HP-β-CD in deionized water with stirring. b. Add the calculated amount of orobol to the HP-β-CD solution.

• Complexation: a. Stir the mixture continuously at room temperature for 24-48 hours, protected from light.

• Filtration: a. Filter the solution through a 0.45 µm syringe filter to remove any un-complexed or precipitated orobol.

• Lyophilization (Freeze-Drying): a. Freeze the filtered solution (e.g., at -80°C). b. Lyophilize the frozen solution until a dry powder is obtained. This powder is the orobol-HP-β-CD inclusion complex.

• Characterization (Optional): The formation of the inclusion complex can be confirmed by techniques such as Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 3: Preparation of an Orobol Solid Dispersion (Adapted from Isoflavone Protocols)

Objective: To improve the dissolution rate of orobol by creating an amorphous solid dispersion with a hydrophilic polymer like Polyvinylpyrrolidone (PVP) using the solvent evaporation method.

Materials:

• Orobol powder

• Polyvinylpyrrolidone (PVP K30)

• Volatile organic solvent (e.g., ethanol or a methanol/chloroform mixture)

• Beaker

• Stir plate and stir bar

• Rotary evaporator or vacuum oven

Procedure:

• Ratio Selection: Decide on the drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 by weight).

• Dissolution: a. Dissolve both the orobol and PVP K30 in a suitable volatile organic solvent. Stir until a clear solution is obtained.

• Solvent Evaporation: a. Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C). b. Alternatively, the solvent can be evaporated in a vacuum oven.

• Drying and Milling: a. Once the solvent is completely removed, a solid mass will remain. b. Further dry the solid dispersion in a vacuum oven to remove any residual solvent. c. Mill or grind the resulting solid dispersion to obtain a fine powder.

• Characterization (Optional): The amorphous nature of the drug in the solid dispersion can be confirmed using DSC and XRD.

Visualizations

Caption: Workflow for troubleshooting orobol solubility issues.

Caption: Decision tree for troubleshooting orobol precipitation.

light sensitivity and storage of Orobol

Welcome to the technical support center for Orobol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and use of Orobol in experimental settings. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing Orobol powder?

A1: Orobol in its powdered form should be stored at -20°C for long-term stability, where it can be kept for up to three years. For shorter durations, it can be stored at 2°C to 8°C.

Q2: How should I store Orobol solutions?

A2: Prepared stock solutions of Orobol should be aliquoted to avoid repeated freeze-thaw cycles. For long-term storage of up to one year, store these aliquots at -80°C. For short-term storage of up to one month, -20°C is suitable. It is crucial to protect all Orobol solutions from light to prevent degradation.[1]

Q3: Is Orobol sensitive to light?

A3: Yes, Orobol is an isoflavone, a class of compounds known to be sensitive to light. Exposure to UV-Vis light can lead to degradation, especially at room temperature and higher. Therefore, it is imperative to store Orobol solutions in light-protected containers (e.g., amber vials or tubes wrapped in aluminum foil) and to minimize light exposure during experimental procedures.

Q4: What solvents are recommended for dissolving Orobol for in vitro experiments?

A4: Orobol is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol (B129727).[2][3][4] For cell culture experiments, it is common to prepare a concentrated stock solution in DMSO. When diluting the stock solution into your aqueous culture medium, ensure the final concentration of DMSO is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[3][4] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[4]

Troubleshooting Guides

Issue 1: Solubility Problems

• Problem: Orobol precipitates out of solution when added to aqueous buffers or cell culture media.

  • Cause: Orobol has poor water solubility. The concentration of the organic solvent from the stock solution may be too high upon dilution, or the final concentration of Orobol may exceed its solubility limit in the aqueous medium.

  • Solution:

    • Optimize Stock Concentration: Prepare a higher concentration stock solution in DMSO so that a smaller volume is needed for dilution, keeping the final DMSO concentration low.

    • Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of aqueous media, try a stepwise dilution. First, dilute the stock in a smaller volume of media, vortex or sonicate briefly, and then add this to the final volume.

    • Warming: Gently warming the solution to 37°C may aid in dissolution, but be cautious of potential degradation at higher temperatures.[2]

    • Co-solvents: For certain applications, the use of co-solvents like polyethylene (B3416737) glycol (PEG) or Tween 80 in the formulation can improve solubility, particularly for in vivo studies.

Issue 2: Inconsistent or Unexpected Experimental Results

• Problem: High variability between replicate experiments or results that do not align with expected outcomes (e.g., in kinase assays or cell viability assays).

  • Cause A: Degradation of Orobol: As Orobol is light-sensitive, exposure to ambient light during lengthy experimental setups can lead to its degradation, reducing its effective concentration and potency.

    • Solution: Minimize light exposure at all stages. Prepare solutions fresh when possible. Use light-blocking tubes and plates, or cover them with aluminum foil. Work in a dimly lit environment or under a yellow light if possible.

  • Cause B: Compound Interference in Assays: At high concentrations, small molecules can sometimes interfere with assay readouts (e.g., fluorescence or luminescence).

    • Solution: Run proper controls, including a "no enzyme" or "no cell" control with Orobol to check for direct interference with the assay reagents or detection method.[5]

  • Cause C: Cell Culture Issues: Problems such as slow cell growth, detachment, or contamination can be mistaken for a compound effect.[2][6]

    • Solution: Regularly check the health and morphology of your cells. Ensure proper sterile techniques are followed. Always include a vehicle-only control to distinguish the effects of Orobol from the effects of the solvent or other experimental manipulations.[2]

Data Presentation

Table 1: Recommended Storage Conditions for Orobol

Form	Storage Temperature	Duration	Special Conditions
Powder	-20°C	Up to 3 years	Protect from moisture
2°C - 8°C	Short-term	Protect from moisture
Stock Solution	-80°C	Up to 1 year	Aliquot, Protect from light[1]
-20°C	Up to 1 month	Aliquot, Protect from light[1]

Table 2: Quantitative Light Exposure Guidelines for Photostability Testing (Based on ICH Q1B)

This table provides the standard conditions for photostability testing. While specific degradation data for Orobol under these conditions is not available, isoflavones as a class are known to be susceptible to photodegradation. Significant degradation can be expected if these exposure levels are reached without light protection.

Light Source	Minimum Exposure Level	Approximate Real-World Equivalent
Overall Illumination (Visible Light)	≥ 1.2 million lux hours	2-3 days exposure near a sunny window in summer[1]
Near Ultraviolet (UV-A) Energy	≥ 200 watt hours / m²	1-2 days exposure near a sunny window[1]

Experimental Protocols

Protocol: Assessment of Orobol Photostability by HPLC

This protocol outlines a general procedure to quantify the degradation of Orobol upon exposure to light.

1. Materials and Reagents:

• Orobol reference standard
• HPLC-grade methanol or acetonitrile (B52724)
• HPLC-grade water with 0.1% formic acid (or other suitable buffer)
• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)
• HPLC system with a UV-Vis or Diode Array Detector (DAD)
• Photostability chamber or a light source compliant with ICH Q1B guidelines
• Clear and amber glass vials

2. Preparation of Orobol Stock Solution:

• Accurately weigh and dissolve Orobol in HPLC-grade methanol or acetonitrile to prepare a stock solution of known concentration (e.g., 1 mg/mL).

3. Sample Preparation for Photostability Testing:

• Dilute the stock solution with the mobile phase to a working concentration suitable for HPLC analysis (e.g., 50 µg/mL).
• Transfer aliquots of the working solution into both clear glass vials (for light exposure) and amber glass vials (as dark controls).

4. Light Exposure:

• Place the clear vials in a photostability chamber.
• Place the amber vials in the same chamber (or under the same temperature conditions) but protected from light (e.g., wrapped in aluminum foil).
• Expose the samples to a controlled light source, aiming for the ICH Q1B recommended total illumination of ≥ 1.2 million lux hours and UV energy of ≥ 200 watt hours/m².[7][8]
• Withdraw samples at various time points (e.g., 0, 6, 12, 24 hours) from both the exposed and dark control vials.

5. HPLC Analysis:

• HPLC Conditions (Example):
• Column: C18 reverse-phase
• Mobile Phase A: Water with 0.1% Formic Acid
• Mobile Phase B: Acetonitrile with 0.1% Formic Acid
• Gradient: A suitable gradient to separate Orobol from its potential degradation products (e.g., start with a higher percentage of A and gradually increase B).
• Flow Rate: 1.0 mL/min
• Detection Wavelength: Monitor at the λmax of Orobol (e.g., ~260 nm).
• Inject the samples from the light-exposed and dark control vials onto the HPLC system.

6. Data Analysis:

• Quantify the peak area of Orobol in each chromatogram.
• Calculate the percentage of Orobol remaining at each time point for both the exposed and control samples relative to the initial time point (t=0).
• The percentage degradation is calculated as: (1 - (Peak Area at time t / Peak Area at time 0)) * 100.
• Compare the degradation in the light-exposed samples to the dark controls to determine the extent of photodegradation.

Visualizations

Logical Workflow for Troubleshooting Inconsistent Results

Caption: A flowchart for troubleshooting inconsistent experimental results with Orobol.

Signaling Pathway: Inhibition of PI3K/Akt by Orobol

Caption: Orobol inhibits the PI3K/Akt signaling pathway by targeting PI3K.

References

• 1. q1scientific.com [q1scientific.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ajmb.umsha.ac.ir [ajmb.umsha.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. database.ich.org [database.ich.org]
• 8. ikev.org [ikev.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Efficacy of Orobol and Genistein

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological efficacy of Orobol and its parent isoflavone (B191592), genistein (B1671435). Drawing upon experimental data, this document outlines their respective mechanisms of action, quantitative performance in various assays, and the signaling pathways they modulate. All quantitative data is summarized in structured tables, and detailed experimental protocols for key assays are provided. Visual diagrams of signaling pathways and experimental workflows are included to facilitate understanding.

Introduction

Genistein, a well-studied isoflavone found abundantly in soy products, is known for its wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[1][2][3] Orobol is a key metabolite of genistein, formed through hydroxylation in the body.[4][5] Emerging research suggests that Orobol may possess distinct or more potent therapeutic effects in certain biological contexts compared to its precursor.[4][6] This guide aims to provide a detailed, evidence-based comparison of the efficacy of these two compounds.

Quantitative Efficacy Data

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Orobol and genistein in various experimental models, providing a quantitative comparison of their potency. It is important to note that these values are derived from different studies and experimental conditions may vary.

Table 1: Inhibitory Activity of Orobol against Various Kinases

Kinase Target	IC50 (µM)
Casein Kinase 1 Epsilon (CK1ε)	1.24
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)	1.98
Mitogen-Activated Protein Kinase Kinase Kinase Kinase 5 (MAP4K5)	2.67
Mitogen-Activated Protein Kinase-Interacting Serine/Threonine-Protein Kinase 1 (MNK1)	3.11
Muscle, Skeletal Receptor Tyrosine Kinase (MUSK)	3.24
T-LAK Cell-Originated Protein Kinase (TOPK)	4.12
TRAF2 and NCK-Interacting Kinase (TNIK)	4.45
Phosphoinositide 3-kinase (PI3K) α	3.46
Phosphoinositide 3-kinase (PI3K) β	5.27
Phosphoinositide 3-kinase (PI3K) γ	4.53
Phosphoinositide 3-kinase (PI3K) δ	4.89

Data sourced from a kinase profiling study.[4]

Table 2: Anti-proliferative Activity of Genistein in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HeLa	Cervical Cancer	10.0 ± 1.5
HeLa	Cervical Cancer	18.47
SiHa	Cervical Cancer	80
ME-180	Cervical Cancer	LD50: 11
CaSki	Cervical Cancer	LD50: 24

IC50 and LD50 values were obtained from various in vitro studies on cervical cancer cell lines.[7]

Table 3: Anti-inflammatory Activity of Genistein

Assay	IC50 (µM)
Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 macrophages	69.4

Data from a study on the anti-inflammatory effects of genistein.[8]

Table 4: Comparative Efficacy of Orobol and Genistein in Inhibiting Adipogenesis

Compound	Concentration (µM)	Inhibition of Lipid Accumulation
Orobol	10	Yes
Orobol	20	Yes
Genistein	10	No effect
Genistein	20	No effect

This study directly compared the anti-adipogenic effects of Orobol and genistein in 3T3-L1 preadipocytes.[4]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cell Viability and Proliferation Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.[9][10]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Orobol or genistein and incubate for the desired period (e.g., 24, 48, or 72 hours). Include a vehicle-only control.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C in a humidified atmosphere with 5% CO2, allowing the MTT to be metabolized.

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value is calculated from the dose-response curve.

Kinase Inhibition Assay

Principle: Kinase inhibition assays measure the ability of a compound to interfere with the activity of a specific kinase enzyme. This is often done by quantifying the phosphorylation of a substrate.

Protocol (Luminescence-Based Assay Example):

• Reagent Preparation: Prepare the kinase, substrate, ATP, and test compounds (Orobol or genistein) in a suitable kinase assay buffer.

• Assay Plate Setup: Add the test compounds at various concentrations to the wells of a 384-well plate. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Kinase Reaction: Add the kinase and substrate to the wells, and initiate the reaction by adding ATP. Incubate the plate at 30°C for a defined period (e.g., 60 minutes).[11]

• Signal Detection: Stop the kinase reaction and measure the amount of ADP produced, which is proportional to the kinase activity. This can be done using a commercial kit like ADP-Glo™, which converts ADP to ATP and generates a luminescent signal.[11]

• Data Analysis: The percentage of kinase inhibition is calculated relative to the positive control. The IC50 value is determined from the dose-response curve.

Antioxidant Activity Assay (DPPH Radical Scavenging Assay)

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the antioxidant activity of compounds. DPPH is a stable free radical that has a deep violet color. In the presence of an antioxidant, the DPPH radical is scavenged, and the solution color changes to pale yellow. The degree of discoloration indicates the scavenging potential of the antioxidant.

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol. Prepare serial dilutions of Orobol and genistein in methanol.

• Reaction Mixture: In a 96-well plate, add a fixed volume of the DPPH solution to each well containing different concentrations of the test compounds.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Data Analysis: The percentage of radical scavenging activity is calculated. The EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action

Both Orobol and genistein exert their biological effects by modulating various intracellular signaling pathways.

Genistein's Multifaceted Signaling Modulation

Genistein is known to interact with a multitude of signaling pathways, contributing to its diverse biological activities.[1] It can inhibit the activation of key pro-inflammatory and pro-survival pathways such as NF-κB , PI3K/Akt , and MAPK .[1][12][13] By inhibiting these pathways, genistein can suppress the expression of inflammatory mediators and cell cycle progression, and induce apoptosis in cancer cells.[1][12]

Genistein's inhibitory effects on key signaling pathways.

Orobol's Potent Kinase Inhibition

Orobol has demonstrated potent inhibitory activity against a range of kinases, with a particularly low IC50 value for Casein Kinase 1 Epsilon (CK1ε).[4] CK1ε is involved in various cellular processes, including circadian rhythm and cell differentiation. By inhibiting CK1ε and other kinases like those in the PI3K family, Orobol can modulate downstream signaling events, leading to its observed biological effects, such as the potent inhibition of adipogenesis.[4]

Orobol's primary kinase targets and downstream effects.

Comparative Discussion

The available data suggests that while both Orobol and genistein exhibit a wide range of biological activities, their potency and primary mechanisms of action can differ.

• Anti-Adipogenic Efficacy: A direct comparison has shown that Orobol is a significantly more potent inhibitor of adipogenesis in 3T3-L1 cells than genistein.[4] This suggests that the hydroxylation of genistein to Orobol is a critical step for its anti-obesity effects.

• Kinase Inhibition: Orobol has been shown to be a potent inhibitor of several kinases, with particularly strong activity against CK1ε.[4] While genistein is also known to inhibit tyrosine kinases, the comprehensive kinase inhibitory profile of Orobol appears to be a distinguishing feature.

• Anti-Cancer Efficacy: Genistein has been extensively studied for its anti-cancer properties, with numerous studies reporting its ability to inhibit proliferation and induce apoptosis in various cancer cell lines.[7] While Orobol has also been reported to have anti-proliferative effects, there is a need for more direct comparative studies against a wide range of cancer cell lines to definitively conclude its relative efficacy to genistein in this context.

• Anti-inflammatory and Antioxidant Efficacy: Both compounds possess anti-inflammatory and antioxidant properties.[3][8][14][15] Genistein's anti-inflammatory effects are partly mediated through the inhibition of the NF-κB pathway.[8][16] The antioxidant activity of isoflavones, including genistein, has been demonstrated in various in vitro assays.[14][15] Further direct comparative studies are needed to determine the relative potency of Orobol and genistein in these activities.

Conclusion

Orobol, a metabolite of genistein, demonstrates distinct and, in some cases, more potent biological activities than its parent compound. The superior anti-adipogenic effect of Orobol highlights the importance of metabolic activation for the efficacy of certain isoflavones. While genistein remains a significant phytochemical with a broad spectrum of activities, Orobol is emerging as a promising molecule with specific and potent kinase inhibitory actions that warrant further investigation for its therapeutic potential. Future research should focus on direct, side-by-side comparisons of these two compounds across a range of biological assays to provide a more complete understanding of their relative efficacy and to guide the development of isoflavone-based therapeutics.

Experimental Workflow Diagram

General workflow for comparing the efficacy of Orobol and genistein.

References

• 1. Cellular and Molecular Mechanisms Modulated by Genistein in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genistein: A Review on its Anti-Inflammatory Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genistein: An Integrative Overview of Its Mode of Action, Pharmacological Properties, and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Comprehensive Review of Genistein’s Effects in Preclinical Models of Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suppressive effects of genistein on oxidative stress and NFkappaB activation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchhub.com [researchhub.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Genistein inhibits p38 map kinase activation, matrix metalloproteinase type 2, and cell invasion in human prostate epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antioxidant activity of isoflavones and their major metabolites using different in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ijpsm.com [ijpsm.com]
• 16. Genistein suppresses LPS-induced inflammatory response through inhibiting NF-κB following AMP kinase activation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Orobol Outperforms Other Isoflavones in Targeted Kinase Inhibition: A Comparative Guide

For Immediate Release

A comprehensive analysis of available experimental data reveals that Orobol, a metabolite of the soy isoflavone (B191592) genistein (B1671435), demonstrates a distinct and more potent profile in inhibiting specific protein kinases compared to other well-known isoflavones like genistein, daidzein (B1669772), and biochanin A. This guide provides a detailed comparison of their kinase inhibition activities, relevant signaling pathways, and the experimental protocols used for their evaluation, offering valuable insights for researchers in pharmacology and drug development.

Quantitative Comparison of Kinase Inhibition

Orobol has been identified as a highly potent inhibitor of several kinases, with a particularly strong activity against Casein Kinase 1 epsilon (CK1ε). In a broad screening against 395 human kinases, Orobol displayed the lowest half-maximal inhibitory concentration (IC50) for CK1ε. While other isoflavones such as genistein are known for their broad-spectrum tyrosine kinase inhibition, the available data points to Orobol's more targeted and potent efficacy against specific kinases.

The table below summarizes the available quantitative data on the inhibitory concentrations (IC50) of Orobol and other isoflavones against various kinases. It is important to note that IC50 values can vary based on experimental conditions.

Isoflavone	Target Kinase	IC50 (µM)	Comments
Orobol	Casein Kinase 1 epsilon (CK1ε)	0.29	Most potent target identified in a large-scale screen.
PI3Kα	7.9	Exhibits inhibitory activity against PI3K isoforms.
PI3Kβ	11.2
PI3Kγ	8.8
PI3Kδ	4.6
Phosphatidylinositol 4-kinase (PI4K)	Potent inhibitor	Specific IC50 value not detailed in the sources.
Genistein	ZDHHC17-MAP2K4 activity	0.80	Inhibits the interaction and kinase activity.[1]
MEK/ERK & JNK pathways	-	Inhibits phosphorylation; specific IC50 not provided.[2]
General Tyrosine Kinases	-	Widely recognized as a broad-spectrum inhibitor.
Daidzein	JNK pathway	-	Inhibits phosphorylation.[3]
Equol (B1671563)	MEK1	-	Directly binds and inhibits MEK1 activity.[4]
Biochanin A	Akt & MAPKs	-	Suppresses activation; specific IC50 not provided.[5]
p38-MAPK	-	Inhibits phosphorylation.[6]

Key Signaling Pathways and Mechanisms of Action

Isoflavones exert their cellular effects by modulating critical signaling pathways involved in cell growth, proliferation, and inflammation. The two primary pathways affected are the PI3K/Akt/mTOR and MAPK/ERK pathways.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell survival and proliferation. Several isoflavones, including Orobol and Genistein, have been shown to inhibit this pathway at various points. Dysregulation of this pathway is a common feature in many cancers.

PI3K/Akt signaling pathway with isoflavone inhibition points.

MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) cascade, particularly the ERK pathway, is essential for transmitting signals from the cell surface to the nucleus, regulating gene expression and cell cycle progression. Isoflavones like Daidzein, Equol, and Biochanin A have been shown to suppress this pathway, which is often hyperactivated in cancer cells.

MAPK/ERK signaling pathway with isoflavone inhibition points.

Experimental Protocols

The determination of kinase inhibitory activity is crucial for evaluating the efficacy of compounds like isoflavones. A standard method employed is the in vitro kinase assay.

General Protocol for In Vitro Kinase Inhibition Assay

This protocol outlines the general steps for measuring the inhibitory effect of a compound on a specific protein kinase.

• Reagent Preparation:

  • Prepare a kinase buffer solution (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA).

  • Dilute the purified target kinase enzyme and its specific substrate (peptide or protein) to desired concentrations in the kinase buffer.

  • Prepare serial dilutions of the test isoflavone (e.g., Orobol) in a suitable solvent like DMSO.

• Assay Procedure:

  • In a multi-well plate, add the kinase, substrate, and the test isoflavone at various concentrations.

  • Initiate the phosphorylation reaction by adding a solution containing Adenosine Triphosphate (ATP), often radiolabeled ([γ-³²P]ATP) for detection.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined period (e.g., 30-60 minutes) to allow the kinase to phosphorylate the substrate.

  • Terminate the reaction by adding a stop solution, such as EDTA, which chelates the Mg²⁺ ions necessary for kinase activity.

• Detection and Data Analysis:

  • Measure the extent of substrate phosphorylation. The method depends on the assay format:

    • Radiometric Assay: The phosphorylated substrate is captured on a filter membrane, and the incorporated radioactivity is measured using a scintillation counter.

    • Fluorescence/Luminescence Assay: Use a specific antibody that recognizes the phosphorylated substrate, coupled with a secondary antibody or reagent that generates a fluorescent or luminescent signal. The signal is read using a plate reader.

  • Calculate the percentage of kinase activity inhibition for each concentration of the isoflavone compared to a control (no inhibitor).

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

General workflow for an in vitro kinase inhibition assay.

Conclusion

The available evidence strongly suggests that Orobol possesses a more selective and potent kinase inhibition profile compared to its precursor, genistein, and other soy isoflavones like daidzein and biochanin A. Its significant inhibitory activity against CK1ε at sub-micromolar concentrations highlights its potential as a lead compound for developing targeted therapies. While genistein acts as a broad-spectrum inhibitor, and others like daidzein and equol show effects on the MAPK pathway, Orobol's specificity offers a promising avenue for research into therapies with potentially fewer off-target effects. Further quantitative studies are warranted to fully elucidate the comparative kinase inhibition profiles of all major isoflavones.

References

• 1. researchgate.net [researchgate.net]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. Biochanin A - LKT Labs [lktlabs.com]
• 6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Validating Orobol as a Specific CK1ε Inhibitor: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Orobol's performance as a Casein Kinase 1 Epsilon (CK1ε) inhibitor against other known alternatives. The following sections present supporting experimental data, detailed methodologies for key validation experiments, and visualizations of relevant signaling pathways and workflows.

Comparative Analysis of CK1ε Inhibitors

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has been identified as a potent and selective inhibitor of Casein Kinase 1 Epsilon (CK1ε).[1][2][3] To objectively assess its efficacy, this section compares its inhibitory activity with other well-characterized CK1ε inhibitors.

Inhibitory Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The table below summarizes the IC50 values of Orobol and other selected CK1ε inhibitors against their target kinase.

Inhibitor	Target Kinase	IC50 (nM)	Additional Information
Orobol	CK1ε	1240 [4]	ATP-competitive inhibitor. Also inhibits other kinases at higher concentrations (e.g., VEGFR2, MAP4K5, MNK1, MUSK, TOPK, TNIK with IC50s of 1.24-4.45 µM).[4]
PF-4800567	CK1ε	32[2][3][5][6]	Selective for CK1ε over CK1δ (IC50 = 711 nM).[2][5]
SR-4133	CK1ε	58[1][7]	Highly selective for CK1ε.[1]
IC261	CK1δ/ε	-	A known dual inhibitor of CK1δ and CK1ε.[8]

Experimental Validation of Orobol as a CK1ε Inhibitor

The specificity of Orobol as a CK1ε inhibitor has been validated through a series of rigorous experiments. The following sections detail the protocols for these key assays.

In Vitro Kinase Assay

This assay directly measures the ability of Orobol to inhibit the enzymatic activity of CK1ε.

Protocol:

• Reaction Mixture Preparation: In a reaction buffer, combine recombinant CK1ε enzyme with a specific substrate (e.g., a synthetic peptide or a protein like casein) and [γ-³²P]ATP.

• Inhibitor Addition: Add varying concentrations of Orobol (typically in a serial dilution) to the reaction mixture. A vehicle control (e.g., DMSO) is run in parallel.

• Kinase Reaction: Incubate the mixture at 30°C for a specified time (e.g., 30 minutes) to allow the phosphorylation of the substrate by CK1ε.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., phosphoric acid) or by spotting the mixture onto phosphocellulose paper.

• Quantification of Phosphorylation: Measure the incorporation of the ³²P radiolabel into the substrate using a scintillation counter or by autoradiography after SDS-PAGE.

• IC50 Determination: Plot the percentage of kinase inhibition against the logarithm of the Orobol concentration to calculate the IC50 value.[9]

Orobol-Sepharose Pull-Down Assay

This assay is used to demonstrate a direct physical interaction between Orobol and CK1ε.

Protocol:

• Preparation of Orobol-Sepharose Beads: Covalently link Orobol to Sepharose beads to create an affinity matrix.

• Cell Lysate Preparation: Prepare a cell lysate from a cell line known to express CK1ε (e.g., 3T3-L1 preadipocytes) in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Incubation: Incubate the Orobol-Sepharose beads (or control Sepharose beads) with the cell lysate for several hours at 4°C with gentle rotation to allow for protein binding.

• Washing: Wash the beads extensively with the lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer them to a PVDF membrane, and probe with a primary antibody specific for CK1ε. A band corresponding to CK1ε in the Orobol-Sepharose pull-down lane, but not in the control lane, indicates a direct interaction.[9]

Western Blot Analysis of 4E-BP1 Phosphorylation

This assay assesses the downstream cellular effect of CK1ε inhibition by Orobol. 4E-BP1 is a known substrate of CK1ε, and its phosphorylation is a key event in the regulation of protein synthesis.

Protocol:

• Cell Culture and Treatment: Culture a suitable cell line (e.g., 3T3-L1 preadipocytes) and treat the cells with varying concentrations of Orobol for a specified period.

• Cell Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and then incubate it with a primary antibody specific for the phosphorylated form of 4E-BP1 (p-4E-BP1). Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and visualize the bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., total 4E-BP1 or β-actin) to determine the effect of Orobol on 4E-BP1 phosphorylation.[10][11][12]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a clear understanding of Orobol's mechanism of action.

CK1ε Signaling in Adipogenesis

CK1ε plays a role in adipogenesis, the process of fat cell formation. Its inhibition by Orobol can impact this pathway, in part through the modulation of 4E-BP1 phosphorylation.

CK1ε signaling pathway in adipogenesis and its inhibition by Orobol.

Experimental Workflow for Validating Orobol's Specificity

The following diagram illustrates the logical flow of experiments performed to validate Orobol as a specific CK1ε inhibitor.

Experimental workflow for validating Orobol as a specific CK1ε inhibitor.

Logical Relationship of Experimental Evidence

Logical flow of evidence supporting Orobol as a CK1ε inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reactionbiology.com [reactionbiology.com]
• 6. mdpi.com [mdpi.com]
• 7. promega.com [promega.com]
• 8. A Cell Biologist’s Field Guide to Aurora Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ccrod.cancer.gov [ccrod.cancer.gov]
• 11. ccrod.cancer.gov [ccrod.cancer.gov]
• 12. Western blot for phosphorylated proteins | Abcam [abcam.com]

Head-to-Head Comparison: Orobol vs. Its Parent Compound Genistein

A detailed guide for researchers on the comparative biological activities, experimental data, and signaling pathways of the isoflavone (B191592) Orobol and its biosynthetic precursor, Genistein.

Orobol, a naturally occurring isoflavone, is the 3'-hydroxylated metabolite of Genistein, a well-researched phytoestrogen abundant in soy products.[1][2] This additional hydroxyl group on the B-ring of the isoflavone structure significantly alters its biological activity, leading to distinct pharmacological profiles. This guide provides a comprehensive, data-driven comparison of Orobol and Genistein to inform future research and drug development.

Quantitative Data Summary

The following table summarizes the comparative quantitative data on the biological activities of Orobol and Genistein. The data is compiled from various in vitro studies, and IC50 values (the concentration of an inhibitor where the response is reduced by half) are presented to facilitate a direct comparison of potency.

Biological Activity	Assay Type	Orobol IC50 (µM)	Genistein IC50 (µM)	Key Findings
Anti-adipogenic Activity	Lipid accumulation in 3T3-L1 cells	~10-20 µM (Significant Inhibition)	>20 µM (No Effect)	Orobol shows significantly greater inhibitory effect on adipogenesis than Genistein.[3][4][5]
Kinase Inhibition	Casein Kinase 1 epsilon (CK1ε)	1.24	>10	Orobol is a potent inhibitor of CK1ε, a key target in its anti-obesity effects, while Genistein is not.[6][7]
PI3Kα	3.46	Not Reported	Orobol inhibits various PI3K isoforms.[6]
PI3Kβ	4.88	Not Reported
PI3Kγ	5.27	Not Reported
PI3Kδ	4.95	Not Reported
Antioxidant Activity	DPPH Radical Scavenging	Generally Higher	Generally Lower	Oxidative metabolites of isoflavones, like Orobol, tend to exhibit higher antioxidant activity than their precursors.[8]
ABTS Radical Scavenging	Generally Higher	Generally Lower	The additional hydroxyl group in Orobol contributes to its enhanced radical scavenging capabilities.[8]
Estrogenic Activity	Estrogen Receptor (ER) Binding	Lower	Higher	Genistein exhibits stronger binding to estrogen receptors and subsequent cell proliferation in ER-sensitive cells compared to Orobol.[9][10]
DNA Damage	8-oxodG Formation	Induces Damage	No Damage	Orobol can induce oxidative DNA damage, a potential mechanism for its anti-cancer effects, whereas Genistein does not show this effect.[9]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

1. Anti-adipogenic Activity Assay in 3T3-L1 Cells

• Cell Culture and Differentiation: 3T3-L1 preadipocytes are cultured to confluence. Differentiation is induced by treating the cells with a cocktail containing isobutylmethylxanthine, dexamethasone, and insulin (B600854) (MDI).

• Treatment: During differentiation, cells are treated with various concentrations of Orobol or Genistein.

• Lipid Accumulation Staining: After several days of differentiation, the intracellular lipid accumulation is visualized by staining with Oil Red O.

• Quantification: The stained lipid droplets are then extracted, and the absorbance is measured to quantify the extent of adipogenesis.[3][5]

2. Kinase Inhibition Assay (e.g., CK1ε)

• Principle: The assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

• Procedure: The kinase (e.g., CK1ε) is incubated with its substrate and ATP in the presence of varying concentrations of the inhibitor (Orobol or Genistein).

• Detection: The amount of phosphorylated substrate is quantified, often using methods like radioactivity, fluorescence, or luminescence, to determine the IC50 value of the inhibitor.[7]

3. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH free radical.[11]

• Procedure: A solution of DPPH in an organic solvent (e.g., methanol) is mixed with the test compound (Orobol or Genistein) at various concentrations.[12][13]

• Measurement: The reduction of the DPPH radical is monitored by the decrease in absorbance at a specific wavelength (around 517 nm).[11][14] The percentage of scavenging activity is calculated, and the IC50 value is determined.

4. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay evaluates the capacity of an antioxidant to scavenge the ABTS radical cation (ABTS•+).[15]

• Procedure: The ABTS•+ is generated by reacting ABTS with a strong oxidizing agent like potassium persulfate. The test compound is then added to the ABTS•+ solution.[13]

• Measurement: The reduction of the ABTS•+ is measured by the decrease in absorbance at a specific wavelength (e.g., 734 nm). The IC50 value is then calculated.[15]

5. Estrogen Receptor (ER) Competitive Binding Assay

• Principle: This assay determines the relative binding affinity of a test compound to the estrogen receptor compared to a radiolabeled or fluorescently labeled estradiol (B170435).[16][17]

• Procedure: A preparation containing ER (e.g., from rat uterine cytosol) is incubated with a constant concentration of labeled estradiol and increasing concentrations of the competitor compound (Orobol or Genistein).[16]

• Measurement: The amount of labeled estradiol bound to the receptor is measured. The concentration of the test compound that inhibits 50% of the labeled estradiol binding (IC50) is determined.[16]

6. Tyrosinase Inhibition Assay

• Principle: This assay measures the ability of a compound to inhibit the enzyme tyrosinase, which is involved in melanin (B1238610) production.[18]

• Procedure: Mushroom tyrosinase is incubated with its substrate (e.g., L-DOPA) in the presence of the test compound.[19]

• Measurement: The formation of dopachrome, a colored product of the enzymatic reaction, is monitored by measuring the absorbance at approximately 475 nm.[19][20] The percentage of inhibition is calculated to determine the IC50 value.

Signaling Pathways and Mechanisms of Action

Biosynthesis of Orobol from Genistein

Orobol is primarily formed through the metabolism of Genistein by cytochrome P450 enzymes, particularly CYP1A2.[1][21] This enzymatic hydroxylation adds a hydroxyl group at the 3' position of the B-ring.

Biosynthesis of Orobol from Genistein.

Orobol's Anti-Adipogenic Signaling

Orobol exerts its potent anti-obesity effects primarily through the inhibition of Casein Kinase 1 epsilon (CK1ε).[7] This inhibition impacts downstream signaling pathways that regulate adipogenesis.

Orobol's inhibition of adipogenesis via CK1ε.

Comparative Experimental Workflow for Antioxidant Assays

The general workflow for comparing the antioxidant activity of Orobol and Genistein using common in vitro assays is depicted below.

Workflow for antioxidant activity comparison.

References

• 1. Genistein: Dual Role in Women’s Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Orobol | C15H10O6 | CID 5281801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Orobol | Caspase | PI3K | BCL | TargetMol [targetmol.com]
• 7. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant activity of isoflavones and their major metabolites using different in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Genistein and daidzein induce cell proliferation and their metabolites cause oxidative DNA damage in relation to isoflavone-induced cancer of estrogen-sensitive organs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 11. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 12. Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2.8. Antioxidant activities [bio-protocol.org]
• 14. e3s-conferences.org [e3s-conferences.org]
• 15. researchgate.net [researchgate.net]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. Estrogen receptor binding assay method for endocrine disruptors using fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. activeconceptsllc.com [activeconceptsllc.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. books.rsc.org [books.rsc.org]

A Comparative Analysis of Orobol's Efficacy Across Diverse Cell Lines

Orobol, a naturally occurring isoflavone (B191592) and a metabolite of genistein, has garnered significant attention within the scientific community for its potential as a therapeutic agent.[1] Primarily recognized as a potent inhibitor of phosphatidylinositol 4-kinase (PI4K), its effects have been scrutinized across various cell lines, revealing a consistent pattern of sensitizing cancer cells to conventional chemotherapeutic agents and modulating key signaling pathways involved in apoptosis.[2][3] This guide provides a comprehensive comparison of Orobol's effects, supported by experimental data, to assist researchers in evaluating its potential applications.

Quantitative Effects of Orobol on Cell Viability and Drug Sensitivity

The primary application of Orobol observed in research is its ability to enhance the cytotoxicity of other anticancer drugs, such as cisplatin (B142131) and paclitaxel (B517696). The following table summarizes the quantitative data from studies on human ovarian carcinoma cell lines.

Cell Line	Treatment	Effect	Quantitative Measurement	Reference
Human Ovarian Carcinoma (2008)	Orobol + Cisplatin (DDP)	Sensitization to DDP	>2-fold increase in sensitivity	[2]
Human Ovarian Carcinoma (2008)	Orobol + Cisplatin (DDP)	Sensitization to DDP	2.1 (±0.4) -fold enhancement	[3]
Human Ovarian Carcinoma (2008)	Orobol + Paclitaxel (PX)	Sensitization to PX	18.9 (±1.2) -fold enhancement	[4]
Cisplatin-Resistant Ovarian Carcinoma (2008/C135.25)	Orobol + Cisplatin (DDP)	Sensitization to DDP	>2-fold increase in sensitivity	[2]
Cisplatin-Resistant Ovarian Carcinoma (2008/C135.25)	Orobol + Paclitaxel (PX)	Sensitization to PX	2.5-fold enhancement	[4]
Human Keratinocytes (HaCaTs)	Orobol	Anti-inflammatory	Decreased IL-1α and IL-6 mRNA levels	[1]
Mouse Fibroblast (3T3-L1)	Orobol	Anti-adipogenesis	Greater inhibition of adipogenesis than genistein	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the studies of Orobol's effects.

Cell Viability and Drug Sensitization Assay (Clonogenic Survival Assay)

This assay is utilized to determine the long-term survival and proliferative capacity of cells after drug treatment.

• Cell Plating: Cells are seeded at a low density in 6-well plates and allowed to adhere overnight.

• Drug Treatment: Cells are exposed to varying concentrations of a chemotherapeutic agent (e.g., Cisplatin) with or without a fixed concentration of Orobol for a specified duration (e.g., 24 hours).

• Incubation: After treatment, the drug-containing medium is removed, and cells are washed and incubated in a fresh medium for a period of 7-14 days to allow for colony formation.

• Colony Staining and Counting: Colonies are fixed with methanol (B129727) and stained with crystal violet. Colonies containing 50 or more cells are counted.

• Data Analysis: The survival fraction is calculated as the ratio of the number of colonies formed after treatment to the number of colonies formed in the control (untreated) group. The sensitization factor is determined by comparing the dose-response curves of the chemotherapeutic agent with and without Orobol.

Apoptosis Assessment (Hoechst 33342 Staining)

This method is used to visualize nuclear changes characteristic of apoptosis.

• Cell Culture: Cells are grown on glass coverslips in a multi-well plate.

• Treatment: Cells are treated with the desired compounds (e.g., Orobol, Cisplatin, or a combination).

• Staining: After incubation, the medium is removed, and cells are stained with Hoechst 33342, a fluorescent dye that binds to DNA.

• Microscopy: The cells are observed under a fluorescence microscope. Apoptotic cells are identified by their condensed or fragmented nuclei, which appear as brightly stained regions, in contrast to the uniform, faint staining of nuclei in healthy cells.[2][4]

• Quantification: The percentage of apoptotic cells is determined by counting the number of cells with apoptotic nuclei relative to the total number of cells in several random fields.

Analysis of Protein Expression (Western Blot)

This technique is employed to detect and quantify specific proteins within a cell lysate.

• Protein Extraction: Cells are lysed to release their protein content. The total protein concentration is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific to the proteins of interest (e.g., Bcl-2, Cytochrome c, Caspase-3).

• Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) is added, which binds to the primary antibody. A chemiluminescent substrate is then applied, and the resulting light signal is captured, allowing for the visualization and quantification of the target proteins.[2]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the molecular pathway influenced by Orobol and a typical workflow for its investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhancement of sensitivity to cisplatin by orobol is associated with increased mitochondrial cytochrome c release in human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential sensitization by orobol in proliferating and quiescent human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential regulation of the cytotoxicity activity of paclitaxel by orobol and platelet derived growth factor in human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing Orobol Bioavailability: A Comparative Guide to Advanced Formulations

For Researchers, Scientists, and Drug Development Professionals

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has garnered significant interest for its potential therapeutic applications, including anti-obesity and neuroprotective effects. However, its poor aqueous solubility presents a substantial challenge to achieving adequate oral bioavailability, limiting its clinical utility. This guide provides a comparative analysis of a conventional Orobol formulation against a potential advanced formulation—Solid Lipid Nanoparticles (SLNs)—to illustrate the potential for enhanced bioavailability.

Disclaimer: As of the latest literature review, no direct comparative in vivo studies on the oral bioavailability of different Orobol formulations have been published. The following data is presented as a hypothetical yet realistic model based on typical bioavailability enhancements observed for other poorly soluble isoflavones when formulated as solid lipid nanoparticles. This guide is intended to provide a framework for researchers undertaking such comparative studies.

Data Presentation: Hypothetical Comparative Bioavailability

The following table summarizes the projected pharmacokinetic parameters of a conventional Orobol suspension compared to a hypothetical Orobol-loaded Solid Lipid Nanoparticle (SLN) formulation, based on a simulated oral administration study in a rat model. The data illustrates the significant potential of nanoformulations to improve the oral delivery of Orobol.

Pharmacokinetic Parameter	Conventional Orobol Suspension (Hypothetical Data)	Orobol SLN Formulation (Hypothetical Data)	Percentage Increase with SLN Formulation
Cmax (ng/mL)	150 ± 25	750 ± 90	400%
Tmax (h)	2.0 ± 0.5	4.0 ± 0.8	N/A (Shift in peak time)
AUC (0-24h) (ng·h/mL)	850 ± 110	5950 ± 650	600%
Relative Bioavailability	100%	700%	600%

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Experimental Protocols

To generate the kind of data presented above, a rigorous and well-controlled preclinical study is essential. Below is a detailed methodology for a comparative oral bioavailability study of different Orobol formulations in a rat model.

Formulation Preparation

• Conventional Orobol Suspension: Micronized Orobol powder is suspended in an aqueous vehicle containing a suspending agent (e.g., 0.5% w/v carboxymethyl cellulose) to ensure uniform dosing.

• Orobol-Loaded Solid Lipid Nanoparticles (SLNs): Orobol SLNs can be prepared using a hot homogenization and ultrasonication method.

  • Lipid Phase: Glyceryl monostearate (solid lipid) and Orobol are melted together at a temperature above the lipid's melting point.

  • Aqueous Phase: A hot aqueous solution of a surfactant (e.g., Poloxamer 188) is prepared at the same temperature.

  • Emulsification: The hot lipid phase is dispersed in the hot aqueous phase under high-speed homogenization, followed by ultrasonication to form a nanoemulsion.

  • Nanoparticle Formation: The resulting nanoemulsion is cooled in an ice bath, allowing the lipid to recrystallize and form solid lipid nanoparticles encapsulating the Orobol.

Animal Study Protocol

• Animal Model: Male Sprague-Dawley rats (200-250 g) are used for the study. Animals are fasted overnight before dosing, with free access to water.

• Dosing:

  • Animals are divided into groups (n=6 per group) for each formulation.

  • A single oral dose of the Orobol suspension or Orobol-SLN formulation (e.g., 50 mg/kg Orobol equivalent) is administered via oral gavage.

  • An additional group receives an intravenous (IV) dose of Orobol solution (e.g., 5 mg/kg in a suitable vehicle) to determine absolute bioavailability.

• Blood Sampling:

  • Blood samples (approximately 0.25 mL) are collected from the tail vein into heparinized tubes at predetermined time points: 0 (pre-dose), 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dosing.

• Plasma Processing: Plasma is separated by centrifugation (e.g., 4000 rpm for 10 minutes at 4°C) and stored at -80°C until analysis.

Bioanalytical Method

• Sample Preparation: Orobol is extracted from the plasma samples using a liquid-liquid extraction or solid-phase extraction method.

• Quantification: The concentration of Orobol in the plasma samples is determined using a validated High-Performance Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Non-compartmental analysis is used to determine the key pharmacokinetic parameters (Cmax, Tmax, AUC) from the plasma concentration-time data. Relative bioavailability is calculated as (AUC_oral_test / AUC_oral_control) * 100.

Mandatory Visualization

Experimental Workflow Diagram

Unveiling the Action of Orobol: A Comparative Guide to its Mechanism of Action Confirmed by Knockout Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Orobol, a naturally occurring isoflavone, and its mechanism of action, with a focus on confirming its therapeutic targets through knockout studies. We will delve into the experimental data supporting Orobol's primary mode of action, compare its performance with a known alternative, and provide detailed protocols for key experimental procedures.

Orobol's Confirmed Mechanism of Action: Targeting Casein Kinase 1 Epsilon (CK1ε)

Orobol has been identified as a potent inhibitor of Casein Kinase 1 epsilon (CK1ε), a serine/threonine kinase involved in various cellular processes, including the regulation of signal transduction pathways implicated in cancer and metabolic diseases. Experimental evidence demonstrates that Orobol binds to the ATP-binding site of CK1ε in a competitive manner, effectively blocking its kinase activity. This inhibition leads to downstream effects on cellular signaling, most notably the suppression of 4E-BP1 phosphorylation, a key regulator of protein synthesis.

While direct knockout studies specifically investigating Orobol's effects in a CK1ε null background have not been published, the wealth of in vitro and in vivo data strongly supports CK1ε as its primary target. A hypothetical knockout study would be the definitive confirmation of this mechanism.

Hypothetical Knockout Study: Confirming Orobol's Target

To unequivocally confirm that the effects of Orobol are mediated through CK1ε, a knockout (KO) mouse model for the Csnk1e gene would be employed.

Expected Outcomes:

• Phenotypic Rescue: CK1ε knockout mice exhibit distinct phenotypes, including altered body weight regulation.[1] It is hypothesized that treatment with Orobol would not produce its characteristic anti-obesity effects in these knockout mice, as its primary target is absent.

• Lack of Molecular Effect: The downstream signaling molecule, phospho-4E-BP1, would not show a decrease in response to Orobol treatment in CK1ε knockout mice, unlike the response observed in wild-type animals.

This proposed study would provide the ultimate genetic evidence to solidify CK1ε as the direct and primary target of Orobol.

Performance Comparison: Orobol vs. PF-670462

To contextualize the efficacy of Orobol, we compare it to PF-670462, a well-characterized and selective inhibitor of CK1ε and its close homolog CK1δ.

Feature	Orobol	PF-670462
Target(s)	Primarily CK1ε; also inhibits other kinases at higher concentrations.	Potent and selective inhibitor of CK1ε and CK1δ.
IC50 (CK1ε)	1.24 µM	7.7 nM
Mechanism	ATP-competitive inhibitor.	ATP-competitive inhibitor.
Reported Effects	Anti-obesity, anti-adipogenesis, inhibition of 4E-BP1 phosphorylation.	Induces phase delays in circadian rhythms, anti-fibrotic effects.[2][3]
Source	Natural isoflavone.	Synthetic compound.

Note: IC50 values can vary depending on the assay conditions. The provided values are for comparative purposes.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and facilitate further research.

In Vitro Kinase Inhibition Assay (CK1ε)

This assay is used to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Materials:

• Recombinant human CK1ε enzyme

• Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.5 mM DTT)

• ATP (at Km concentration for CK1ε)

• Substrate (e.g., α-casein)

• Test compounds (Orobol, PF-670462) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add 1 µL of the diluted compound or DMSO (vehicle control).

• Add 2 µL of recombinant CK1ε enzyme solution to each well.

• Add 2 µL of a substrate/ATP mix to initiate the reaction.

• Incubate the plate at room temperature for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature to stop the kinase reaction and deplete the remaining ATP.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for Phospho-4E-BP1

This technique is used to detect the phosphorylation status of 4E-BP1, a downstream target of the CK1ε signaling pathway.

Materials:

• Cell lysates from cells treated with Orobol or control.

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-4E-BP1 (Thr37/46) and Rabbit anti-total 4E-BP1.

• HRP-conjugated anti-rabbit secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Separate cell lysate proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-4E-BP1 (diluted in blocking buffer) overnight at 4°C with gentle shaking.

• Wash the membrane three times with TBST for 5-10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 5-10 minutes each.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• To normalize for protein loading, strip the membrane and re-probe with an antibody against total 4E-BP1.

shRNA-mediated Knockdown of CK1ε (Proposed)

This protocol outlines the steps for creating a stable cell line with reduced expression of CK1ε to test the specificity of Orobol.

Materials:

• Lentiviral vectors carrying shRNA constructs targeting Csnk1e and a non-targeting scramble control.

• Packaging plasmids (e.g., psPAX2, pMD2.G)

• HEK293T cells for lentivirus production

• Target cell line (e.g., a cancer cell line where Orobol shows an effect)

• Transfection reagent

• Polybrene

• Puromycin (B1679871) for selection

• Media and supplements for cell culture

Procedure:

• Lentivirus Production: Co-transfect HEK293T cells with the shRNA vector and packaging plasmids using a suitable transfection reagent.

• Virus Harvest: Collect the virus-containing supernatant at 48 and 72 hours post-transfection.

• Transduction: Transduce the target cell line with the collected lentivirus in the presence of polybrene.

• Selection: 24-48 hours post-transduction, select for successfully transduced cells by adding puromycin to the culture medium.

• Validation of Knockdown: After selection, validate the knockdown of CK1ε expression at both the mRNA (qRT-PCR) and protein (Western blot) levels.

• Functional Assays: Use the stable knockdown and control cell lines to perform functional assays with Orobol, such as cell viability assays or western blotting for phospho-4E-BP1, to determine if the effects of Orobol are diminished in the absence of CK1ε.

Visualizing the Pathways and Workflows

To better understand the molecular interactions and experimental designs, the following diagrams are provided.

Caption: Orobol's inhibitory effect on the CK1ε signaling pathway.

Caption: Experimental workflow for the proposed CK1ε knockout study.

References

• 1. Altered Body Weight Regulation in CK1ε Null and tau Mutant Mice on Regular Chow and High Fat Diets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Orobol's Dose-Response Validation in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dose-response relationship of Orobol in preclinical models, evaluating its efficacy against other alternatives. The information presented is based on available experimental data, with a focus on its potential applications in metabolic disorders and oncology. Detailed experimental protocols and elucidated signaling pathways are included to support further research and development.

I. Anti-Obesity Effects of Orobol

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has demonstrated potent anti-obesity effects in preclinical studies. Its primary mechanism of action involves the inhibition of adipogenesis, the process of fat cell formation.

Comparative In Vitro Dose-Response Data

A key study evaluated the inhibitory effect of Orobol on adipogenesis in 3T3-L1 preadipocyte cells compared to its precursor, genistein. The results indicate that Orobol is a more potent inhibitor of lipid accumulation.

Table 1: Inhibition of Lipid Accumulation in 3T3-L1 Adipocytes

Compound	Concentration (µM)	Inhibition of Lipid Accumulation (%)
Orobol	10	Significant Inhibition
20	More Potent Inhibition
Genistein	10	No significant effect
20	No significant effect

Data synthesized from a study by Huh, J. E., et al. (2019).

In Vivo Efficacy in a High-Fat Diet Model

In a preclinical model of diet-induced obesity, Orobol demonstrated a significant impact on body weight and fat accumulation.

Table 2: Effect of Orobol on High-Fat Diet-Induced Obesity in Mice

Treatment Group	Dose	Mean Body Weight Reduction (vs. HFD Control)
Orobol	10 mg/kg	17.3%

Data from a study by Huh, J. E., et al. (2019) in C57BL/6J mice fed a high-fat diet.[1]

II. Anti-Cancer Potential of Orobol

Preliminary studies suggest that Orobol may have applications in oncology, particularly in sensitizing cancer cells to conventional chemotherapy.

Enhancement of Cisplatin (B142131) Sensitivity in Ovarian Cancer Cells

Research has shown that Orobol can enhance the sensitivity of human ovarian carcinoma cells to the chemotherapeutic agent cisplatin. This effect is linked to the induction of apoptosis through a mitochondrial-dependent signaling pathway.[1][2] While a direct dose-response comparison with cisplatin alone is not yet fully established, Orobol's ability to lower the therapeutic threshold for cisplatin presents a promising avenue for combination therapies.

III. Experimental Protocols

In Vitro Adipogenesis Inhibition Assay

Cell Line: 3T3-L1 preadipocytes.

Methodology:

• Cell Culture: 3T3-L1 preadipocytes are cultured to confluence in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum.

• Differentiation Induction: Two days post-confluence, the medium is replaced with a differentiation medium containing 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin (B600854) (MDI). Test compounds (Orobol, genistein) are added at various concentrations.

• Maturation: After 48-72 hours, the medium is replaced with DMEM containing 10% FBS and 10 µg/mL insulin. This medium is replenished every two days.

• Quantification of Lipid Accumulation: After 8-10 days of differentiation, cells are fixed with 10% formalin and stained with Oil Red O solution. The stained lipid droplets are then extracted with isopropanol, and the absorbance is measured spectrophotometrically to quantify lipid accumulation.[3]

High-Fat Diet-Induced Obesity Mouse Model

Animal Model: C57BL/6J mice.

Methodology:

• Acclimation: Mice are acclimated for at least one week with ad libitum access to standard chow and water.

• Diet Induction: Mice are fed a high-fat diet (HFD; typically 45-60% kcal from fat) for a period of 8-12 weeks to induce obesity. A control group is maintained on a standard low-fat diet.

• Drug Administration: Orobol (e.g., 10 mg/kg body weight) is administered orally or via intraperitoneal injection daily for a specified treatment period.

• Monitoring: Body weight, food intake, and body composition (e.g., using DEXA or MRI) are monitored regularly throughout the study.

• Endpoint Analysis: At the end of the treatment period, animals are euthanized, and various tissues (e.g., adipose tissue, liver) and blood samples are collected for further analysis (e.g., gene expression, histology, serum biomarkers).[4][5][6]

IV. Signaling Pathways

Orobol's Inhibition of Casein Kinase 1 Epsilon (CK1ε) in Adipogenesis

The anti-obesity effects of Orobol are primarily attributed to its direct inhibition of Casein Kinase 1 Epsilon (CK1ε), a key regulator of adipogenesis.

References

• 1. Enhancement of sensitivity to cisplatin by orobol is associated with increased mitochondrial cytochrome c release in human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential sensitization by orobol in proliferating and quiescent human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. meliordiscovery.com [meliordiscovery.com]
• 6. High fat diet induced obesity model using four strains of mice: Kunming, C57BL/6, BALB/c and ICR - PMC [pmc.ncbi.nlm.nih.gov]

Statistical Validation of Orobol's Therapeutic Effects: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Orobol's therapeutic performance against alternative treatments in obesity and cancer. The following sections present quantitative data, detailed experimental protocols, and visual representations of key biological pathways.

Anti-Obesity Effects: Orobol vs. Alternatives

Orobol, a metabolite of the soy isoflavone (B191592) genistein, has demonstrated significant anti-obesity effects in preclinical studies.[1] Its primary mechanism of action involves the inhibition of Casein Kinase 1 epsilon (CK1ε), a key regulator of adipogenesis.[1] This section compares the efficacy of Orobol with its parent compound, genistein, and the clinically approved anti-obesity drug, Orlistat (B1677487).

Quantitative Data Comparison

The following table summarizes the inhibitory concentrations and in vivo efficacy of Orobol, Genistein, and Orlistat in preclinical models of obesity.

Compound	Target/Mechanism of Action	In Vitro Efficacy (IC50)	In Vivo Efficacy (Animal Model)	Key Findings
Orobol	Casein Kinase 1 epsilon (CK1ε) inhibitor	IC50 for CK1ε: 1.8 µM	High-fat diet-induced obese C57BL/6J mice	Significantly reduced body weight by 17.3% and visceral fat mass compared to the high-fat diet group.[1][2]
Genistein	Parent compound of Orobol, multiple kinase inhibitor	Less effective than Orobol in inhibiting adipogenesis in 3T3-L1 cells.	Ovariectomized obese mice	Alleviates obesity, systemic inflammation, and metabolic disorders.[3]
Orlistat	Gastric and pancreatic lipase (B570770) inhibitor	IC50 for pancreatic lipase: ~0.2 µM	High-fat diet-induced obese mice	Significantly decreased body weight and improved glucose tolerance.[3][4][5][6][7]

Experimental Protocols

1. In Vitro 3T3-L1 Adipogenesis Inhibition Assay:

This assay is crucial for evaluating the potential of compounds to inhibit the formation of fat cells.

• Cell Culture: 3T3-L1 preadipocytes are cultured in DMEM with 10% fetal bovine serum.

• Induction of Differentiation: Two days post-confluence, differentiation is induced using a cocktail containing 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin (B600854) (MDI).

• Compound Treatment: Test compounds (e.g., Orobol, Genistein) are added along with the MDI induction medium.

• Maintenance: After 48-72 hours, the medium is replaced with DMEM containing 10% FBS and 10 µg/mL insulin for another 48 hours, followed by DMEM with 10% FBS.

• Quantification of Lipid Accumulation: After 7-10 days, cells are stained with Oil Red O, which stains neutral lipids. The stained lipid droplets are then extracted and quantified spectrophotometrically to assess the degree of adipogenesis.

2. In Vivo High-Fat Diet-Induced Obesity Mouse Model:

This model is used to assess the in vivo efficacy of anti-obesity compounds.

• Animal Model: Male C57BL/6J mice are typically used.

• Diet: Mice are fed a high-fat diet (HFD), often with 45% or 60% of calories from fat, for several weeks to induce obesity. A control group is fed a standard low-fat diet.

• Compound Administration: Obese mice are then treated with the test compound (e.g., Orobol via oral gavage) or a vehicle control for a specified period.

• Measurements: Body weight, food intake, and body composition (fat and lean mass) are monitored regularly. At the end of the study, various tissues (e.g., adipose tissue, liver) are collected for further analysis, including histology and gene expression studies.

Signaling Pathway and Experimental Workflow

Anti-Cancer Effects: Orobol vs. Alternatives

Orobol has also been investigated for its anti-cancer properties, primarily through the inhibition of T-LAK cell-originated protein kinase (TOPK), a kinase overexpressed in many cancers.[8] This section compares Orobol's anti-cancer potential with its parent compound, genistein, and the widely used chemotherapeutic agent, Paclitaxel (B517696).

Quantitative Data Comparison

The following table summarizes the in vitro cytotoxic activity of Orobol, Genistein, and Paclitaxel against various cancer cell lines.

Compound	Target/Mechanism of Action	Cell Line	IC50 Value
Orobol	TOPK inhibitor	SCC12 (Cutaneous Squamous Cell Carcinoma)	Dose-dependent inhibition of colony formation[8]
Genistein	Multiple kinase inhibitor	MCF-7 (Breast Cancer)	~47.5 µM[9]
PC3 (Prostate Cancer)	~480 µM (in 3D culture)[10]
HeLa (Cervical Cancer)	~18.47 µM - 35 µM[8][11]
SiHa (Cervical Cancer)	~80 µM[11]
Paclitaxel	Microtubule stabilizer	Various human tumor cell lines	2.5 - 7.5 nM (24h exposure)[12]
MDA-MB-231 (Breast Cancer)	~0.3 µM[13]
SK-BR-3 (Breast Cancer)	Varies with study[14]
T-47D (Breast Cancer)	Varies with study[14]
NSCLC cell lines	~9.4 µM (24h exposure)[15]

Experimental Protocols

1. In Vitro Cancer Cell Line Viability/Cytotoxicity Assay (MTT/MTS Assay):

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Cancer cell lines are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds (e.g., Orobol, Paclitaxel) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT/MTS Reagent Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS is added to each well. Viable cells with active metabolism convert the tetrazolium salt into a colored formazan (B1609692) product.

• Quantification: The absorbance of the formazan product is measured using a microplate reader. The IC50 value (the concentration of the drug that inhibits 50% of cell growth) is then calculated.

2. In Vivo Xenograft Mouse Model of Cancer:

This model is used to evaluate the anti-tumor efficacy of compounds in a living organism.

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of human tumor cells.

• Tumor Implantation: Human cancer cells are injected subcutaneously or orthotopically into the mice.

• Compound Administration: Once tumors reach a palpable size, mice are treated with the test compound (e.g., Orobol, Paclitaxel) or a vehicle control.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further histological or molecular analysis. Body weight and general health of the mice are also monitored throughout the study.

Signaling Pathway and Experimental Workflow

References

• 1. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Orlistat-Induced Gut Microbiota Modification in Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orlistat exerts anti-obesity and anti-tumorigenic effects in a transgenic mouse model of endometrial cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Targeting lipid metabolism by the lipoprotein lipase inhibitor orlistat results in apoptosis of B-cell chronic lymphocytic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Potential pancreatic lipase inhibitory activity of an endophytic Penicillium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Effects of Genistein at Different Concentrations on MCF-7 Breast Cancer Cells and BJ Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Anticancer and Cytotoxic Effects of Genistein on PC3 Prostate Cell Line under Three-Dimensional Culture Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Comprehensive Review of Genistein’s Effects in Preclinical Models of Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 15. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing Orobol's anti-cancer activity with known drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-cancer activity of Orobol, a naturally occurring isoflavone, with established chemotherapeutic agents. Drawing upon experimental data, this document outlines Orobol's mechanism of action, its synergistic effects with known drugs, and the underlying signaling pathways involved.

Executive Summary

Orobol, a known phosphatidylinositol 4-kinase (PI4K) inhibitor, demonstrates significant potential as a chemosensitizing agent in cancer therapy. While exhibiting limited cytotoxic effects on its own, Orobol markedly enhances the efficacy of conventional chemotherapy drugs such as cisplatin (B142131) and paclitaxel (B517696) in human ovarian carcinoma cells, including cisplatin-resistant strains. This activity is primarily attributed to its ability to induce apoptosis through a mitochondrial-dependent signaling pathway. This guide presents the available quantitative data on Orobol's synergistic activity, details the experimental protocols used to ascertain these effects, and visualizes the key signaling pathways involved.

Data Presentation: Orobol's Synergistic Anti-Cancer Activity

The primary anti-cancer activity of Orobol identified in preclinical studies is its ability to sensitize cancer cells to other cytotoxic agents. The following tables summarize the quantitative data on this synergistic effect in human ovarian carcinoma cell lines.

Drug Combination	Cell Line	Fold-Increase in Sensitivity (Sensitization Factor)	Citation
Orobol + Cisplatin (DDP)	Human Ovarian Carcinoma 2008	>2.0	[1]
Orobol + Cisplatin (DDP)	Cisplatin-Resistant 2008/C135.25	~2.0	[2]
Orobol + Paclitaxel (PX)	Human Ovarian Carcinoma 2008	18.9 ± 1.2	[3]
Orobol + Paclitaxel (PX)	Cisplatin-Resistant 2008/C135.25	2.5	[3]

Table 1: Synergistic effect of Orobol with Cisplatin and Paclitaxel. This table quantifies the extent to which Orobol enhances the anti-cancer activity of two widely used chemotherapy drugs in both drug-sensitive and drug-resistant ovarian cancer cell lines.

To provide context for the significance of this sensitization, the following table presents the 50% inhibitory concentration (IC50) values for cisplatin and paclitaxel in relevant ovarian cancer cell lines from various studies. A lower IC50 value indicates a higher potency of the drug. Orobol's sensitizing effect would lead to a significant reduction in these IC50 values when used in combination.

Drug	Cell Line	IC50 Value	Citation
Cisplatin	Human Ovarian Carcinoma 2008	0.1-0.45 µg/mL	[4]
Cisplatin	Human Ovarian Carcinoma 2008	0.78 µM	[2]
Cisplatin	Cisplatin-Resistant 2008/C13*5.25	5.4 µM	[2]
Paclitaxel	Human Ovarian Carcinoma Cell Lines	0.4-3.4 nM	[4]

Table 2: Baseline IC50 values of Cisplatin and Paclitaxel in Ovarian Cancer Cell Lines. This table provides a reference for the cytotoxic potency of cisplatin and paclitaxel when used alone.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of Orobol's anti-cancer activity.

Clonogenic Survival Assay

This assay is used to determine the ability of a cell to proliferate indefinitely and form a colony (clone) after treatment with a cytotoxic agent.

• Cell Plating: Human ovarian carcinoma 2008 and 2008/C13*5.25 cells are seeded in 6-well plates at a density that allows for the formation of distinct colonies.

• Drug Treatment: Cells are treated with varying concentrations of Orobol, cisplatin, paclitaxel, or a combination of Orobol with either cisplatin or paclitaxel. A control group with no drug treatment is also included.

• Incubation: The plates are incubated for a period of 7-14 days to allow for colony formation.

• Colony Staining and Counting: The colonies are fixed with a solution of 6% glutaraldehyde (B144438) and stained with 0.5% crystal violet. Colonies containing at least 50 cells are counted.

• Data Analysis: The surviving fraction of cells for each treatment is calculated by normalizing the number of colonies in the treated wells to the number of colonies in the control wells. The sensitization factor is determined by comparing the IC50 values of the chemotherapeutic agent alone versus in combination with Orobol.

Apoptosis Assay using Hoechst 33342 Staining

This assay is used to identify and quantify apoptotic cells based on the condensation of nuclear chromatin.

• Cell Culture and Treatment: Cells are cultured on coverslips in a multi-well plate and treated with the desired compounds (e.g., Orobol, cisplatin, or combination).

• Staining: The culture medium is removed, and the cells are washed with Phosphate-Buffered Saline (PBS). A staining solution containing Hoechst 33342 (e.g., 5 µg/mL in PBS) is added to the cells, and they are incubated for 15-30 minutes at room temperature, protected from light.[5][6]

• Imaging: The stained cells are visualized using a fluorescence microscope with a blue filter.

• Quantification: Apoptotic cells are identified by their condensed, brightly stained nuclei. The percentage of apoptotic cells is determined by counting the number of apoptotic nuclei relative to the total number of cells in several random fields.[1]

Western Blot Analysis for Bcl-2 and Cytochrome c

This technique is used to detect and quantify the levels of specific proteins, in this case, the anti-apoptotic protein Bcl-2 and the pro-apoptotic protein cytochrome c.

• Protein Extraction: Following drug treatment, cells are harvested and lysed to extract total protein or fractionated to separate mitochondrial and cytosolic proteins.

• Protein Quantification: The concentration of protein in each sample is determined using a protein assay (e.g., BCA assay).

• Gel Electrophoresis: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for Bcl-2 or cytochrome c. Subsequently, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection: The protein bands are visualized by adding a chemiluminescent substrate and capturing the signal on an imaging system. The intensity of the bands is quantified to determine the relative protein levels.[7][8]

Signaling Pathways and Visualizations

Orobol's mechanism of action as a chemosensitizer involves the modulation of key signaling pathways that regulate apoptosis.

Experimental Workflow for Assessing Synergistic Anti-Cancer Activity

The following diagram illustrates the general workflow for evaluating the synergistic anti-cancer effects of Orobol in combination with a known chemotherapy drug.

Caption: Experimental workflow for evaluating Orobol's synergistic anti-cancer activity.

Orobol's Mechanism of Action: A Signaling Pathway

Orobol acts as a phosphatidylinositol 4-kinase (PI4K) inhibitor. This inhibition disrupts downstream signaling, leading to the suppression of the anti-apoptotic protein Bcl-2. The reduction in Bcl-2 allows for the pro-apoptotic proteins Bax and Bak to form pores in the mitochondrial outer membrane, resulting in the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, ultimately leading to programmed cell death (apoptosis). When combined with a DNA-damaging agent like cisplatin, this pro-apoptotic signaling is significantly enhanced.

Caption: Signaling pathway of Orobol's chemosensitizing effect leading to apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Differential regulation of the cytotoxicity activity of paclitaxel by orobol and platelet derived growth factor in human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Paclitaxel and cisplatin sensitivity of ovarian carcinoma cell lines tested with the 96-well plate clonogenic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Human ovarian cancer cell lines resistant to cisplatin, doxorubicin, and L-phenylalanine mustard are sensitive to delta 7-prostaglandin A1 and delta 12-prostaglandin J2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Orobol's Potential in Skin Aging: A Comparative Look at Key Markers

For Researchers, Scientists, and Drug Development Professionals

Orobol, a metabolite of the soy isoflavone (B191592) genistein (B1671435), is emerging as a compound of interest in the field of dermatology and cosmetology for its potential anti-aging properties. While direct quantitative data on Orobol's effects on specific skin aging markers remains limited in publicly available scientific literature, its structural similarity to well-studied isoflavones like genistein and daidzein (B1669772) allows for a comparative analysis of its potential efficacy. This guide provides an objective comparison of the performance of these related isoflavones on key skin aging markers—collagen synthesis and matrix metalloproteinase-1 (MMP-1) inhibition—supported by experimental data and detailed methodologies.

Comparative Efficacy of Isoflavones on Skin Aging Markers

The following tables summarize the quantitative effects of genistein and daidzein on collagen production and MMP-1 expression in human dermal fibroblasts. This data provides a benchmark for the potential effects of Orobol.

Table 1: Effect of Isoflavones on Collagen Synthesis in Human Dermal Fibroblasts

Compound	Concentration	Cell Type	Experimental Condition	% Change in Collagen Synthesis	Citation
Genistein	1 µM	Human Dermal Fibroblasts	Oxidative Stress (t-BHP induced)	Counteracted inhibition	[1]
Daidzein	0.5-50 µg/mL	Human Skin Fibroblasts	Standard Culture	Increased Type I Procollagen	[2]

Table 2: Effect of Isoflavones on MMP-1 Expression in Human Skin Fibroblasts

Compound	Concentration	Cell Type	Experimental Condition	% Inhibition of MMP-1 Expression	Citation
Daidzein	0.5-50 µg/mL	Human Skin Fibroblasts	Standard Culture	Significantly Inhibited	[2]
6,7,4'-THIF *	10-20 µM	Normal Human Dermal Fibroblasts	Solar UV Irradiation	Dose-dependent suppression	[3]

*6,7,4'-trihydroxyisoflavone (6,7,4'-THIF) is a metabolite of daidzein.

Key Signaling Pathways in Skin Aging

The aging of skin is a complex process involving multiple signaling pathways. Two of the most critical pathways implicated in the regulation of collagen homeostasis are the TGF-β/Smad and MAPK/ERK pathways. Isoflavones are known to modulate these pathways, thereby influencing the expression of collagen and MMPs.

TGF-β/Smad Signaling Pathway

The Transforming Growth Factor-β (TGF-β)/Smad pathway is a primary regulator of collagen synthesis. Activation of this pathway leads to the phosphorylation of Smad proteins, which then translocate to the nucleus to induce the transcription of pro-collagen genes.

TGF-β/Smad signaling pathway leading to collagen synthesis.

MAPK/ERK Signaling Pathway in Photoaging

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is often activated by external stressors like UV radiation. This activation can lead to the expression of MMPs, which are enzymes that degrade collagen and other extracellular matrix proteins, contributing to photoaging.

MAPK/ERK pathway activation by UV leading to collagen degradation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used to assess the efficacy of compounds on skin aging markers.

Quantification of Collagen Synthesis in Fibroblast Culture

Two common methods for quantifying collagen production by fibroblasts in vitro are the Sirius Red assay and the Hydroxyproline assay.

Sirius Red Collagen Assay Workflow

Workflow for Sirius Red collagen quantification.

Detailed Protocol: Sirius Red Assay for Cell-Associated Collagen [4]

• Cell Culture: Plate human dermal fibroblasts in a 96-well plate and culture until confluent. Treat cells with the test compound (e.g., Orobol) for the desired time.

• Washing: Carefully remove the culture medium and wash the cells twice with Phosphate-Buffered Saline (PBS).[4]

• Fixation: Fix the cells with 50 µL/well of Kahle's fixative solution (26% ethanol, 3.7% formaldehyde, and 2% glacial acetic acid in distilled water) for 15 minutes at room temperature.[4]

• Washing: Wash the cells again with 200 µL/well of PBS.[4]

• Staining: Add 50 µL/well of 0.1% Sirius Red solution (dissolved in 1% acetic acid) and incubate for 1 hour at room temperature.[4]

• Washing: Wash the wells with 400 µL/well of 0.1 M HCl to remove unbound dye.[4]

• Elution: Elute the collagen-bound dye by adding 100 µL/well of 0.1 M NaOH solution.[4]

• Quantification: Transfer the eluate to a new 96-well plate and measure the absorbance at 540 nm using a microplate reader. The amount of collagen is proportional to the absorbance.

Hydroxyproline Assay Workflow

Workflow for Hydroxyproline-based collagen quantification.

Detailed Protocol: Hydroxyproline Assay [1]

• Sample Preparation: Harvest cultured fibroblasts and wash the cell pellet with PBS. Alternatively, collect the cell culture supernatant.

• Acid Hydrolysis: Add concentrated HCl (e.g., to a final concentration of 6 M) to the sample in a pressure-tight vial.[1] Hydrolyze at 120°C for 3 hours.

• Neutralization and Clarification: Cool the hydrolysate and neutralize with NaOH. Clarify the hydrolysate by centrifugation or filtration.

• Oxidation: Transfer an aliquot of the hydrolysate to a microplate well. Add Chloramine-T reagent and incubate at room temperature to oxidize the hydroxyproline.[1]

• Color Development: Add DMAB (Ehrlich's) reagent and incubate at a higher temperature (e.g., 60°C) to develop a colored product.

• Quantification: Measure the absorbance at approximately 560 nm. The amount of hydroxyproline, and thus collagen, is determined by comparison to a standard curve.

In Vitro MMP-1 Inhibition Assay

This assay measures the ability of a test compound to inhibit the enzymatic activity of MMP-1.

MMP-1 Inhibition Assay Workflow

Workflow for a fluorescent MMP-1 inhibition assay.

Detailed Protocol: Fluorometric MMP-1 Inhibition Assay [5]

• Reagent Preparation: Prepare a reaction buffer, a solution of purified human MMP-1 enzyme, and the test compound (e.g., Orobol) at various concentrations.

• Reaction Setup: In a 96-well microplate, add the reaction buffer, MMP-1 enzyme, and the test compound or a known inhibitor (positive control).[5]

• Pre-incubation: Incubate the plate for a short period (e.g., 10-15 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Initiate Reaction: Add a fluorogenic MMP-1 substrate to each well to start the enzymatic reaction.[5]

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader and measure the increase in fluorescence at regular intervals. The cleavage of the substrate by MMP-1 results in an increase in fluorescence.

• Data Analysis: Calculate the rate of the enzymatic reaction for each concentration of the test compound. The percent inhibition is determined by comparing the reaction rate in the presence of the compound to the rate of the uninhibited control.

Conclusion

While direct experimental evidence for Orobol's efficacy on skin aging markers is still forthcoming, the available data for structurally similar isoflavones, genistein and daidzein, provide a strong rationale for its investigation. These compounds have been shown to positively influence collagen synthesis and inhibit MMP-1 expression, key processes in maintaining skin's youthful appearance. The experimental protocols and pathway diagrams provided in this guide offer a framework for the systematic evaluation of Orobol and other novel compounds in the context of skin aging research and development. Further studies are warranted to quantify the specific effects of Orobol and elucidate its precise mechanisms of action.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Collagen Synthesis-Promoting Effects of Andiroba Oil and its Limonoid Constituents in Normal Human Dermal Fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

independent replication of Orobol research findings

An Independent Comparative Analysis of Orobol Research for Drug Development Professionals

For researchers and professionals in drug development, the validation and independent replication of preclinical findings are critical for advancing new therapeutic agents. This guide provides an objective comparison of research findings on Orobol, a metabolite of the soy isoflavone (B191592) genistein, with alternative flavonoids. The information is presented to facilitate critical evaluation and further investigation.

Quantitative Comparison of Bioactivities

Orobol has been investigated for its potential anti-inflammatory, anti-obesity, and neuroprotective effects. The following table summarizes key quantitative data from various studies, comparing Orobol to other relevant flavonoids.

Biological Activity	Test Compound	IC50 / Effect	Cell Line / Model	Reference
Kinase Inhibition	Orobol	IC50 = 1.24-4.45 µM for CK1ε, VEGFR2, etc.	Kinase Assay	[1]
Genistein	-	-	-
Anti-inflammatory	Orobol	More effective than salicylic (B10762653) acid at inhibiting IL-6 and IL-1α	HaCaT cells	[2]
Salicylic Acid	Less effective than Orobol	HaCaT cells	[2]
Anti-obesity	Orobol	Higher inhibition of lipid accumulation than genistein	3T3-L1 cells	[3][4]
Genistein	Lower inhibition of lipid accumulation than orobol	3T3-L1 cells	[3][4]
Neuroprotection	Orobol	Modulates amyloid-β aggregation, scavenges free radicals, inhibits acetylcholinesterase	In vitro assays	[5]
-	-	-	-

Experimental Methodologies

To ensure the reproducibility of the cited findings, detailed experimental protocols for key assays are outlined below.

Kinase Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Orobol against a panel of human kinases.

• Procedure:

  • A radiometric protein kinase assay is performed in a 96-well plate format.

  • Each well contains the specific kinase, a substrate peptide, ATP, and the test compound (Orobol) at varying concentrations.

  • The reaction is initiated by adding [γ-³³P]ATP.

  • After incubation, the reaction is stopped, and the radioactivity of the phosphorylated substrate is measured using a scintillation counter.

  • IC50 values are calculated from the dose-response curves.

Anti-inflammatory Assay in HaCaT Keratinocytes

• Objective: To assess the effect of Orobol on the production of pro-inflammatory cytokines in human keratinocytes.

• Procedure:

  • HaCaT cells are cultured and seeded in 24-well plates.

  • Cells are pre-treated with various concentrations of Orobol or a comparator (e.g., salicylic acid) for a specified time.

  • Inflammation is induced by adding heat-killed Propionibacterium acnes.[6]

  • After incubation, the cell culture supernatant is collected.

  • The concentrations of interleukins (IL-6 and IL-1α) in the supernatant are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[2]

Adipogenesis Inhibition Assay

• Objective: To evaluate the inhibitory effect of Orobol on the differentiation of preadipocytes into adipocytes.

• Procedure:

  • 3T3-L1 preadipocytes are cultured to confluence.

  • Adipogenesis is induced using a differentiation cocktail containing isobutylmethylxanthine, dexamethasone, and insulin (B600854) (MDI).[4]

  • Cells are treated with Orobol or a comparator (e.g., genistein) during the differentiation period.

  • After several days, the cells are fixed and stained with Oil Red O to visualize lipid accumulation.

  • The stained lipid droplets are quantified by extracting the dye and measuring its absorbance.[4]

Signaling Pathways and Experimental Workflows

Visual representations of the molecular pathways affected by Orobol and the experimental procedures used to study them are provided below.

Caption: Orobol's inhibition of P. acnes-induced inflammation.

Caption: Orobol's inhibition of adipogenesis.

Research indicates that Orobol suppresses inflammation by inhibiting the phosphorylation of MAPKs and the activation of NF-κB and AP-1.[6] In the context of obesity, Orobol has been shown to target Casein Kinase 1 epsilon (CK1ε), leading to a reduction in lipid accumulation.[3][7] These findings position Orobol as a promising candidate for further investigation in inflammatory and metabolic disorders. However, a more extensive body of independently replicated studies is necessary to fully validate these initial findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Orobol, A Derivative of Genistein, Inhibits Heat-Killed Propionibacterium acnes-Induced Inflammation in HaCaT Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Orobol, an Enzyme-Convertible Product of Genistein, exerts Anti-Obesity Effects by Targeting Casein Kinase 1 Epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Orobol: An Isoflavone Exhibiting Regulatory Multifunctionality against Four Pathological Features of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Orobol, A Derivative of Genistein, Inhibits Heat-Killed Propionibacterium acnes-Induced Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Orobol: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Orobol, a naturally occurring isoflavone (B191592) used in various research applications. Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. As a member of the isoflavone class and a phenolic compound, Orobol should be handled as a potentially hazardous chemical.

Immediate Safety and Handling Precautions

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile gloves). For handling concentrated solutions or the pure compound, consider double-gloving or using thicker gloves.

  • Body Protection: A standard, fully-buttoned lab coat is required.

• Engineering Controls:

  • Work in a well-ventilated area. For procedures that may generate dust or aerosols, use a chemical fume hood.

Step-by-Step Disposal Procedures

The proper disposal route for Orobol depends on whether it is in solid form, a liquid solution, or present as contamination on laboratory materials. All waste containing Orobol should be treated as hazardous chemical waste.

Step 1: Waste Identification and Segregation

Proper segregation is the first step to ensure safe disposal. Never mix incompatible waste streams.

• Solid Orobol Waste:

  • Collect pure Orobol powder, residues, and heavily contaminated materials (e.g., weighing papers, contaminated gloves, or absorbent pads) in a designated, leak-proof container with a secure lid.

  • This container must be clearly labeled as "Hazardous Waste: Orobol, Solid" and include the full chemical name (3'​,4'​,5,7-Tetrahydroxyisoflavone).

• Liquid Orobol Waste:

  • Segregate solutions containing Orobol from other chemical waste.

  • Collect all aqueous and solvent-based solutions of Orobol in a sealable, chemical-resistant container (plastic is often preferred).[1]

  • The container must be clearly labeled as "Hazardous Waste: Orobol, Liquid" and list all solvent components and their approximate concentrations.

  • Do not mix Orobol solutions with incompatible chemicals such as strong oxidizing agents.[2]

• Empty Containers:

  • Original containers of Orobol must be triple-rinsed with a suitable solvent (e.g., ethanol, methanol, or another solvent in which Orobol is soluble).

  • The first rinseate is considered hazardous and must be collected as liquid Orobol waste.[2] Subsequent rinses can be managed similarly.

  • After triple-rinsing, the container can be disposed of according to your institution's guidelines for non-hazardous lab glass or plastic.

• Contaminated Glassware:

  • Initial Rinse: Rinse glassware three times with a solvent in which Orobol is soluble. Collect the first rinse as hazardous liquid waste.[2]

  • Washing: After the initial solvent rinse, wash the glassware with an appropriate laboratory detergent and water.

  • Final Rinse: Rinse thoroughly with deionized water.

Step 2: Waste Storage and Accumulation

All hazardous waste must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) before collection.[1][3]

• Container Management:

  • Keep all waste containers securely closed except when adding waste.

  • Ensure containers are chemically compatible with the waste. For instance, do not store corrosive materials in metal containers.[4]

  • Do not overfill containers; leave at least one inch of headspace to allow for expansion.[3]

• Storage Location:

  • Store the waste containers in a secondary containment bin within the designated SAA.

  • The SAA must be at or near the point of waste generation.[1]

  • Store away from heat, sources of ignition, and incompatible materials.[3][5]

Step 3: Waste Collection and Disposal

• Contact Environmental Health & Safety (EHS): Once your waste container is full or has been in storage for the maximum allowed time (typically 6-12 months, check with your institution), contact your institution's EHS or hazardous waste management office to arrange for pickup.[1]

• Documentation: Ensure all labels are complete and accurate. Your EHS office may require additional paperwork to be completed before collection.

• Final Disposal: The ultimate disposal of Orobol waste will be handled by a licensed hazardous waste disposal contractor, likely through incineration or other approved methods for solid and liquid organic waste.[6]

Do not dispose of Orobol, in either solid or liquid form, down the drain or in the regular trash. [7][8]

Data Presentation: Orobol Disposal Summary

Waste Type	Container	Labeling Requirements	Disposal Procedure
Solid Orobol Waste	Leak-proof, sealed container	"Hazardous Waste: Orobol, Solid" + full chemical name	Collect in designated container and arrange for EHS pickup.
Liquid Orobol Waste	Chemical-resistant, sealed container	"Hazardous Waste: Orobol, Liquid" + all components and concentrations	Collect in designated container, segregate from incompatibles, and arrange for EHS pickup.
Contaminated Materials	Leak-proof, sealed container	"Hazardous Waste: Orobol, Solid"	Collect items like gloves and weighing paper in the solid waste container.
Empty Orobol Containers	N/A	Deface original label after cleaning	Triple-rinse with a suitable solvent, collect first rinse as hazardous liquid waste, then dispose of container as non-hazardous.

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific experimental results. Therefore, a section on experimental protocols is not applicable.

Mandatory Visualization: Orobol Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Orobol waste in a laboratory setting.

Caption: Workflow for the safe segregation, containment, and disposal of Orobol waste.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. benchchem.com [benchchem.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. researchgate.net [researchgate.net]
• 7. danielshealth.com [danielshealth.com]
• 8. acs.org [acs.org]